5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid

Core Science & Biosynthesis

Synthesis of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic Acid: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid is a key building block in the synthesis of various pharmacologically active molecules. Its unique substitution pattern, featuring a nitro group for further functionalization, a methoxy group, and a sterically hindered triisopropylsilyl (TIPS) protected phenol, makes it a valuable intermediate in medicinal chemistry. This guide provides a comprehensive overview of a reliable synthetic route to this compound, detailing the underlying chemical principles, step-by-step experimental protocols, and critical process considerations. The presented methodology is designed to be robust and scalable, offering insights grounded in established chemical literature.

Synthetic Strategy Overview

The synthesis of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid can be efficiently achieved through a four-step sequence starting from the readily available and renewable resource, vanillic acid (4-hydroxy-3-methoxybenzoic acid). The overall strategy involves:

• Esterification of the carboxylic acid to protect it during the subsequent nitration step.

• Regioselective Nitration of the aromatic ring to introduce the nitro group at the 2-position.

• Silyl Protection of the phenolic hydroxyl group with a bulky triisopropylsilyl group to enhance stability and solubility in organic solvents.

• Selective Hydrolysis of the methyl ester to furnish the target carboxylic acid.

This strategic approach ensures high yields and purity by protecting reactive functional groups and controlling the regioselectivity of the key transformations.

Caption: Overall synthetic workflow from Vanillic Acid.

Detailed Synthesis Protocol

Step 1: Esterification of Vanillic Acid to Methyl Vanillate

Rationale: The initial esterification of the carboxylic acid in vanillic acid is a crucial step to prevent its interference with the subsequent nitration reaction. The carboxyl group is deactivating and meta-directing, and its presence as a free acid could lead to complex reaction mixtures. Conversion to the methyl ester masks this reactivity and improves solubility in organic solvents. Acid-catalyzed esterification (Fischer esterification) is a classic and efficient method for this transformation.[1][2]

Experimental Protocol:

• To a solution of 3-methoxy-4-hydroxybenzoic acid (vanillic acid) (44.3 g, 0.26 mol) in methanol (500 mL), add thionyl chloride (30.0 g, 0.50 mol) dropwise at room temperature.[1]

• Stir the mixture at room temperature for 2 hours.

• Concentrate the solvent in vacuo.

• Resolve the resulting oil in ice-water (50 mL).

• Adjust the pH to 7-8 with a saturated aqueous sodium bicarbonate solution.

• The product, methyl 4-hydroxy-3-methoxybenzoate (methyl vanillate), will precipitate as a solid.

• Collect the solid by filtration, wash with cold water, and dry under vacuum.

Reagent/Solvent	Molecular Weight ( g/mol )	Amount (g)	Moles (mol)
Vanillic Acid	168.15	44.3	0.26
Methanol	32.04	500 mL	-
Thionyl Chloride	118.97	30.0	0.50
Sodium Bicarbonate	84.01	As needed	-

Table 1: Reagents for the esterification of vanillic acid.

Step 2: Nitration of Methyl Vanillate

Rationale: The nitration of methyl vanillate introduces the nitro group onto the aromatic ring. The hydroxyl and methoxy groups are ortho, para-directing. The position ortho to the hydroxyl group and meta to the methoxy group is sterically hindered. Therefore, nitration is expected to occur at the position ortho to the methoxy group and meta to the hydroxyl group (position 2) or ortho to the hydroxyl group (position 5). The reaction conditions can be tuned to favor the desired 2-nitro isomer. Using a mixture of nitric acid and acetic acid at a controlled temperature provides good regioselectivity.[1][3]

Experimental Protocol:

• Dissolve methyl 4-hydroxy-3-methoxybenzoate (from Step 1) in a mixture of acetic acid.

• Cool the solution in an ice bath.

• Add 66% nitric acid dropwise to the solution while maintaining the temperature between 0-5 °C.[3]

• After the addition is complete, allow the reaction mixture to stir at room temperature for 6 hours.[3]

• Pour the reaction mixture slowly into ice-water to precipitate the product.

• Collect the solid by filtration, wash with cold water, and then with a saturated sodium bicarbonate solution until the washings are neutral.

• Dry the product, methyl 4-hydroxy-5-methoxy-2-nitrobenzoate, under vacuum.

Reagent/Solvent	Concentration	Amount
Methyl Vanillate	-	0.20 mol
Acetic Acid	Glacial	150 mL
Nitric Acid	66%	84.5 mL

Table 2: Reagents for the nitration of methyl vanillate.

Step 3: Triisopropylsilyl (TIPS) Protection of the Phenolic Hydroxyl Group

Rationale: The bulky triisopropylsilyl (TIPS) group is an excellent choice for protecting the phenolic hydroxyl group. Its steric hindrance provides stability against a range of reaction conditions and prevents unwanted side reactions in subsequent steps. The protection is typically achieved using triisopropylsilyl chloride (TIPSCl) in the presence of a base like imidazole, which acts as a catalyst and an acid scavenger.[4]

Experimental Protocol:

• Dissolve methyl 4-hydroxy-5-methoxy-2-nitrobenzoate (from Step 2) in anhydrous dichloromethane (DCM).

• Add imidazole and triisopropylsilyl chloride (TIPSCl) to the solution.

• Stir the reaction mixture at room temperature under an inert atmosphere (e.g., nitrogen or argon) for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, quench with water and extract the product with DCM.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product, methyl 5-methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoate, by column chromatography on silica gel.

Reagent/Solvent	Molecular Weight ( g/mol )	Equivalents
Methyl 4-hydroxy-5-methoxy-2-nitrobenzoate	227.17	1.0
Triisopropylsilyl chloride	192.82	1.2
Imidazole	68.08	2.0
Dichloromethane	84.93	-

Table 3: Reagents for TIPS protection.

Step 4: Hydrolysis of the Methyl Ester

Rationale: The final step is the selective hydrolysis of the methyl ester to yield the desired carboxylic acid. This is typically achieved under basic conditions using a hydroxide source such as sodium hydroxide or lithium hydroxide in a mixture of water and an organic co-solvent like methanol or tetrahydrofuran (THF) to ensure solubility. Subsequent acidification protonates the carboxylate to give the final product.[5][6]

Experimental Protocol:

• Dissolve methyl 5-methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoate (from Step 3) in a mixture of methanol and water.

• Add sodium hydroxide and heat the mixture to reflux for 4 hours.[5]

• Monitor the disappearance of the starting material by TLC.

• After cooling to room temperature, acidify the reaction mixture with concentrated hydrochloric acid.[5]

• The product, 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid, will precipitate as a solid.

• Collect the solid by filtration, wash with cold water, and dry under vacuum.

Reagent/Solvent	Concentration	Amount
TIPS-protected methyl ester	-	1.0 equiv
Methanol	-	-
Water	-	-
Sodium Hydroxide	-	2.0 equiv
Hydrochloric Acid	Concentrated	As needed

Table 4: Reagents for the hydrolysis of the methyl ester.

Mechanistic Insights

Caption: Mechanism of electrophilic aromatic nitration.

The nitration of methyl vanillate proceeds via a classic electrophilic aromatic substitution mechanism. The key electrophile, the nitronium ion (NO₂⁺), is generated in situ from the reaction of nitric acid with a strong acid catalyst, such as sulfuric acid (though in this protocol, acetic acid is used as a solvent and co-catalyst). The electron-rich aromatic ring of methyl vanillate then attacks the nitronium ion to form a resonance-stabilized carbocation intermediate known as a sigma complex or arenium ion. Subsequent deprotonation by a weak base (such as water or the bisulfate ion) restores the aromaticity of the ring, yielding the nitrated product. The regioselectivity is governed by the directing effects of the hydroxyl and methoxy substituents on the ring.

Characterization

The identity and purity of the final product, 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid, should be confirmed by standard analytical techniques, including:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the presence of all expected functional groups and the correct substitution pattern on the aromatic ring.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will confirm the molecular weight and elemental composition of the target molecule.

• Infrared (IR) Spectroscopy: IR spectroscopy will show characteristic absorption bands for the carboxylic acid OH, the C=O of the carboxylic acid, the nitro group (asymmetric and symmetric stretches), and the Si-O bond.

Conclusion

This technical guide outlines a robust and well-documented synthetic route for the preparation of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid. By following the detailed protocols and understanding the underlying chemical principles, researchers can reliably synthesize this valuable building block for applications in drug discovery and development. The provided step-by-step procedures, reagent tables, and mechanistic insights are intended to empower scientists to successfully implement this synthesis in their laboratories.

References

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• 5. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 6. Organic Syntheses Procedure [orgsyn.org]

A Comprehensive Technical Guide to the Physicochemical Properties of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid

Introduction

5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid is a key intermediate in the synthesis of various active pharmaceutical ingredients and complex organic molecules.[1][2] Its unique substitution pattern, featuring a sterically demanding triisopropylsilyl (TIPS) protecting group, a methoxy ether, a nitro group, and a carboxylic acid, imparts a distinct set of physicochemical properties that are critical for its handling, reaction optimization, and purification. This guide provides an in-depth analysis of these properties, offering both theoretical insights and practical, field-proven experimental protocols for their determination. The strategic placement of the bulky TIPS group not only protects the phenolic hydroxyl but also significantly influences the molecule's solubility and stability, while the electron-withdrawing nitro group impacts the acidity of the carboxylic acid.

This document is intended for researchers, scientists, and drug development professionals who require a thorough understanding of this compound for its effective utilization in multi-step synthetic campaigns.

Molecular Structure and Key Physicochemical Data

The structural attributes of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid dictate its chemical behavior. The presence of both bulky lipophilic (TIPS) and polar (nitro, carboxylic acid) functionalities results in a molecule with moderate polarity.

Property	Value	Source
CAS Number	1430738-03-6	[3]
Molecular Formula	C17H27NO6Si	[3]
Molecular Weight	369.48 g/mol	[3]
Appearance	Expected to be a solid, likely crystalline, ranging from off-white to light brown.	Inferred from related nitrobenzoic acids[4]
Purity	Typically available at ≥98%	[3]

Solubility Profile: A Balance of Opposing Forces

The solubility of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid is a complex interplay between the lipophilic triisopropylsilyl group and the polar nitro and carboxylic acid moieties. While benzoic acid itself has limited solubility in water, the large alkyl groups of the TIPS ether are expected to render the molecule practically insoluble in aqueous media.[5] Conversely, its solubility in organic solvents is anticipated to be good, particularly in moderately polar to nonpolar solvents.

Expected Solubility:

• High Solubility: Dichloromethane (DCM), Chloroform, Ethyl Acetate, Tetrahydrofuran (THF), Acetone.

• Moderate Solubility: Methanol, Ethanol, Acetonitrile.[6]

• Low to Insoluble: Water, Hexanes, Toluene.

The solubility in alcohols like methanol and ethanol is likely enhanced by the potential for hydrogen bonding with the carboxylic acid group.[7][8]

Experimental Protocol for Solubility Determination

A reliable method for determining solubility involves the isothermal shake-flask method, a standard approach in the pharmaceutical industry.

Objective: To determine the solubility of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid in various organic solvents at a controlled temperature.

Materials:

• 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid

• Selected organic solvents (e.g., Dichloromethane, Ethyl Acetate, Methanol, Acetonitrile, Toluene)

• Scintillation vials with screw caps

• Thermostatically controlled shaker bath

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Syringe filters (0.22 µm)

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of the compound to a series of scintillation vials.

  • Add a known volume of each solvent to the respective vials.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a shaker bath set to a constant temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient time (typically 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Preparation:

  • Allow the vials to stand undisturbed for at least 2 hours to let the undissolved solid settle.

  • Carefully withdraw an aliquot of the supernatant using a syringe.

  • Filter the aliquot through a 0.22 µm syringe filter into a clean, pre-weighed vial to remove any suspended particles.

• Quantification:

  • Accurately weigh the filtered solution.

  • Allow the solvent to evaporate completely under a gentle stream of nitrogen or in a vacuum oven.

  • Weigh the vial containing the solid residue to determine the mass of the dissolved compound.

  • Alternatively, for more precise measurements, dilute the filtered solution with a suitable solvent and quantify the concentration using a pre-validated HPLC method.

Causality: The extended equilibration time is crucial to ensure that the solution is truly saturated, providing a thermodynamically accurate solubility value. The filtration step is critical to remove any undissolved microparticles that could lead to an overestimation of solubility.

Caption: Workflow for Isothermal Shake-Flask Solubility Determination.

Stability and Handling

The stability of this compound is primarily governed by the triisopropylsilyl (TIPS) ether linkage. TIPS ethers are known for their significant steric bulk, which provides substantial stability towards hydrolysis under both acidic and basic conditions compared to less hindered silyl ethers like trimethylsilyl (TMS) or triethylsilyl (TES) ethers.[9][10][11]

Stability Profile:

• Thermal Stability: The compound is expected to be stable at room temperature when stored in a dry environment. Elevated temperatures, especially in the presence of moisture, could promote desilylation.

• Acidic Conditions: The TIPS group is relatively robust to mild acidic conditions. However, strong acids (e.g., HCl, TFA) will lead to cleavage of the silyl ether, liberating the free phenol.[12]

• Basic Conditions: The TIPS ether is generally stable to mild bases. Strong bases, particularly fluoride ion sources like tetrabutylammonium fluoride (TBAF), will readily cleave the Si-O bond.[12]

• Light Sensitivity: Aromatic nitro compounds can be light-sensitive, and it is advisable to store the material in amber vials or protected from light.

Recommended Storage: Store in a tightly sealed container in a cool, dry, and dark place. An inert atmosphere (e.g., argon or nitrogen) is recommended for long-term storage to prevent moisture-induced degradation.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation and purity assessment of this molecule.

¹H NMR (Proton NMR): The proton NMR spectrum will exhibit characteristic signals for the aromatic protons, the methoxy group, and the triisopropylsilyl group.

• Aromatic Protons: Two singlets are expected in the aromatic region (typically δ 7.0-8.5 ppm), corresponding to the two protons on the benzene ring. The exact chemical shifts will be influenced by the electronic effects of the nitro, methoxy, and carboxylic acid groups.

• Methoxy Group: A sharp singlet integrating to three protons will be observed, typically in the range of δ 3.8-4.2 ppm.

• Triisopropylsilyl (TIPS) Group: A septet (for the CH proton) and a doublet (for the CH₃ protons) are characteristic of the isopropyl groups. The large number of equivalent methyl protons will result in a prominent doublet.

• Carboxylic Acid Proton: A broad singlet, often in the downfield region (δ 10-13 ppm), which may be exchangeable with D₂O.

¹³C NMR (Carbon NMR): The carbon NMR spectrum will provide information on all the carbon atoms in the molecule. The carbonyl carbon of the carboxylic acid will appear significantly downfield (δ 165-175 ppm). The aromatic carbons will have distinct chemical shifts based on their substitution pattern.

Experimental Protocol for NMR Analysis

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for structural verification.

Materials:

• 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid (5-10 mg)

• Deuterated solvent (e.g., CDCl₃ or DMSO-d₆)

• NMR tube (5 mm)

• NMR spectrometer (e.g., 400 MHz or higher)

Procedure:

• Sample Preparation:

  • Accurately weigh the sample and dissolve it in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial.

  • Ensure complete dissolution. Gentle warming or sonication may be applied if necessary.

  • Transfer the solution to an NMR tube.

• Data Acquisition:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

  • Acquire the ¹H NMR spectrum using a standard pulse sequence.

  • Acquire the ¹³C NMR spectrum. A proton-decoupled sequence is typically used.

• Data Processing:

  • Apply Fourier transformation to the Free Induction Decay (FID).

  • Phase the spectrum and perform baseline correction.

  • Calibrate the chemical shift axis using the residual solvent peak or an internal standard (e.g., TMS at 0 ppm).

  • Integrate the signals in the ¹H spectrum.

Causality: The choice of deuterated solvent is critical; CDCl₃ is a good first choice for many organic molecules, but DMSO-d₆ may be required if solubility is an issue and is also better for observing exchangeable protons like the carboxylic acid proton.

Caption: General workflow for NMR characterization.

Mass Spectrometry (MS)

Mass spectrometry is essential for confirming the molecular weight and providing information on the fragmentation pattern of the molecule. Electrospray ionization (ESI) is a suitable technique for this compound, likely showing a prominent [M-H]⁻ ion in negative ion mode due to the acidic nature of the carboxylic acid.

Expected Fragmentation: The presence of the silyl group can lead to characteristic fragmentation pathways.[13][14] In addition to the molecular ion, fragments corresponding to the loss of an isopropyl group ([M-43]⁺) or the entire triisopropylsilyl group ([M-159]⁺) may be observed. The fragmentation of silyl compounds can be complex, sometimes involving rearrangements.[15] Silylation is a common derivatization technique in mass spectrometry to increase volatility and produce characteristic fragments.[16][17]

Infrared (IR) Spectroscopy

IR spectroscopy can be used to identify the key functional groups present in the molecule.

• -OH (Carboxylic Acid): A very broad absorption band in the region of 2500-3300 cm⁻¹.

• C=O (Carboxylic Acid): A strong, sharp absorption band around 1700-1725 cm⁻¹.

• NO₂ (Nitro Group): Two strong absorption bands, one asymmetric stretch around 1520-1560 cm⁻¹ and a symmetric stretch around 1345-1385 cm⁻¹.

• C-O (Ether and Si-O-C): Absorptions in the fingerprint region, typically between 1000-1300 cm⁻¹.

Acidity (pKa)

The pKa of the carboxylic acid is a critical parameter, especially in the context of drug development and reaction chemistry. The presence of the electron-withdrawing nitro group ortho to the carboxylic acid is expected to significantly increase its acidity (lower the pKa) compared to benzoic acid (pKa ≈ 4.2).[5] The methoxy and silyloxy groups, being electron-donating, will have an opposing, though likely less pronounced, effect. The pKa of 4-nitrobenzoic acid is 3.41, providing a reasonable starting point for estimation.[4]

Safety and Handling

Based on safety data for related compounds like 5-methoxy-2-nitrobenzoic acid, this compound should be handled with care.[18][19]

• Hazard Statements: Likely to cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[3]

• Precautionary Statements: Avoid breathing dust. Wash hands thoroughly after handling. Wear protective gloves, eye protection, and face protection.[20][21]

Always consult the latest Safety Data Sheet (SDS) from the supplier before handling this chemical.

Conclusion

5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid is a multifaceted molecule whose physicochemical properties are a direct consequence of its complex substitution pattern. The bulky and stable TIPS protecting group imparts significant lipophilicity and hydrolytic stability, while the nitro and carboxylic acid groups govern its polarity and acidity. A thorough understanding of its solubility, stability, and spectroscopic signatures, as outlined in this guide, is paramount for its successful application in synthetic chemistry. The provided experimental protocols offer a robust framework for in-house characterization and quality control, ensuring the reliable use of this important synthetic intermediate.

References

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• El-Aneed, A., Al-Tannak, Q., & Naguib, I. A. (2023). Advanced Mass Spectrometric Techniques for the Comprehensive Study of Synthesized Silicon-Based Silyl Organic Compounds: Identifying Fragmentation Pathways and Characterization. Molecules, 28(9), 3907. [Link]

• Halket, J. M., & Zaikin, V. G. (2003). Derivatization in mass spectrometry—1. Silylation. European Journal of Mass Spectrometry, 9(1), 1–21. [Link]

• Halket, J. M., & Zaikin, V. G. (2003). Derivatization in mass spectrometry--1. Silylation. European journal of mass spectrometry (Chichester, England), 9(1), 1–21. [Link]

• Deprotection of Silyl Ethers. (n.d.). Gelest. Retrieved December 12, 2023, from [Link]

• Gladysz, J. A., & Curran, D. P. (2002). Comparison of the Relative Reactivities of the Triisopropylsilyl Group With Two Fluorous Analogs. Organic letters, 4(21), 3569–3572. [Link]

• Acree, W. E. (2013). IUPAC-NIST Solubility Data Series. 99. Solubility of Benzoic Acid and Substituted Benzoic Acids in Both Neat Organic Solvents and Organic Solvent Mixtures. Journal of Physical and Chemical Reference Data, 42(3), 033102. [Link]

• The Triisopropylsilyl Group in Organic Chemistry: Just a Protective Group, or More? | Chemical Reviews - ACS Publications. (n.d.). ACS Publications. Retrieved December 12, 2023, from [Link]

• White, J. D., & Carter, R. G. (2008). A useful feature of silyl ethers is that they greatly increase the volatility of an otherwise nonvo. Science of Synthesis, 4, 385–436.

• Zhang, Y., Wang, Y., & Liu, Y. (2018). Solubility of Benzoic Acid in Six Alcohols within (288.15 to 336.15 K) and Thermodynamic Properties in the Dissolution Process. Asian Journal of Chemical Sciences, 4(2), 1–11. [Link]

• Restaino, F. A., & Martin, A. N. (1964). SOLUBILITY OF BENZOIC ACID AND RELATED COMPOUNDS IN A SERIES OF ETA-ALKANOLS. Journal of pharmaceutical sciences, 53, 636–639. [Link]

• Benzoic acid, 5-Methoxy-2-nitro-4-(phenylMethoxy)-. (2024, April 9). ChemBK. Retrieved December 12, 2023, from [Link]

• Benzoic Acid | C6H5COOH | CID 243. (n.d.). PubChem. Retrieved December 12, 2023, from [Link]

• 4-(Benzyloxy)-5-methoxy-2-nitrobenzoic acid | C15H13NO6 | CID 10859633. (n.d.). PubChem. Retrieved December 12, 2023, from [Link]

• Zhang, Y., Wang, Y., & Liu, Y. (2018). The solubility of benzoic acid in seven solvents. ResearchGate. Retrieved December 12, 2023, from [Link]

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An In-Depth Technical Guide to 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid (CAS No. 1430738-03-6)

This guide provides a comprehensive technical overview of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid, a key intermediate in the synthesis of advanced pharmaceutical compounds. Designed for researchers, medicinal chemists, and drug development professionals, this document delves into the synthesis, characterization, and strategic application of this molecule, grounding all claims and protocols in established scientific literature.

Introduction: A Pivotal Building Block in Medicinal Chemistry

5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid, identified by CAS number 1430738-03-6, is a highly functionalized aromatic carboxylic acid. Its strategic importance lies in its role as a sophisticated building block for the synthesis of complex, biologically active molecules.[1][2][3] Notably, this compound has been identified as a crucial intermediate in the development of novel heteroarylene-bridged benzodiazepine dimers, a class of compounds investigated for their potential as potent anticancer agents.[4]

The molecular architecture of this intermediate is noteworthy. It features a benzoic acid moiety, which provides a handle for amide bond formation, a nitro group that influences the electronic properties of the aromatic ring and can be chemically transformed, a methoxy group, and a sterically demanding triisopropylsilyl (TIPS) ether. The TIPS group serves as a robust protecting group for the phenolic hydroxyl, allowing for selective reactions at other sites of the molecule.[5]

Physicochemical & Structural Properties

A summary of the key properties of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid is presented below.

Property	Value	Reference(s)
CAS Number	1430738-03-6	[6][7]
Molecular Formula	C₁₇H₂₇NO₆Si	[7]
Molecular Weight	369.48 g/mol	[7]
Chemical Name	Benzoic acid, 5-methoxy-2-nitro-4-[[tris(1-methylethyl)silyl]oxy]-	[6]
Purity (Typical)	≥98%	[7]

Synthesis and Mechanism

The synthesis of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid is logically approached as a two-stage process. This strategy involves the initial synthesis of a key precursor, 5-nitrovanillic acid, followed by the selective protection of its phenolic hydroxyl group.

Caption: Synthetic workflow for 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid.

Stage 1: Synthesis of 5-Hydroxy-4-methoxy-2-nitrobenzoic acid

The precursor, 5-hydroxy-4-methoxy-2-nitrobenzoic acid (also known as 5-nitrovanillic acid), is synthesized via the electrophilic aromatic substitution (nitration) of vanillic acid. The electron-donating hydroxyl and methoxy groups on the vanillic acid ring direct the incoming nitro group.

Experimental Protocol: Nitration of Vanillic Acid

• Dissolution: In a flask equipped with a magnetic stirrer, dissolve vanillic acid (e.g., 20 g, 119 mmol) in glacial acetic acid (e.g., 200 mL).

• Addition of Nitrating Agent: While stirring, slowly add 60% nitric acid (e.g., 9.7 mL, 126.4 mmol) dropwise to the solution at room temperature. Maintain gentle cooling to control any exotherm.

• Reaction: Stir the resulting mixture at room temperature for approximately 30 minutes. Monitor the reaction progress using thin-layer chromatography (TLC).

• Quenching and Precipitation: Pour the reaction mixture into a beaker containing ice water (e.g., 500 mL) to quench the reaction and precipitate the product.

• Isolation and Purification: Collect the yellow precipitate by vacuum filtration. Wash the solid thoroughly with cold water to remove residual acids.

• Drying: Dry the purified product under vacuum to obtain 5-hydroxy-4-methoxy-2-nitrobenzoic acid as a yellow powder.

Stage 2: Synthesis of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid

The second stage involves the protection of the phenolic hydroxyl group of 5-hydroxy-4-methoxy-2-nitrobenzoic acid as a triisopropylsilyl (TIPS) ether. The use of a sterically bulky silylating agent like triisopropylsilyl chloride (TIPSCl) is crucial for enhanced stability during subsequent synthetic steps. Imidazole is a common and effective catalyst for this transformation.[5][8][9]

Caption: Mechanism of imidazole-catalyzed silylation of a phenol.

Experimental Protocol: Silylation of 5-Hydroxy-4-methoxy-2-nitrobenzoic acid

• Preparation: To a solution of 5-hydroxy-4-methoxy-2-nitrobenzoic acid (1 equivalent) and imidazole (2.5-3 equivalents) in anhydrous N,N-dimethylformamide (DMF), add triisopropylsilyl chloride (1.2-1.5 equivalents) dropwise at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-16 hours.[5] The progress of the reaction should be monitored by TLC.

• Work-up: Upon completion, pour the reaction mixture into water and extract with an organic solvent such as ethyl acetate or diethyl ether.

• Washing: Wash the combined organic layers successively with water and brine to remove DMF and imidazole hydrochloride.

• Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid.

Characterization

While a publicly available, fully assigned spectrum for this specific compound is not readily found, characterization would rely on standard spectroscopic methods. The expected spectral data are as follows:

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the two aromatic protons, the methoxy group protons, and the characteristic multiplets for the isopropyl groups of the TIPS ether. The carboxylic acid proton may appear as a broad singlet.

• ¹³C NMR: The carbon NMR spectrum will display signals for the aromatic carbons, the carboxylic acid carbonyl, the methoxy carbon, and the carbons of the TIPS group.

• Mass Spectrometry (MS): The mass spectrum should show the molecular ion peak corresponding to the calculated molecular weight (369.48 g/mol ) and characteristic fragmentation patterns.

• Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for the carboxylic acid O-H and C=O stretching, the nitro group (asymmetric and symmetric stretching), C-O stretching of the ether and silyl ether, and aromatic C-H and C=C stretching.

Application in Drug Discovery: Synthesis of Benzodiazepine Dimers

The primary documented application of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid is as a key intermediate in the synthesis of pyrrolobenzodiazepine (PBD) and tetrahydroisoquinoline (THIQ) dimers, which are potent DNA-interactive agents with potential anticancer activity.[4]

In a representative synthetic step described in patent literature, the carboxylic acid of this intermediate is activated and coupled with an amine-containing fragment to form an amide bond.[4]

Caption: Coupling reaction utilizing the target compound.

This amide coupling reaction, typically facilitated by reagents such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and a non-nucleophilic base like DIEA (N,N-Diisopropylethylamine), highlights the utility of the title compound as a scaffold for building larger, more complex molecular architectures.[4] The robust TIPS protecting group remains intact under these coupling conditions, ensuring that the phenolic hydroxyl does not interfere with the reaction.

Conclusion

5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid is a valuable and strategically designed synthetic intermediate. Its multi-functional nature, combined with the stability afforded by the TIPS protecting group, makes it an essential component in the multi-step synthesis of novel therapeutic agents, particularly in the field of oncology. The synthetic protocols outlined in this guide provide a reliable pathway for its preparation, enabling further research and development in medicinal chemistry.

References

• 1. Protecting groups in organic synthesis - protection and deprotection of alcoholic hydroxyl groups (I) [en.highfine.com]
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• 9. researchgate.net [researchgate.net]

Spectroscopic Characterization of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid: A Technical Guide

This technical guide provides a comprehensive analysis of the spectroscopic data for the pharmaceutical intermediate, 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid. The structural complexity of this molecule, incorporating a highly substituted aromatic ring with a bulky silyl protecting group, necessitates a multi-faceted spectroscopic approach for unambiguous characterization. This document details the theoretical underpinnings and practical application of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) in the structural elucidation of this compound. The protocols and interpretations presented herein are grounded in established principles and validated against data from analogous structures, ensuring a robust and reliable analytical framework for researchers and drug development professionals.

Introduction: The Analytical Imperative

5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid (Molecular Formula: C₁₇H₂₇NO₆Si, Molecular Weight: 369.48 g/mol ) is a key building block in the synthesis of various active pharmaceutical ingredients.[1] Its purity and structural integrity are paramount to the success of subsequent synthetic steps and the quality of the final drug substance. Spectroscopic analysis provides the definitive fingerprint of the molecule, confirming the correct arrangement of its functional groups: a carboxylic acid, a nitro group, a methoxy group, and a triisopropylsilyl (TIPS) ether on a benzene ring.

This guide will delve into the predicted spectroscopic data for this molecule, offering a detailed rationale for the expected chemical shifts, vibrational frequencies, and fragmentation patterns. By understanding the "why" behind the data, scientists can more confidently interpret their own experimental results and troubleshoot any discrepancies.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Molecular Skeleton

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. For 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid, both ¹H and ¹³C NMR are essential. The following sections detail the predicted spectra and the reasoning behind the assignments.

Predicted ¹H NMR Spectrum

The proton NMR spectrum is anticipated to show distinct signals for the aromatic protons, the methoxy group, the carboxylic acid proton, and the triisopropylsilyl group.

Experimental Protocol for ¹H NMR:

A standard protocol for acquiring a ¹H NMR spectrum would involve dissolving approximately 5-10 mg of the compound in 0.6-0.7 mL of deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆).[2] Tetramethylsilane (TMS) is typically used as an internal standard (δ 0.00 ppm).[2] The spectrum would be acquired on a 400 MHz or higher field spectrometer.

Table 1: Predicted ¹H NMR Data (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~11.0 - 13.0	Broad Singlet	1H	-COOH	The acidic proton of a carboxylic acid is typically highly deshielded and often appears as a broad singlet. Its chemical shift can be highly dependent on concentration and solvent.
~7.6	Singlet	1H	Ar-H	This proton is ortho to the electron-withdrawing nitro group and para to the electron-donating methoxy group. The net effect is significant deshielding.
~7.1	Singlet	1H	Ar-H	This proton is ortho to the electron-donating silyloxy group and meta to the nitro group, resulting in a more upfield chemical shift compared to the other aromatic proton.
~3.9	Singlet	3H	-OCH₃	Methoxy group protons typically appear in this region as a sharp singlet.
~1.3	Septet	3H	-Si(CH(CH₃)₂)₃	The methine protons of the isopropyl groups are split by the six adjacent methyl protons into a septet.
~1.1	Doublet	18H	-Si(CH(CH₃)₂)₃	The methyl protons of the isopropyl groups are split by the adjacent methine proton into a doublet.

Diagram: ¹H NMR Assignment Rationale

Caption: Correlation of predicted ¹H NMR signals with molecular structure.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide information on all the carbon atoms in the molecule. Due to the low natural abundance of ¹³C, proton decoupling is typically employed to simplify the spectrum and enhance signal-to-noise.[3]

Experimental Protocol for ¹³C NMR:

The sample prepared for ¹H NMR can be used directly. ¹³C NMR spectra are typically acquired on a 100 or 125 MHz spectrometer. A sufficient number of scans are required to obtain a good signal-to-noise ratio, especially for quaternary carbons.

Table 2: Predicted ¹³C NMR Data (100 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment	Rationale
~168	-COOH	The carbonyl carbon of a carboxylic acid is highly deshielded.
~155	Ar-C-OTIPS	The carbon attached to the silyloxy group is shielded by the electron-donating oxygen.
~150	Ar-C-OCH₃	The carbon attached to the methoxy group is also shielded.
~140	Ar-C-NO₂	The carbon bearing the nitro group is deshielded by the electron-withdrawing nature of this group.
~125	Ar-C-COOH	The ipso-carbon of the carboxylic acid group.
~118	Ar-CH	Aromatic methine carbon.
~110	Ar-CH	Aromatic methine carbon.
~56	-OCH₃	The carbon of the methoxy group.
~18	-Si(CH(CH₃)₂)₃	The methyl carbons of the isopropyl groups.
~12	-Si(CH(CH₃)₂)₃	The methine carbon of the isopropyl groups.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is an excellent technique for identifying the functional groups present in a molecule by detecting their characteristic vibrational frequencies.

Experimental Protocol for IR Spectroscopy:

The IR spectrum can be obtained using a Fourier Transform Infrared (FTIR) spectrometer. For a solid sample, a common method is Attenuated Total Reflectance (ATR), where a small amount of the solid is pressed against a crystal (e.g., diamond or germanium). Alternatively, the sample can be prepared as a KBr pellet.[4]

Table 3: Predicted Characteristic IR Absorptions

Wavenumber (cm⁻¹)	Vibration	Functional Group	Rationale
2500-3300 (broad)	O-H stretch	Carboxylic Acid	The O-H stretch of a carboxylic acid appears as a very broad band due to hydrogen bonding.
~1700	C=O stretch	Carboxylic Acid	The carbonyl stretch of an aromatic carboxylic acid is a strong, sharp absorption.[1]
~1550 and ~1350	N-O asymmetric and symmetric stretch	Nitro Group	Aromatic nitro compounds show two strong characteristic absorptions for the nitro group.[1]
~1600 and ~1470	C=C stretch	Aromatic Ring	These absorptions are characteristic of the benzene ring.
~1250 and ~1050	C-O stretch	Aryl Ether and Silyl Ether	These regions will contain stretches for the C-O bonds of the methoxy and silyloxy groups.
~1100-1000	Si-O-C stretch	Silyl Ether	The Si-O-C bond gives rise to a strong absorption in this region.

Diagram: IR Functional Group Correlation

Caption: Correlation of functional groups with their predicted IR absorptions.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides information about the molecular weight of a compound and its fragmentation pattern upon ionization, which can further confirm the structure.

Experimental Protocol for Mass Spectrometry:

A suitable technique would be Electrospray Ionization (ESI) coupled with a high-resolution mass analyzer like a Time-of-Flight (TOF) or Orbitrap. The sample would be dissolved in a suitable solvent (e.g., methanol or acetonitrile) and infused into the ion source.

Table 4: Predicted Mass Spectrometry Data (High-Resolution ESI-MS)

m/z (Predicted)	Ion	Rationale
370.1731	[M+H]⁺	The protonated molecular ion. This would be the primary ion observed in positive ion mode.
368.1585	[M-H]⁻	The deprotonated molecular ion, expected in negative ion mode.
326.1833	[M-C₃H₇]⁺	Loss of an isopropyl group from the TIPS moiety is a common fragmentation pathway for isopropylsilyl ethers.[5]
213.0454	[M-TIPS]⁺	Loss of the entire triisopropylsilyl group.

Conclusion

The comprehensive spectroscopic analysis outlined in this guide provides a robust framework for the characterization of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid. While the presented data is predictive, it is firmly grounded in the fundamental principles of spectroscopy and supported by extensive data from analogous compounds. The detailed rationale behind each predicted signal, peak, and fragment serves as a valuable educational and practical tool for researchers. Adherence to the described experimental protocols, coupled with an understanding of the interpretive logic herein, will enable scientists to confidently verify the structure and purity of this important pharmaceutical intermediate, ensuring the integrity of their synthetic endeavors.

References

• Polleuxlab. 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid. Available at: [Link]

• The Royal Society of Chemistry. Supplementary Information. Available at: [Link]

• Brainly. What IR peaks are present in 3-nitrobenzoic acid?. Available at: [Link]

• Chemistry LibreTexts. 17.11: Spectroscopy of Alcohols and Phenols. Available at: [Link]

• Chegg.com. Solved What IR peaks are present in 3-nitrobenzoic acid? O | Chegg.com. Available at: [Link]

• PubMed. MASS SPECTROMETRIC FRAGMENTATION OF TRIMETHYLSILYL AND RELATED ALKYLSILYL DERIVATIVES. Available at: [Link]

• MDPI. Complete Assignments of 1H and 13C NMR Chemical Shift Changes Observed upon Protection of Hydroxy Group in Borneol and Isoborneol and Their DFT Verification. Available at: [Link]

• NIST WebBook. Benzoic acid, 2-nitro-. Available at: [Link]

• Oregon State University. 13C NMR Chemical Shifts. Available at: [Link]

• ResearchGate. Experimental and theoretical IR, Raman, NMR spectra of 2‐, 3‐, and 4‐nitrobenzoic acids. Available at: [Link]

• Semantic Scholar. MASS SPECTROMETRIC FRAGMENTATION OF TRIMETHYLSILYL AND RELATED ALKYLSILYL DERIVATIVES. Available at: [Link]

• University of Wisconsin-Madison. NMR Spectroscopy – 1H NMR Chemical Shifts. Available at: [Link]

• University of Sheffield. 13 Carbon NMR. Available at: [Link]

• University of Colorado Boulder. Table of Characteristic IR Absorptions. Available at: [Link]

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• 3. 13Carbon NMR [chem.ch.huji.ac.il]
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• 5. benchchem.com [benchchem.com]

A Senior Application Scientist's Guide to the ¹H and ¹³C NMR Spectra of Substituted Nitrobenzoic Acids

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Substituted nitrobenzoic acids are a cornerstone of modern organic synthesis, serving as pivotal building blocks in the development of pharmaceuticals, dyes, and other high-value fine chemicals.[1] The precise arrangement of the nitro (-NO₂) and carboxylic acid (-COOH) groups, along with other substituents on the aromatic ring, dictates the molecule's reactivity, acidity, and biological activity. Consequently, unambiguous structural elucidation is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, specifically ¹H and ¹³C NMR, stands as the definitive analytical technique for this purpose, providing a detailed fingerprint of the molecular architecture.

This guide moves beyond a simple recitation of spectral data. As a Senior Application Scientist, my objective is to provide you with the causal logic behind the spectral patterns observed. We will explore how the electronic interplay between substituents governs the magnetic environment of each nucleus and how to leverage this understanding for confident structural assignment.

The Foundation: Electronic Substituent Effects on the Aromatic Ring

To interpret the NMR spectra of substituted nitrobenzoic acids, one must first grasp the electronic effects exerted by the key functional groups. Both the nitro group and the carboxylic acid group are electron-withdrawing and deactivating towards electrophilic aromatic substitution.[1]

• Nitro Group (-NO₂): This is a powerful electron-withdrawing group (EWG) through both the inductive effect (due to the high electronegativity of nitrogen and oxygen) and the resonance effect. It strongly withdraws electron density from the aromatic ring, particularly from the ortho and para positions.

• Carboxylic Acid Group (-COOH): This group is also deactivating and primarily electron-withdrawing through induction. Its ability to participate in resonance is more complex but it generally removes electron density from the ring.

These effects create distinct regions of low electron density (deshielding) and relatively higher electron density (shielding) around the ring. In NMR, lower electron density means a nucleus is more "deshielded" from the spectrometer's magnetic field, causing its resonance signal to appear at a higher chemical shift (further downfield).

References

• 1. benchchem.com [benchchem.com]

The Triisopropylsilyl (TIPS) Ether: A Comprehensive Technical Guide to its Stability and Application in Organic Synthesis

Introduction: The Role of Steric Hindrance in Hydroxyl Protection

In the landscape of multi-step organic synthesis, the judicious selection and application of protecting groups are paramount to achieving complex molecular architectures. Among the myriad of choices for the protection of hydroxyl functionalities, silyl ethers have established themselves as a versatile and indispensable class. Their popularity stems from their ease of installation, general stability under a range of reaction conditions, and, critically, their tunable lability for selective removal.

This guide focuses on the triisopropylsilyl (TIPS) ether, a protecting group renowned for its significant steric bulk. The three isopropyl substituents on the silicon atom create a sterically hindered environment that profoundly influences its stability and reactivity. This inherent bulk makes TIPS ethers significantly more robust than their less sterically encumbered counterparts, such as trimethylsilyl (TMS) and triethylsilyl (TES) ethers, rendering them stable to a wider array of synthetic transformations.[1][2] This guide will provide an in-depth analysis of the stability of the TIPS group under various conditions, offer practical, field-proven protocols for its installation and cleavage, and present a comparative framework to aid researchers in its strategic deployment.

Pillar 1: Understanding the Foundation of TIPS Ether Stability

The stability of any silyl ether is primarily dictated by the steric hindrance around the silicon-oxygen bond.[3] Larger, more branched alkyl groups on the silicon atom physically impede the approach of nucleophiles or electrophiles required for cleavage. The triisopropylsilyl group exemplifies this principle, offering a high degree of stability that is crucial for withstanding conditions that would readily cleave less bulky silyl ethers.

Relative Stability: A Comparative Overview

The general order of stability for common silyl ethers is a critical consideration in synthetic planning. The TIPS group is positioned towards the more stable end of this spectrum.

Relative Stability in Acidic Media: The rate of acid-catalyzed hydrolysis is highly sensitive to steric hindrance. The bulky isopropyl groups effectively shield the silicon-oxygen bond from protonation and subsequent nucleophilic attack by water or other protic solvents. The relative resistance to acid-catalyzed hydrolysis follows the order:

TMS < TES < TBDMS < TIPS < TBDPS[2][4]

A quantitative comparison highlights the dramatic increase in stability:

Silyl Ether	Relative Rate of Acidic Hydrolysis
TMS	1
TES	64
TBDMS	20,000
TIPS	700,000
TBDPS	5,000,000
Data adapted from literature sources.[4]

Relative Stability in Basic Media: In basic media, the stability is also influenced by sterics, although the effect can be less pronounced than in acidic conditions. The relative resistance to base-catalyzed hydrolysis is:

TMS < TES < TBDMS ~ TBDPS < TIPS [4]

Silyl Ether	Relative Rate of Basic Hydrolysis
TMS	1
TES	10-100
TBDMS	~20,000
TBDPS	~20,000
TIPS	100,000
Data adapted from literature sources.[4]

Pillar 2: Navigating the Chemical Landscape: TIPS Ether Stability in Practice

The true utility of a protecting group lies in its predictable behavior during various chemical transformations. The TIPS group's robustness allows for a wide range of synthetic operations to be performed on other parts of the molecule without premature deprotection.

Stability Towards Oxidizing and Reducing Agents

TIPS ethers are generally stable to a wide variety of oxidizing and reducing agents.[5] This stability is a direct consequence of the strong silicon-oxygen bond and the inertness of the alkyl substituents on the silicon atom. Ethers, in general, are relatively unreactive towards these classes of reagents unless harsh conditions are employed.[6] This allows for transformations such as oxidations of other alcohols or reductions of carbonyl groups to be carried out in the presence of a TIPS-protected hydroxyl group.

Orthogonality: The Key to Selective Deprotection

In the synthesis of complex molecules with multiple hydroxyl groups, the ability to selectively deprotect one in the presence of others is crucial. This concept, known as orthogonal protection, is a cornerstone of modern synthetic strategy.[7][8] The distinct stability profile of the TIPS group allows for its selective removal in the presence of more robust protecting groups or its retention while cleaving more labile ones. For instance, a less hindered silyl ether like TMS or TES can often be cleaved under mildly acidic conditions that leave a TIPS ether intact.[2][9] Conversely, more resilient protecting groups may require harsher conditions for removal, allowing for the selective deprotection of the TIPS group.

Pillar 3: Practical Application and Methodologies

A theoretical understanding of stability must be complemented by reliable and reproducible experimental protocols. This section provides detailed methodologies for the formation and cleavage of TIPS ethers, grounded in established laboratory practice.

Formation of Triisopropylsilyl Ethers

The introduction of the TIPS group is typically achieved by reacting the alcohol with a triisopropylsilylating agent in the presence of a base. The choice of silylating agent and base depends on the reactivity of the alcohol.

Workflow for TIPS Protection:

Caption: General workflow for the formation of a TIPS ether.

Protocol 1: Silylation of a Primary Alcohol using Triisopropylsilyl Chloride (TIPS-Cl)

• Preparation: To a solution of the primary alcohol (1.0 eq.) in anhydrous N,N-dimethylformamide (DMF, ~0.5 M), add imidazole (2.5 eq.).

• Reaction: Add triisopropylsilyl chloride (1.2 eq.) dropwise to the stirred solution at room temperature.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 16 hours.[10]

• Work-up: Upon completion, pour the reaction mixture into water and extract with diethyl ether or ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Causality: Imidazole acts as both a base to deprotonate the alcohol and as a nucleophilic catalyst, forming a highly reactive silyl-imidazolium intermediate. DMF is an excellent solvent for this reaction due to its polar aprotic nature, which facilitates the dissolution of the reagents and promotes the reaction.

Protocol 2: Silylation of a Hindered Alcohol using Triisopropylsilyl Triflate (TIPS-OTf)

• Preparation: Dissolve the hindered alcohol (1.0 eq.) and 2,6-lutidine (1.5 eq.) in anhydrous dichloromethane (CH₂Cl₂) at 0 °C under an inert atmosphere.

• Reaction: Add triisopropylsilyl triflate (1.2 eq.) dropwise to the cooled, stirred solution.

• Monitoring: Allow the reaction to warm to room temperature and monitor by TLC.

• Work-up: Quench the reaction with saturated aqueous sodium bicarbonate (NaHCO₃) solution. Separate the layers and extract the aqueous layer with CH₂Cl₂ (2x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify by flash chromatography.

Causality: Triisopropylsilyl triflate is a more reactive silylating agent than the corresponding chloride, making it suitable for less reactive, sterically hindered alcohols.[11] The non-nucleophilic base 2,6-lutidine is used to scavenge the triflic acid byproduct without competing with the alcohol for the silylating agent.

Cleavage of Triisopropylsilyl Ethers

The removal of the TIPS group is most commonly achieved using a source of fluoride ions or under acidic conditions. The choice of method depends on the sensitivity of other functional groups present in the molecule.

Deprotection Strategies:

Caption: Common methods for the deprotection of TIPS ethers.

Protocol 3: Fluoride-Mediated Deprotection using Tetrabutylammonium Fluoride (TBAF)

• Preparation: Dissolve the TIPS-protected alcohol (1.0 eq.) in anhydrous tetrahydrofuran (THF, ~0.2 M).

• Reaction: Add a 1.0 M solution of TBAF in THF (1.1-1.5 eq.) to the stirred solution at room temperature.

• Monitoring: Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Quench the reaction with saturated aqueous NaHCO₃ solution. Extract with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the residue by flash column chromatography.[1][10]

Causality: The high affinity of the fluoride ion for silicon is the driving force for this reaction.[1] The formation of the strong Si-F bond facilitates the cleavage of the Si-O bond. TBAF is a convenient and widely used source of soluble fluoride ions.

Protocol 4: Deprotection using Hydrofluoric Acid-Pyridine Complex (HF•Pyridine)

Caution: All reactions involving HF must be conducted in plasticware in a well-ventilated fume hood with appropriate personal protective equipment.

• Preparation: In a plastic vial, dissolve the TIPS-protected alcohol in a mixture of THF and pyridine (e.g., 10:1 v/v). Cool the solution to 0 °C in an ice bath.

• Reaction: Slowly add HF•pyridine complex to the stirred solution.

• Monitoring: Allow the reaction to warm to room temperature and stir until TLC analysis indicates complete consumption of the starting material.

• Work-up: Carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution until gas evolution ceases. Extract the mixture with dichloromethane (3x).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the residue by flash chromatography on silica gel.[1]

Causality: HF•pyridine offers a less basic alternative to TBAF, which can be advantageous for substrates that are sensitive to basic conditions.[1] The pyridine acts as a base to buffer the acidity of HF.

Protocol 5: Acid-Catalyzed Deprotection

• Preparation: Dissolve the TIPS ether in a mixture of acetic acid, THF, and water (e.g., 3:1:1 v/v/v).

• Reaction: Stir the solution at room temperature or with gentle heating, monitoring the progress by TLC.

• Work-up: Once the reaction is complete, carefully neutralize the acetic acid with a saturated aqueous solution of sodium bicarbonate.

• Purification: Extract the product with an appropriate organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography if necessary.[2]

Causality: The acid protonates the ether oxygen, making it a better leaving group. Subsequent attack by water cleaves the Si-O bond. This method is generally slower for TIPS ethers compared to less hindered silyl ethers and may require elevated temperatures.

Conclusion: Strategic Implementation of the TIPS Protecting Group

The triisopropylsilyl ether is a powerful tool in the arsenal of the synthetic organic chemist. Its significant steric bulk confers a high degree of stability, allowing for a broad range of chemical transformations to be performed in its presence. The key to its effective use lies in a thorough understanding of its relative stability compared to other protecting groups and the judicious selection of deprotection conditions. By leveraging the principles of steric hindrance and orthogonality, researchers can strategically employ the TIPS group to navigate complex synthetic pathways and achieve their target molecules with efficiency and selectivity. The protocols and comparative data presented in this guide provide a solid foundation for the successful application of this versatile protecting group in research, development, and beyond.

References

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• 8. Protecting group - Wikipedia [en.wikipedia.org]
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• 10. synarchive.com [synarchive.com]
• 11. Silyl Groups - Gelest [technical.gelest.com]

A Researcher's Guide to Substituted Nitrobenzoic Acids: Synthesis, Properties, and Applications

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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Substituted nitrobenzoic acids represent a cornerstone class of molecules in modern organic synthesis and medicinal chemistry. Characterized by a benzene ring bearing both a carboxylic acid and at least one nitro group, these compounds are far more than simple aromatic acids. The powerful electron-withdrawing nature of the nitro group dramatically influences the molecule's physicochemical properties and reactivity, rendering them indispensable precursors and versatile building blocks for a vast array of high-value chemicals, from pharmaceuticals to advanced materials.[1][2][3]

This technical guide offers a comprehensive exploration of substituted nitrobenzoic acids, moving beyond a simple recitation of facts to provide a deeper understanding of the causality behind synthetic choices and analytical interpretations. We will delve into the nuanced differences between isomers, detail robust synthetic protocols, and survey their critical applications, particularly in the realm of drug discovery.

The Core Scaffold: Physicochemical Properties and Isomeric Variations

The position of the nitro group relative to the carboxylic acid (ortho, meta, or para) is not a trivial distinction; it fundamentally dictates the molecule's behavior.[1][3] This positional isomerism profoundly impacts acidity, solubility, melting point, and ultimately, the synthetic pathways for which each isomer is best suited.

The nitro group's strong electron-withdrawing effect increases the acidity of the carboxylic acid compared to benzoic acid (pKa ≈ 4.2) by stabilizing the resulting carboxylate anion.[2]

• 2-Nitrobenzoic acid (ortho-) is the most acidic of the three primary isomers. This is due to the combined inductive effect of the adjacent nitro group and steric hindrance that can force the carboxyl group out of the plane of the benzene ring, facilitating proton release.[1]

• 4-Nitrobenzoic acid (para-) is more acidic than the meta isomer because the nitro group at the para position can effectively stabilize the conjugate base through resonance.[1][2]

• 3-Nitrobenzoic acid (meta-) is the least acidic of the three, though still significantly more acidic than benzoic acid itself.

These differences extend to physical properties, which are crucial for practical laboratory considerations like separation and purification. 4-Nitrobenzoic acid, for instance, has a markedly higher melting point, suggesting greater crystalline stability.[1][2]

Table 1: Comparative Physicochemical Properties of Nitrobenzoic Acid Isomers

Property	2-Nitrobenzoic Acid (ortho-)	3-Nitrobenzoic Acid (meta-)	4-Nitrobenzoic Acid (para-)
Molecular Formula	C₇H₅NO₄	C₇H₅NO₄	C₇H₅NO₄
Molecular Weight	167.12 g/mol [2]	167.12 g/mol [2]	167.12 g/mol [2]
Appearance	Yellowish-white crystals[1][2]	Off-white to yellowish-white crystals[1][2]	Pale yellow crystalline solid[1][2]
Melting Point (°C)	146–148[1][2]	139–141[1][2]	237–242[1][2]
pKa (in water)	~2.16–2.17[1][2]	~3.45–3.47[1][2]	~3.41–3.44[1][2]
Water Solubility	~6.8–7.8 g/L[1][2]	~2.4 g/L (15 °C)[1][4]	< 0.1 g/100 mL (26 °C)[1][2]

Strategic Synthesis: Pathways to Key Scaffolds

The synthesis of substituted nitrobenzoic acids is a mature field, yet one where strategic planning is paramount to achieving the desired isomer with high purity and yield. The primary methods involve either the direct nitration of a benzoic acid derivative or the oxidation of a nitrotoluene precursor.

Logical Workflow for Synthesis and Characterization

A robust workflow is essential for ensuring the identity and purity of the synthesized compound. This involves the core synthesis followed by rigorous purification and multi-modal analytical confirmation.

Caption: General experimental workflow for synthesis and validation.

Protocol 1: Synthesis of 3,5-Dinitrobenzoic Acid via Nitration

3,5-Dinitrobenzoic acid is a crucial reagent for the derivatization and identification of alcohols and amines.[5] Its synthesis is a classic example of electrophilic aromatic substitution where the existing carboxyl and nitro groups direct the second nitration. It can be prepared by the nitration of benzoic acid or 3-nitrobenzoic acid.[5][6]

Principle: Benzoic acid is treated with a strong nitrating mixture (fuming nitric acid and concentrated sulfuric acid). The sulfuric acid acts as a catalyst, protonating nitric acid to generate the highly electrophilic nitronium ion (NO₂⁺), which then attacks the aromatic ring.

Step-by-Step Methodology: [6][7][8]

• Preparation: In a 2-liter round-bottomed flask situated in a fume hood, add 61 g (0.5 mole) of benzoic acid to 300 mL of concentrated sulfuric acid (sp. gr. 1.84).

• Nitration: While cooling the flask with cold water to maintain a temperature between 70-90°C, slowly add 100 mL of fuming nitric acid (sp. gr. 1.54) in small portions (2-3 mL at a time).

• Reaction: Cover the flask with a watch glass and allow it to stand in the fume hood for at least one hour (or overnight).

• Workup: Carefully pour the cooled reaction mixture over a slurry of 800 g of ice and 800 mL of water.

• Isolation: After standing for 30 minutes, filter the precipitated crude 3,5-dinitrobenzoic acid using suction filtration. Wash the solid with cold water until the washings are free of sulfates. The crude product typically weighs 62-65 g.

• Purification: Recrystallize the crude product from approximately 275 mL of hot 50% ethanol. The purified product should weigh 57-61 g (a 54-58% yield) and exhibit a melting point of 205-207°C.[6]

Protocol 2: Synthesis of 2-Amino-5-nitrobenzoic Acid

This compound, also known as 5-nitroanthranilic acid, is a bifunctional building block vital for synthesizing pharmaceuticals and dyes.[9] A common route involves the protection of anthranilic acid, followed by nitration and deprotection.

Principle: The amino group of anthranilic acid is first protected by acetylation to prevent its oxidation during nitration and to direct the incoming nitro group to the desired position (para to the amino group). The acetyl group is then removed via hydrolysis.[9]

Caption: Synthetic pathway from Anthranilic Acid.[9]

Step-by-Step Methodology: [9]

• Acetylation: In a suitable flask, combine 6.8 g (0.05 mol) of anthranilic acid and 45 g (0.44 mol) of acetic anhydride. Heat to 60°C and add 3 mL of hydrochloric acid. The exothermic reaction will raise the temperature. After the reaction subsides, cool, filter the precipitate, wash with water, and dry to obtain N-acetylanthranilic acid.

• Nitration: Prepare a mixture of 38.4 g of sulfuric acid and 20 mL of glacial acetic acid and cool. With stirring, add 9 g (0.05 mol) of the dry N-acetylanthranilic acid. Cool the mixture to below 10°C in an ice-water bath.

• Reagent Addition: Slowly add a pre-cooled mixture of 4.8 g of nitric acid and 9.6 g of sulfuric acid, ensuring the temperature remains below 10°C.

• Reaction: After addition, allow the mixture to warm to room temperature and stir for 3 hours.

• Isolation: Pour the reaction mixture into 200 mL of ice water to precipitate the 5-Nitro-N-acetyl-o-aminobenzoic acid. Let it stand overnight, then filter and wash.

• Hydrolysis: Place 7.5 g of the nitrated intermediate in a flask with 25 mL of absolute ethanol and 100 mL of 6 mol/L hydrochloric acid. Reflux the mixture for 1.5 hours.

• Purification: Cool the mixture, filter the final product (2-Amino-5-nitrobenzoic acid), and wash it twice with water.

Applications in Drug Discovery and Materials Science

Substituted nitrobenzoic acids are not merely laboratory curiosities; they are foundational intermediates in numerous industrial processes. Their value stems from the versatile reactivity of their functional groups. The nitro group can be readily reduced to an amine, while the carboxylic acid can undergo esterification or amidation, opening up a vast chemical space for derivatization.[10][11]

As Pharmaceutical Intermediates

This is arguably the most significant application area. The nitrobenzoic acid scaffold is a key component or precursor for a wide range of Active Pharmaceutical Ingredients (APIs).[2][12]

• Precursors to Aminobenzoic Acids: The reduction of the nitro group to an amine is a pivotal transformation.[11] For example, 3-nitrobenzoic acid is the precursor to 3-aminobenzoic acid, which is used to prepare some dyes and pharmaceuticals like antibiotics and analgesics.[13] Similarly, 4-nitrobenzoic acid is a precursor to 4-aminobenzoic acid (PABA), which is used to prepare the anesthetic procaine.

• Building Blocks for Heterocycles: The functional groups on substituted nitrobenzoic acids are ideal handles for constructing more complex heterocyclic systems, which form the core of many drugs. For instance, 2-amino-5-nitrobenzoic acid is a key starting material for various pharmaceuticals.[9]

• Bioactive Molecules: The nitrobenzoic acid moiety itself can be part of a bioactive molecule. Coordination complexes of 2-nitrobenzoic acid, for example, have shown promise as anticancer and antibacterial agents.[14] Derivatives of p-Nitrobenzoic acid have also been investigated for antibacterial, antifungal, and anticancer properties.[1][15]

In Materials Science and Analytical Chemistry

Beyond medicine, these compounds have found important niches in other fields.

• Dyes and Pigments: Nitroaromatic compounds are frequently used in the synthesis of dyes. 3,5-dinitrobenzoic acid is a precursor for the dye intermediate 3,5-diaminobenzoic acid.[8][12][16]

• Derivatizing Agents: As mentioned, 3,5-dinitrobenzoic acid is widely used to identify alcohols and amines. It converts liquid or low-melting-point compounds into solid crystalline derivatives with sharp, well-defined melting points, facilitating their identification.[5]

• Polymers and Liquid Crystals: Derivatives are used to synthesize high-performance materials. For example, 3,5-diaminobenzoic acid (from 3,5-dinitrobenzoic acid) can be used to create side-chain liquid crystalline polyimide (LC-PI) film materials with excellent mechanical and thermal properties.[8]

Analytical Characterization

Confirming the identity and purity of a synthesized substituted nitrobenzoic acid is a critical, non-negotiable step. A multi-technique approach is required for unambiguous structural elucidation.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are the most powerful tools for determining the carbon-hydrogen framework and confirming the substitution pattern on the aromatic ring.

• Mass Spectrometry (MS): Provides the molecular weight of the compound, confirming the molecular formula. Techniques like HPLC-MS are used for both separation and detection.[17]

• Infrared (IR) Spectroscopy: Used to identify the key functional groups. Characteristic stretches for the -COOH group (O-H and C=O) and the -NO₂ group (symmetric and asymmetric N-O stretches) provide strong evidence for the compound's structure.

• High-Performance Liquid Chromatography (HPLC): The primary method for assessing the purity of the compound and for separating isomers.[18]

Conclusion and Future Outlook

Substituted nitrobenzoic acids are a mature yet continually relevant class of chemical compounds. Their synthesis is well-established, but their utility continues to expand. For researchers in drug development, they are indispensable building blocks, providing reliable pathways to complex APIs. The ability to selectively functionalize both the nitro and carboxylic acid groups offers a robust platform for generating molecular diversity. In materials science, their rigid aromatic core and reactive handles are being exploited to create novel polymers and functional materials.[15] Future research will likely focus on developing greener synthetic routes and exploring new applications in areas like coordination chemistry and the development of advanced functional materials.

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The Rising Profile of Methoxy-Nitrobenzoic Acid Derivatives in Therapeutic Research: A Technical Guide

Foreword: Unveiling the Therapeutic Potential of a Versatile Scaffold

In the landscape of modern drug discovery, the quest for novel chemical entities with potent and selective biological activities is relentless. Among the myriad of molecular scaffolds explored, methoxy-nitrobenzoic acid derivatives have emerged as a particularly promising class of compounds. Their inherent structural features—the electron-donating methoxy group and the electron-withdrawing nitro group on a benzoic acid backbone—confer a unique electronic and steric profile, paving the way for diverse pharmacological applications. This technical guide, intended for researchers, scientists, and drug development professionals, provides an in-depth exploration of the potential biological activities of these derivatives, grounded in scientific literature and field-proven insights. We will delve into their antimicrobial, anticancer, and anti-inflammatory properties, supported by quantitative data, detailed experimental methodologies, and mechanistic illustrations to empower your research and development endeavors.

Antimicrobial Activity: A Renewed Assault on Pathogens

The escalating threat of antimicrobial resistance necessitates the development of new therapeutic agents with novel mechanisms of action. Methoxy-nitrobenzoic acid derivatives have demonstrated considerable potential in this arena, exhibiting activity against a range of bacterial and fungal pathogens.

The antimicrobial efficacy of these compounds is often attributed to the nitro group, which can be enzymatically reduced by microbial nitroreductases to generate reactive nitrogen species. These reactive species can induce cellular damage and inhibit essential biological processes within the pathogen. The position and number of methoxy and nitro groups on the benzoic acid ring, as well as the nature of ester or amide functionalities, play a crucial role in modulating the antimicrobial potency and spectrum.

Quantitative Antimicrobial Data

The following table summarizes the Minimum Inhibitory Concentration (MIC) values of representative methoxy-nitrobenzoic acid derivatives against various microorganisms. This data provides a quantitative basis for understanding their structure-activity relationships.

Compound/Derivative	Target Organism	MIC (µg/mL)	Reference
Amoxicillin-p-nitrobenzoic acid	Staphylococcus aureus (MRSA)	64	[1]
Amoxicillin-p-methoxybenzoic acid	in vivo antibacterial activity (ED₅₀)	13.2496	[1]
2-Chloro-5-nitrobenzoic acid derivative 1	Staphylococcus aureus ATCC	Inhibition zone up to 27 mm	[2]
2-Chloro-5-nitrobenzoic acid derivative 1	Escherichia coli	Inhibition zone up to 17 mm	[2]
Methoxy benzoin derivative 4	E. coli, Y. pseudotuberculosis, M. smegmatis, C. albicans	41-82	[3]

Note: The data presented is a selection from published literature and is intended to be representative. MIC and other activity values can vary based on the specific experimental conditions.

Experimental Protocol: Broth Microdilution for Antimicrobial Susceptibility Testing

The broth microdilution method is a standardized and quantitative technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[4][5]

Principle:

This assay involves preparing two-fold serial dilutions of the test compound in a liquid growth medium in a 96-well microtiter plate.[4] A standardized suspension of the target microorganism is then added to each well. Following incubation, the lowest concentration of the compound that completely inhibits visible microbial growth is recorded as the MIC.[6]

Step-by-Step Methodology:

• Preparation of Test Compound Stock Solution: Dissolve the methoxy-nitrobenzoic acid derivative in a suitable solvent (e.g., DMSO) to a high concentration (e.g., 10 mg/mL).

• Preparation of Microtiter Plates:

  • Add 100 µL of sterile Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi) to all wells of a 96-well plate.[7]

  • Add 100 µL of the stock solution of the test compound to the first well of each row to be tested.

  • Perform two-fold serial dilutions by transferring 100 µL from the first well to the second, and so on, down the plate. Discard the final 100 µL from the last well. This will create a gradient of compound concentrations.

• Inoculum Preparation:

  • Culture the target microorganism overnight on an appropriate agar medium.

  • Prepare a suspension of the microorganism in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).[8]

  • Dilute this suspension to the final working concentration (typically 5 x 10⁵ CFU/mL for bacteria).

• Inoculation: Add 100 µL of the standardized inoculum to each well of the microtiter plate, including a positive control well (containing only medium and inoculum) and a negative control well (containing only medium).

• Incubation: Cover the plate and incubate at the optimal temperature for the microorganism (e.g., 37°C for most bacteria) for 18-24 hours.[8]

• Determination of MIC: After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the test compound at which there is no visible growth.[4] The results can also be read using a microplate reader.

Experimental Workflow for Antimicrobial Susceptibility Testing

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Anticancer Activity: Targeting Malignant Cell Proliferation

The search for novel anticancer agents has led to the investigation of a wide array of synthetic compounds, including methoxy-nitrobenzoic acid derivatives. These compounds have shown promise in inhibiting the growth of various cancer cell lines, often through the induction of apoptosis (programmed cell death) and cell cycle arrest.

The mechanism of their anticancer action is multifaceted. Some derivatives have been shown to interfere with key signaling pathways involved in cell survival and proliferation. For instance, the inhibition of protein kinases and the modulation of transcription factors that regulate the expression of pro- and anti-apoptotic proteins are emerging as key mechanisms.

Quantitative Anticancer Data

The following table presents the half-maximal inhibitory concentration (IC₅₀) values for several methoxy-nitrobenzoic acid derivatives against various human cancer cell lines, highlighting their potential as cytotoxic agents.

Compound/Derivative	Cancer Cell Line	IC₅₀ (µM)	Reference
4-(3,4,5-Trimethoxyphenoxy) benzoic acid (Compound 1)	MCF-7 (Breast)	5.9 (as µg/ml)	[9]
4-(3,4,5-Trimethoxyphenoxy) benzoic acid methyl ester (Compound 2)	MCF-7 (Breast)	1.4 (as µg/ml)	[9]
4-(3,4,5-Trimethoxyphenoxy) benzoic acid (Compound 1)	MDA-MB-468 (Breast)	8.7 (as µg/ml)	[9]
4-(3,4,5-Trimethoxyphenoxy) benzoic acid methyl ester (Compound 2)	MDA-MB-468 (Breast)	3.7 (as µg/ml)	[9]
Quinazolinone derivative 5	MCF-7 (Breast)	100	[9]
4-((2-hydroxynaphthalen-1-yl) methyleneamino)benzoic acid	HeLa (Cervical)	17.84	[9]
4-(1H-1,2,4-triazol-1-yl) benzoic acid hybrid (Compound 14)	MCF-7 (Breast)	15.6	[9]
3-amino-5-(5-oxo-5h-benzo[a]phenothiazin-6-ylamino) benzoic acid derivative	HeLa (Cervical)	22.9 (as µg/ml)	[9]

Note: The data presented is a selection from published literature and is intended to be representative. IC₅₀ values can vary based on the specific experimental conditions and cell lines used.

Mechanism of Action: Induction of Apoptosis via the Akt/NFκB Pathway

A derivative of 4-hydroxy-3-methoxybenzoic acid, 4-hydroxy-3-methoxybenzoic acid methyl ester (HMBME), has been shown to induce apoptosis in prostate cancer cells by targeting the Akt/NFκB cell survival signaling pathway.[9] HMBME reduces the levels of phosphorylated (active) Akt, thereby inhibiting its kinase activity. This leads to a downstream reduction in the transcriptional activity of NFκB, a key regulator of anti-apoptotic gene expression.[9] The inhibition of this survival pathway ultimately tips the cellular balance towards apoptosis.

Akt/NFκB Signaling Pathway Inhibition

Caption: Inhibition of the Akt/NFκB pathway by a methoxy-benzoic acid derivative.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT assay is a colorimetric method used to assess cell viability and the cytotoxic effects of potential anticancer compounds.[10][11]

Principle:

The assay is based on the ability of metabolically active cells to reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to purple formazan crystals.[1] This reduction is primarily carried out by mitochondrial dehydrogenases.[10] The amount of formazan produced is directly proportional to the number of viable cells and can be quantified by measuring the absorbance of the solubilized crystals.

Step-by-Step Methodology:

• Cell Seeding:

  • Culture the desired cancer cell line in a suitable medium.

  • Trypsinize and count the cells.

  • Seed the cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours to allow for attachment.

• Compound Treatment:

  • Prepare serial dilutions of the methoxy-nitrobenzoic acid derivative in the cell culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compound at various concentrations. Include a vehicle control (medium with the same concentration of the solvent used to dissolve the compound, e.g., DMSO).

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the treatment period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[1]

  • Incubate the plate for 2-4 hours at 37°C, protected from light.[10]

• Formazan Solubilization:

  • Carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the purple formazan crystals.[10]

  • Gently shake the plate for 15 minutes to ensure complete dissolution.

• Absorbance Measurement:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.[12]

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the compound concentration and determine the IC₅₀ value (the concentration of the compound that causes 50% inhibition of cell growth).

Anti-inflammatory Activity: Modulating the Inflammatory Cascade

Chronic inflammation is a hallmark of numerous diseases, including arthritis, cardiovascular diseases, and some cancers. Methoxy-nitrobenzoic acid derivatives have been investigated for their potential to mitigate inflammatory responses.

Their anti-inflammatory effects are thought to be mediated through several mechanisms, including the inhibition of key enzymes in the inflammatory cascade, such as cyclooxygenases (COX-1 and COX-2).[13] These enzymes are responsible for the synthesis of prostaglandins, which are potent inflammatory mediators. Additionally, some nitro-derivatives can act as nitric oxide (NO) donors, and NO has complex modulatory roles in inflammation.[14]

Mechanism of Action: Inhibition of Cyclooxygenase (COX)

Many non-steroidal anti-inflammatory drugs (NSAIDs) exert their effects by inhibiting COX enzymes.[13] Methoxy-nitrobenzoic acid derivatives, sharing structural similarities with some NSAIDs, are also being explored as COX inhibitors. The inhibition of COX-2, the inducible isoform of the enzyme that is upregulated at sites of inflammation, is a key target for anti-inflammatory drug design.[3] By blocking the active site of COX-2, these derivatives can prevent the conversion of arachidonic acid to prostaglandins, thereby reducing pain, swelling, and other inflammatory symptoms.

Inhibition of the Cyclooxygenase (COX) Pathway

Caption: Methoxy-nitrobenzoic acid derivatives can inhibit COX enzymes.

Synthesis of Bioactive Methoxy-Nitrobenzoic Acid Derivatives

The synthesis of methoxy-nitrobenzoic acid derivatives is a cornerstone of their development as therapeutic agents. The ability to efficiently and selectively modify the core structure allows for the generation of diverse compound libraries for biological screening. A common and versatile approach involves the esterification or amidation of a methoxy-nitrobenzoic acid precursor.

Experimental Protocol: Synthesis of Methyl 3-nitro-4-methoxybenzoate

This protocol describes the synthesis of a methoxy-nitrobenzoic acid ester, a common intermediate for further derivatization, through the nitration of methyl benzoate followed by purification.[15]

Materials:

• Methyl benzoate

• Concentrated sulfuric acid

• Concentrated nitric acid

• Methyl alcohol

• Ice

Step-by-Step Methodology:

• Preparation of the Reaction Mixture: In a round-bottom flask equipped with a mechanical stirrer and cooled in an ice bath, add 400 cc of concentrated sulfuric acid to 204 g of pure methyl benzoate. Maintain the temperature between 0-10°C.

• Nitration: Slowly add a pre-mixed and cooled solution of 125 cc of concentrated nitric acid and 125 cc of concentrated sulfuric acid to the reaction mixture with vigorous stirring. The addition should take approximately one hour, and the temperature should be maintained between 5-15°C.

• Reaction Quenching: After the addition is complete, continue stirring for another 15 minutes. Then, pour the reaction mixture onto 1300 g of cracked ice.

• Isolation of Crude Product: The solid methyl m-nitrobenzoate will precipitate. Filter the solid using suction and wash it thoroughly with water.

• Purification:

  • Transfer the crude product to a flask and wash it with 200 cc of ice-cold methyl alcohol to remove impurities.

  • Filter the mixture by suction and wash the solid again with 100 cc of cold methyl alcohol.

  • Dry the purified product. The expected yield is 220-230 g.

• Recrystallization (Optional): For higher purity, the ester can be recrystallized from an equal weight of methyl alcohol to yield a product with a melting point of 78°C.

Conclusion and Future Directions

Methoxy-nitrobenzoic acid derivatives represent a versatile and promising scaffold in medicinal chemistry. The evidence presented in this guide underscores their significant potential as antimicrobial, anticancer, and anti-inflammatory agents. The interplay of the methoxy and nitro functional groups, coupled with the flexibility for derivatization at the carboxylic acid position, provides a rich platform for the design and synthesis of novel therapeutic candidates.

Future research should focus on the systematic exploration of structure-activity relationships to optimize the potency and selectivity of these derivatives for their respective biological targets. Further elucidation of their mechanisms of action, including the identification of specific molecular targets and signaling pathways, will be crucial for their rational design and clinical translation. As our understanding of the multifaceted biological activities of methoxy-nitrobenzoic acid derivatives deepens, they are poised to make a significant impact on the development of next-generation therapeutics.

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• PubMed. (1995). Mechanism of action of anti-inflammatory drugs. Journal of the Royal Society of Medicine.
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• Journal of Biological Chemistry. (n.d.). CYCLOOXYGENASE-2 CATALYSIS AND INHIBITION IN LIPID BILAYER NANODISCS.
• Medicinal Research Reviews. (n.d.).
• Foods. (2023). Minimum Inhibitory Concentration (MIC)
• IDEXX. (n.d.).

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An In-depth Technical Guide to the Discovery and Application of Silyl-Protected Benzoic Acids

Part 1: Genesis and Evolution of Silyl Ester Protection for Benzoic Acids

The Imperative for Carboxylic Acid Protection in Synthesis

Carboxylic acids are foundational functional groups in organic chemistry, serving as pivotal intermediates in the synthesis of a vast array of molecules, including pharmaceuticals and advanced materials.[1][2][3][4] However, the inherent reactivity of both the acidic proton and the electrophilic carbonyl carbon can interfere with numerous synthetic transformations, necessitating the use of "protecting groups."[5][6] These groups temporarily mask the carboxylic acid functionality, preventing unwanted side reactions and enabling greater control over complex synthetic pathways.[7][8][9]

Silyl Esters: An Early Conundrum of Lability

The advent of silyl ethers as robust protecting groups for alcohols, a field significantly advanced by the pioneering work of E.J. Corey with the development of the tert-butyldimethylsilyl (TBDMS) group, was a watershed moment in organic synthesis.[10][11] This innovation naturally led to the exploration of analogous silyl esters for the protection of carboxylic acids. However, early forays into this area were met with a significant challenge: lability.[12][13] The silicon-oxygen bond in simple silyl esters proved to be highly susceptible to cleavage under both mild acidic and basic conditions, and often did not survive routine laboratory manipulations such as silica gel chromatography.[13] This inherent instability significantly curtailed their widespread adoption in intricate, multi-step synthetic campaigns.

Niche Applications and the Dawn of Utility

Despite their general instability, the unique reactivity profile of silyl esters allowed them to be employed in specific synthetic contexts where their transient nature was advantageous. A notable early application was the temporary protection of carboxylic acids during hydroboration reactions.[14] Researchers discovered that the trimethylsilyl (TMS) ester of an unsaturated carboxylic acid was inert to various hydroborating agents, permitting the selective reduction of a carbon-carbon double bond while leaving the carboxylic acid moiety unscathed. This demonstrated that under carefully orchestrated conditions, even the most basic silyl esters could offer the required chemoselectivity.

Furthermore, silyl esters began to emerge as valuable reactive intermediates in a variety of chemical transformations.[15][16] Their in-situ formation and subsequent reaction became a key feature in the development of direct amidation and esterification protocols.[17][18][19]

The Modern Era: Taming Lability with Steric Hindrance

A paradigm shift in the use of silyl esters as reliable protecting groups occurred with the full appreciation and application of a key principle: stability is directly proportional to the steric bulk of the substituents on the silicon atom.[13] This concept, already well-established for silyl ethers, was systematically applied to the design of more resilient silylating agents for carboxylic acids.

The development of exceptionally bulky "supersilyl" groups, such as the tris(triethylsilyl)silyl moiety reported by Yamamoto and his team, marked a significant breakthrough.[12] These sterically encumbered silyl esters exhibit remarkable stability towards a broad spectrum of nucleophilic and basic reagents, including potent organometallics like Grignard and organolithium reagents, which would instantaneously cleave their less hindered counterparts.[12] This enhanced robustness has unlocked new strategic possibilities for the deployment of silyl-protected benzoic acids in the synthesis of complex molecular architectures.

Part 2: A Practical Guide to Silyl-Protected Benzoic Acids

This section offers a detailed, practical overview of the synthesis, stability, and deprotection of silyl-protected benzoic acids, designed to equip the modern synthetic chemist with actionable protocols and insights.

Selection of the Appropriate Silyl Protecting Group

The judicious selection of a silyl protecting group is paramount and hinges on the specific demands of the synthetic route, particularly the reaction conditions the protected benzoic acid must withstand.

Silyl Group	Abbreviation	Key Characteristics
Trimethylsilyl	TMS	Highly labile, best suited for temporary protection or in-situ generation and reaction.[14]
Triethylsilyl	TES	Offers greater stability than TMS, but remains relatively labile.
tert-Butyldimethylsilyl	TBDMS/TBS	A workhorse protecting group providing a good balance of stability and ease of removal.[13]
Triisopropylsilyl	TIPS	The significant steric hindrance imparts high stability.
tert-Butyldiphenylsilyl	TBDPS	Notably stable under acidic conditions.[13]
"Supersilyl" (e.g., Tris(triethylsilyl)silyl)	-	Provides exceptional stability against a wide range of potent reagents.[12]

Synthesis of Silyl-Protected Benzoic Acids: Experimental Protocols

The silylation of benzoic acid is most commonly achieved through the reaction with a silyl halide or triflate in the presence of a suitable base.[20]

This protocol is a standard procedure for the formation of a TMS ester.

Materials:

• Benzoic acid

• Trimethylsilyl chloride (TMSCl)

• Triethylamine (Et₃N) or Imidazole

• Anhydrous dichloromethane (DCM) or N,N-dimethylformamide (DMF)

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve benzoic acid (1.0 eq) in anhydrous DCM.

• Cool the solution to 0 °C and add triethylamine (1.1 eq).

• Slowly add trimethylsilyl chloride (1.1 eq) to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 1-2 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, the resulting mixture, containing the triethylammonium chloride byproduct, can often be used directly in the subsequent step. For isolation, the salt can be removed by filtration through a pad of celite, and the solvent evaporated under reduced pressure. It is crucial to avoid aqueous workup due to the high moisture sensitivity of the TMS ester.

This protocol employs the more stable TBDMS protecting group.

Materials:

• Benzoic acid

• tert-Butyldimethylsilyl chloride (TBDMSCl)

• Imidazole

• Anhydrous N,N-dimethylformamide (DMF)

Procedure:

• To a solution of benzoic acid (1.0 eq) in anhydrous DMF, add imidazole (2.2 eq).

• Add tert-butyldimethylsilyl chloride (1.1 eq) to the solution in one portion.

• Stir the reaction mixture at room temperature for 12-16 hours, monitoring for completion by TLC.

• Once the reaction is complete, pour the mixture into a separatory funnel containing water and extract with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with water and then with brine.

• Dry the organic phase over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by flash column chromatography on silica gel.

Deprotection Strategies

The cleavage of the silyl ester is a critical final step, typically accomplished with fluoride ion sources or under acidic conditions. The choice of deprotection method is dictated by the stability of the silyl group and the presence of other sensitive functional groups within the molecule.

Materials:

• TBDMS-protected benzoic acid

• Tetrabutylammonium fluoride (TBAF) solution (1 M in THF)

• Tetrahydrofuran (THF)

Procedure:

• Dissolve the TBDMS-protected benzoic acid in anhydrous THF.

• Add a 1 M solution of TBAF in THF (1.1 eq) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC. Reaction times can vary from minutes to several hours depending on the steric environment of the silyl ester.

• Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent such as ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The resulting benzoic acid can be purified by crystallization or chromatography as needed.

Mildly acidic conditions provide an alternative method for the cleavage of silyl esters.

Materials:

• Silyl-protected benzoic acid

• Acetic acid (AcOH)

• Tetrahydrofuran (THF)

• Water

Procedure:

• Dissolve the silyl-protected benzoic acid in a 3:1:1 mixture of THF:AcOH:water.

• Stir the reaction at room temperature, monitoring by TLC.

• Once the reaction is complete, carefully neutralize the mixture with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an appropriate organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and remove the solvent in vacuo.

• Purify the product as necessary.

Part 3: Visualizing the Chemistry of Silyl-Protected Benzoic Acids

Reaction Workflow and Mechanisms

Caption: General workflow for the protection and deprotection of benzoic acid using silyl groups.

Caption: Simplified mechanism of base-mediated silylation of benzoic acid.

References

• Tan, J., Akakura, M., & Yamamoto, H. (2013). The supersilyl group as a carboxylic acid protecting group: application to highly stereoselective aldol and Mannich reactions. Angewandte Chemie International Edition, 52(28), 7198-7202. [Link]

• Tan, J., Akakura, M., & Yamamoto, H. (2013). The supersilyl group as a carboxylic acid protecting group: application to highly stereoselective aldol and Mannich reactions. Angewandte Chemie International Edition, 52(28), 7198-7202. [Link]

• Wang, L., & Uchiyama, M. (2020). Sila‐and Germacarboxylic Acids: Precursors for the Corresponding Silyl and Germyl Radicals. Angewandte Chemie International Edition, 59(32), 13418-13422. [Link]

• Chalkley, M. J., & Gci, M. (2021). Silyl Esters as Reactive Intermediates in Organic Synthesis. Chemistry–A European Journal, 27(56), 13931-13945. [Link]

• Chalkley, M. J., & Gci, M. (2021). Silyl Esters as Reactive Intermediates in Organic Synthesis. CORE. [Link]

• Greene, T. W., & Wuts, P. G. M. (2007). Protective Groups in Organic Synthesis. John Wiley & Sons.

• Kabalka, G. W., & Bierer, D. E. (1989). Trimethylsilyl Esters: Temporary Protection of Carboxylic Acids During Hydroboration Reactions. Synthetic Communications, 19(16), 2783-2788. [Link]

• Gunanathan, C., & Shrestha, B. (2015). Carboxyl activation via silylthioesterification: one-pot, two-step amidation of carboxylic acids catalyzed by non-metal ammonium salts. Tetrahedron Letters, 56(44), 6034-6037. [Link]

• Wang, L., & Uchiyama, M. (2020). Sila‐and Germacarboxylic Acids: Precursors for the Corresponding Silyl and Germyl Radicals. Angewandte Chemie International Edition, 59(32), 13418-13422. [Link]

• Kocienski, P. J. (2005). Protecting Groups. Georg Thieme Verlag. [Link]

• Kocienski, P. J. (2004). Protecting Groups. Georg Thieme. [Link]

• Braddock, D. C., Davies, J. J., & Lickiss, P. D. (2022). On the Use of Triarylsilanols as Catalysts for Direct Amidation of Carboxylic Acids. The Journal of Organic Chemistry, 87(15), 10077-10085. [Link]

• Unregistered, A. (2020, July 5). Protecting Groups for Carboxylic acid [Video]. YouTube. [Link]

• Gunanathan, C., & Shrestha, B. (2015). Carboxyl activation via silylthioesterification: one-pot, two-step amidation of carboxylic acids catalyzed by non-metal ammonium salts. Tetrahedron Letters, 56(44), 6034-6037. [Link]

• Kabalka, G. W., & Bierer, D. E. (1989). ChemInform Abstract: Trimethylsilyl Esters: Protection of Carboxylic Acids During Hydroboration Reactions. ChemInform, 20(25). [Link]

• Organic Chemistry Portal. (n.d.). Silyl ether synthesis by silylation or cyanosilylation. [Link]

• Perlego. (n.d.). Protecting Groups | Overview & Research Examples. [Link]

• Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis. John Wiley & Sons.

• Fessenden, R. J., & Fessenden, J. S. (1967). Convenient synthesis of. alpha.-silyl esters. The Journal of Organic Chemistry, 32(11), 3535-3537. [Link]

• Corey, E. J., & Venkateswarlu, A. (1972). Protection of hydroxyl groups as tert-butyldimethylsilyl derivatives. Journal of the American Chemical Society, 94(17), 6190-6191. [Link]

• Corey, E. J., & Venkateswarlu, A. (1972). Protection of hydroxyl groups as tert-butyldimethylsilyl derivatives. Journal of the American Chemical Society, 94(17), 6190-6191. [Link]

• Unregistered, A. (2023, May 29). Benzoic Acid and It's Synthetic Derivatives as Important Medicinal Product Attenuates Cancer: an Up-to-date Review. ResearchGate. [Link]

• Unregistered, A. (2007). Synthesis and biological evaluation of benzoic acid derivatives as potent, orally active VLA-4 antagonists. Bioorganic & Medicinal Chemistry, 15(4), 1679-1693. [Link]

• Unregistered, A. (2025, June 2). Synthesis, Characterization and Biological Activity of Newly Synthesized Benzoic Acid and Phenylthiourea Derivative. ijarsct. [Link]

• Unregistered, A. (2022, September 13). Siloxane-Containing Derivatives of Benzoic Acid: Chemical Transformation of the Carboxyl Group. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Benzoic Acid Esters, Benzoates. [Link]

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• 20. Silyl ether synthesis by silylation or cyanosilylation [organic-chemistry.org]

"solubility of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid in organic solvents"

An In-depth Technical Guide to the Solubility of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid in Organic Solvents

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid, a key intermediate in pharmaceutical synthesis.[1][2] Due to the absence of extensive published quantitative solubility data for this specific molecule, this document establishes a predictive framework based on its structural components and first principles of physical organic chemistry. Furthermore, it offers detailed, field-proven experimental protocols for researchers to determine solubility in their own laboratory settings. This guide is intended for researchers, chemists, and drug development professionals who require a deep understanding of this compound's behavior in various organic solvents to optimize reaction conditions, purification, crystallization, and formulation development.

Introduction: The Critical Role of Solubility

Solubility is a fundamental physicochemical property that governs the fate of a compound in nearly every stage of the chemical and pharmaceutical development lifecycle. From the choice of a reaction medium to the design of a crystallization process for purification and the formulation of a final active pharmaceutical ingredient (API), a thorough understanding of a compound's solubility is indispensable. An incorrect choice of solvent can lead to poor reaction yields, inefficient purification, and unstable formulations.

The target molecule, 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid, possesses a unique combination of functional groups that create a complex solubility profile. This guide will deconstruct the molecule's structure to predict its behavior and provide the tools to validate these predictions experimentally.

Molecular Structure Analysis and Solubility Prediction

The solubility of a solute in a solvent is governed by the principle of "like dissolves like," which states that substances with similar intermolecular forces are more likely to be miscible.[3][4] To predict the solubility of our target compound, we must analyze the contribution of each functional group to its overall polarity, hydrogen bonding capacity, and molecular size.

• Benzoic Acid Core: The foundational structure is polar and contains a carboxylic acid group, which is a strong hydrogen bond donor and acceptor. Unsubstituted benzoic acid has limited solubility in water but is soluble in many organic solvents.[5][6]

• Nitro Group (-NO₂): This is a strongly polar, electron-withdrawing group that increases the molecule's dipole moment. Nitro-substituted benzoic acids often exhibit good solubility in polar solvents.[7]

• Methoxy Group (-OCH₃): A moderately polar ether group that can act as a hydrogen bond acceptor.

• Triisopropylsilyl (TIPS) Ether Group (-O-Si(iPr)₃): This is the most dominant feature influencing the compound's solubility. The TIPS group is a large, sterically bulky, and highly nonpolar protecting group. It encases the phenolic oxygen, preventing it from acting as a hydrogen bond donor. This "greasy" shield dramatically increases the molecule's lipophilicity and is expected to confer high solubility in nonpolar to moderately polar aprotic solvents.

Expert Prediction: Based on this structural analysis, 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid is predicted to exhibit the following solubility profile:

• High Solubility: In nonpolar solvents (e.g., hexanes, toluene) and moderately polar aprotic solvents (e.g., diethyl ether, ethyl acetate, dichloromethane, tetrahydrofuran) where the large nonpolar TIPS group can be effectively solvated.

• Moderate to Low Solubility: In polar aprotic solvents (e.g., acetone, acetonitrile) where the polarity of the nitro and methoxy groups plays a role, but the nonpolar bulk is less compatible.

• Very Low Solubility: In polar protic solvents (e.g., methanol, ethanol, and especially water). The molecule's ability to hydrogen bond is limited to its carboxylic acid, and the large nonpolar character of the TIPS group is incompatible with the strong hydrogen-bonding network of these solvents.

The following workflow provides a logical pathway for systematically determining the solubility of the target compound.

Caption: A systematic workflow for determining compound solubility.

Experimental Protocols for Solubility Determination

The following protocols provide robust methods for evaluating the solubility of the target compound. It is imperative to use appropriate Personal Protective Equipment (PPE), including safety glasses, lab coats, and gloves, when handling all chemicals.

Protocol for Qualitative Solubility Screening

This rapid method is used to classify the compound's solubility across a wide range of solvents, guiding the selection of solvents for quantitative analysis.[8][9]

Methodology:

• Preparation: Label a series of small, dry test tubes (e.g., 13x100 mm), one for each solvent to be tested.

• Sample Addition: Accurately weigh approximately 25 mg of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid into each test tube.

• Solvent Addition: Add the selected solvent to the first test tube in 0.25 mL increments, up to a total of 0.75 mL.

• Mixing: After each addition, vigorously shake or vortex the test tube for 10-20 seconds to facilitate dissolution.[3]

• Observation: Visually inspect the solution against a contrasting background to see if all the solid has dissolved.

• Classification:

  • Soluble: The compound dissolves completely in ≤ 0.75 mL of solvent.

  • Sparingly Soluble: A portion of the compound dissolves, but some solid remains.

  • Insoluble: No significant amount of the compound dissolves.

• Repeat: Repeat steps 3-6 for each selected solvent.

Protocol for Quantitative Solubility Determination (Shake-Flask Method)

This is a widely accepted method for determining the equilibrium solubility of a compound at a specific temperature.[5][10]

Methodology:

• Preparation: Add an excess amount of the target compound (e.g., 100-200 mg) to a sealed, screw-cap vial containing a known volume (e.g., 2.0 mL) of the chosen solvent. The presence of undissolved solid is essential to ensure saturation.

• Equilibration: Place the vial in a constant-temperature shaker bath or on a stirring plate with a magnetic stir bar. Agitate the mixture for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached. For many organic systems, 24 hours is adequate.[11]

• Phase Separation: Allow the vial to stand undisturbed at the same temperature until the excess solid has settled. To ensure a particle-free sample, withdraw the supernatant using a syringe fitted with a solvent-compatible filter (e.g., 0.45 µm PTFE).

• Sample Analysis (Gravimetric):

  • Carefully transfer a precise volume (e.g., 1.00 mL) of the clear, saturated solution into a pre-weighed, dry vial.

  • Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature well below the compound's melting point until a constant weight is achieved.

  • The final weight of the residue corresponds to the mass of the solute dissolved in the transferred volume.

• Calculation:

  • Solubility (mg/mL) = (Mass of residue in mg) / (Volume of solution transferred in mL)

The following diagram illustrates the key steps of the reliable shake-flask method.

Caption: Workflow for the quantitative shake-flask method.

Data Presentation and Solvent Properties

For systematic evaluation, experimental results should be recorded in a structured format. Below is a template table for recording solubility data, alongside a reference table of common organic solvents and their relevant physical properties to aid in selection and interpretation.[12]

Table 1: Experimental Solubility Data for 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid

Solvent Class	Solvent	Qualitative Result (at 25°C)	Quantitative Solubility (mg/mL at 25°C)	Observations
Nonpolar	Hexanes
Toluene
Polar Aprotic	Diethyl Ether
Ethyl Acetate
Dichloromethane
Acetone
Acetonitrile
Polar Protic	Methanol
Ethanol
Water

Table 2: Properties of Common Organic Solvents

Solvent	Boiling Point (°C)	Polarity Index	Dielectric Constant (20°C)	Type
Hexane	69	0.1	1.9	Nonpolar
Toluene	111	2.4	2.4	Nonpolar
Diethyl Ether	35	2.8	4.3	Polar Aprotic
Dichloromethane	40	3.1	9.1	Polar Aprotic
Ethyl Acetate	77	4.4	6.0	Polar Aprotic
Acetone	56	5.1	20.7	Polar Aprotic
Acetonitrile	82	5.8	37.5	Polar Aprotic
Ethanol	78	4.3	24.5	Polar Protic
Methanol	65	5.1	32.7	Polar Protic
Water	100	10.2	80.1	Polar Protic

Application in a Drug Development Context: Crystallization

A primary application for solubility data is the design of crystallization protocols for purification. The ideal crystallization solvent is one in which the compound has high solubility at an elevated temperature but low solubility at a reduced temperature.[12][13]

Based on our predictions, a mixed-solvent system might be highly effective. For example, one could dissolve the crude 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid in a minimal amount of a "good" solvent where it is highly soluble, such as toluene or ethyl acetate, at an elevated temperature. A "poor" or "anti-solvent" in which the compound is insoluble, such as hexanes or methanol, could then be added slowly to induce crystallization as the solution cools.[13] The precise ratio and temperature profile would be determined empirically, guided by the quantitative solubility data gathered.

Conclusion

While specific solubility data for 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid is not widely published, a robust understanding of its behavior can be achieved through a combination of theoretical prediction and systematic experimental work. The dominant nonpolar triisopropylsilyl group is expected to make the compound highly soluble in nonpolar and moderately polar aprotic solvents, with poor solubility in polar protic media. The detailed protocols provided in this guide offer a clear and reliable pathway for researchers to generate the critical data needed to advance their research and development objectives, ensuring efficient and successful process optimization.

References

• Title: How To Determine Solubility Of Organic Compounds? Source: Chemistry For Everyone - YouTube URL: [Link]

• Title: Experiment: Solubility of Organic & Inorganic Compounds Source: University of California, Irvine - Department of Chemistry URL: [Link]

• Title: EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS Source: United Arab Emirates University - Department of Chemistry URL: [Link]

• Title: Solubility of organic compounds (video) Source: Khan Academy URL: [Link]

• Title: Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis Source: Cengage Learning (adapted handout) URL: [Link]

• Title: Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Polymorphic Forms of Ritonavir Source: Crystal Growth & Design URL: [Link]

• Title: Benzoic acid, 5-Methoxy-2-nitro-4-(phenylMethoxy)- Source: ChemBK URL: [Link]

• Title: 3.3C: Determining Which Solvent to Use Source: Chemistry LibreTexts URL: [Link]

• Title: Solvent design for crystallization of carboxylic acids Source: ResearchGate URL: [Link]

• Title: Oxidation and crystallization process for aromatic carboxylic acid production Source: Google Patents URL

• Title: 4-(Benzyloxy)-5-methoxy-2-nitrobenzoic acid Source: PubChem URL: [Link]

• Title: IUPAC-NIST Solubility Data Series. 99. Solubility of Benzoic Acid and Substituted Benzoic Acids in Both Neat Organic Solvents and Organic Solvent Mixtures Source: Journal of Physical and Chemical Reference Data URL: [Link]

• Title: The solubilities of benzoic acid and its nitro-derivatives, 3-nitro and 3,5-dinitrobenzoic acids Source: Journal of the Serbian Chemical Society URL: [Link]

• Title: Solubility of benzoic acid in twelve organic solvents: Experimental measurement and thermodynamic modeling Source: ResearchGate URL: [Link]

• Title: Solubility of Benzoic Acid in Six Alcohols within (288.15 to 336.15 K) and Thermodynamic Properties in the Dissolution Process Source: Asian Journal of Chemical Sciences URL: [Link]

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"hazards and safety information for 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid"

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Hazards and Safety Information for 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid

Executive Summary

This document provides a comprehensive technical guide to the hazards, safe handling, and emergency procedures for 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid. As a specialized intermediate in pharmaceutical synthesis, detailed safety data for this specific molecule is not widely published.[1][2] Therefore, this guide synthesizes data from structurally analogous compounds, primarily 5-Methoxy-2-nitrobenzoic acid and other nitrobenzoic acid derivatives, alongside established principles of chemical reactivity for its constituent functional groups. The core objective is to empower researchers with a robust framework for risk assessment and mitigation, ensuring laboratory safety through a deep understanding of the material's chemical nature. We will dissect the molecule's structure to predict its stability and reactivity, outline rigorous engineering and personal protective controls, and provide actionable protocols for routine handling and emergency response.

Compound Profile and Inferred Hazard Identification

A thorough understanding of a compound's hazard profile begins with an analysis of its structure. The molecule can be deconstructed into three key components: a benzoic acid core, a nitro group, and a triisopropylsilyl (TIPS) ether.

• Nitrobenzoic Acid Core: The aromatic ring is substituted with both an electron-withdrawing nitro group (NO₂) and a carboxylic acid group (COOH). This combination renders the compound acidic and introduces the toxicological characteristics associated with aromatic nitro compounds.[3][4] Safety data sheets (SDS) for the close structural analog, 5-Methoxy-2-nitrobenzoic acid (CAS 1882-69-5), consistently classify it as a skin, eye, and respiratory irritant.[5][6][7]

• Triisopropylsilyl (TIPS) Ether: The TIPS group is a bulky silyl ether used as a protecting group for the hydroxyl functionality.[8][9] Silyl ethers are generally stable under neutral and basic conditions but are susceptible to cleavage by acid or fluoride ion sources (e.g., tetrabutylammonium fluoride, TBAF).[9][10] The bulky isopropyl groups on the silicon atom confer significant steric hindrance, making the TIPS group more resistant to cleavage than smaller silyl ethers like TMS (trimethylsilyl).[9][11] This stability is a key consideration when selecting reagents and reaction conditions.

Based on the hazards of its closest structural analog, the following GHS classification is inferred for 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid.

Hazard Class	Category	GHS Pictogram	Signal Word	Hazard Statement	Primary SDS Source (Analog)
Skin Corrosion/Irritation	2	GHS07 (Exclamation Mark)	Warning	H315: Causes skin irritation	[5][7]
Serious Eye Damage/Irritation	2A	GHS07 (Exclamation Mark)	Warning	H319: Causes serious eye irritation	[5][7]
Specific target organ toxicity (single exposure)	3	GHS07 (Exclamation Mark)	Warning	H335: May cause respiratory irritation	[5][7][12]

Risk Assessment and Exposure Control Framework

A proactive approach to safety mandates a multi-layered control strategy. The hierarchy of controls prioritizes the most effective measures to minimize risk.

Caption: The Hierarchy of Controls model for risk mitigation.

• Engineering Controls: These are the primary line of defense.

  • Ventilation: All handling of solid 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid and its solutions must be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors.[5][13] The system should provide sufficient airflow to keep exposure levels below any applicable limits.

  • Safety Equipment: Eyewash stations and safety showers must be readily accessible and tested regularly.[14]

• Administrative Controls:

  • Standard Operating Procedures (SOPs): Develop detailed SOPs for all procedures involving this compound.

  • Training: Personnel must be trained on the specific hazards, handling protocols, and emergency procedures outlined in this guide and the relevant SDS for analogous compounds.[14]

• Personal Protective Equipment (PPE): PPE is essential as the final barrier against exposure. The selection must be based on a thorough risk assessment of the specific procedure being performed.[13][14]

Protection Type	Specification	Rationale and Best Practices
Eye and Face Protection	ANSI Z87.1-compliant safety glasses with side shields (minimum). A full-face shield should be worn over safety goggles when there is a significant risk of splashes.[5][15]	Protects against dust particles and splashes. Standard prescription glasses are not a substitute.
Hand Protection	Nitrile or Neoprene gloves.[15][16]	Provides a barrier against skin contact. Gloves must be inspected before use and changed immediately if contaminated. Do not wear gloves outside the laboratory area.[12]
Body Protection	Flame-resistant laboratory coat.	Protects skin and personal clothing from contamination.[13] Contaminated clothing should be removed immediately and decontaminated before reuse.[5]
Respiratory Protection	Not typically required if work is performed within a certified fume hood. If engineering controls are insufficient, a NIOSH-approved respirator with P95 or P100 particulate filters may be necessary.[17]	Prevents inhalation of fine dust. Use must comply with a formal respiratory protection program.

Standard Operating Protocols

Weighing and Handling Solid Compound

• Preparation: Don all required PPE (lab coat, safety goggles, compatible gloves). Ensure the chemical fume hood is operational.

• Staging: Place a weigh boat on an analytical balance inside the fume hood. Tare the balance.

• Transfer: Carefully transfer the required amount of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid from the stock bottle to the weigh boat using a clean spatula. Perform this action slowly to minimize dust generation.[17]

• Closure: Securely close the stock bottle immediately after dispensing.

• Cleanup: Gently wipe down the spatula and any surfaces within the fume hood that may have been exposed to dust using a solvent-dampened cloth (e.g., with ethanol or isopropanol). Dispose of the cloth as hazardous waste.

• Transport: If the weighed material needs to be moved, place it in a sealed, labeled secondary container before removing it from the fume hood.

Storage Requirements

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[6][17]

• Keep away from incompatible materials, including strong oxidizing agents, strong bases, and reducing agents.[5][12] The nitro group can react exothermically with reducing agents, while the acidic benzoic acid moiety will react with bases. The TIPS ether is sensitive to strong acids.[8][14]

Emergency and First Aid Procedures

Rapid and correct response during an emergency is critical.

First Aid Measures

• Inhalation: Immediately move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[5][12]

• Skin Contact: Remove all contaminated clothing immediately. Wash the affected skin area with copious amounts of soap and water for at least 15 minutes.[7] Seek medical attention if irritation develops or persists.[5]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[5] Remove contact lenses if present and easy to do so. Seek immediate medical attention from an ophthalmologist.[18]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[5]

Spill Response Workflow

The appropriate response to a spill depends on its size and location.

Caption: Decision workflow for chemical spill response.

Spill Cleanup Protocol (Small, Contained Spills):

• Ensure the area is well-ventilated (fume hood).

• Wearing appropriate PPE, gently cover the spill with an inert absorbent material like vermiculite or sand.[17]

• Carefully sweep or scoop the material into a labeled, sealable container for hazardous waste.[5] Avoid actions that create dust.

• Clean the spill area with a suitable solvent, and dispose of all cleanup materials as hazardous waste.

Fire-Fighting

• Extinguishing Media: Use a dry chemical, carbon dioxide (CO₂), water spray, or alcohol-resistant foam.[12][19]

• Hazards: Combustion may produce hazardous decomposition products, including carbon oxides (CO, CO₂) and nitrogen oxides (NOx).[5][12]

• Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA) and full protective gear to prevent contact with fumes and skin.[5][19]

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• 3-Nitrobenzoic acid | C7H5NO4 | CID 8497 - PubChem. (n.d.). PubChem. [Link]

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Protocols & Analytical Methods

The Strategic Utility of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic Acid in Modern Organic Synthesis

Abstract

This technical guide provides an in-depth exploration of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid, a highly functionalized aromatic building block pivotal in contemporary organic synthesis. We will elucidate its strategic importance, focusing on its role as a protected precursor in the synthesis of complex pharmaceutical agents, including epidermal growth factor receptor (EGFR) tyrosine kinase inhibitors and phosphodiesterase 10A (PDE10A) inhibitors. This document furnishes detailed application notes, step-by-step experimental protocols, and the chemical rationale behind its use, tailored for researchers, medicinal chemists, and professionals in drug development.

Introduction: A Molecule Designed for Purpose

5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid is not a molecule of arbitrary design. Its architecture is a testament to strategic chemical planning, where each functional group is placed to perform a specific role in a multi-step synthetic sequence.

• The Carboxylic Acid: This group serves as a primary handle for constructing larger molecules, most commonly through the formation of amide or ester bonds.

• The Ortho-Nitro Group: The electron-withdrawing nitro group, positioned ortho to the carboxylic acid, significantly influences the molecule's reactivity. It increases the acidity of the carboxylic acid, which can facilitate certain coupling reactions.[1][2] Furthermore, the nitro group is a latent amino group; its reduction at a later synthetic stage provides a route to quinazolines and other heterocyclic systems, which are prevalent scaffolds in medicinal chemistry.[2][3]

• The Methoxy and Silyloxy Groups: These electron-donating groups are crucial for modulating the electronic properties of the aromatic ring and are often key pharmacophoric elements in the final target molecules.[4]

• The Triisopropylsilyl (TIPS) Ether: The bulky TIPS group is a robust protecting group for the phenolic oxygen.[5][6] It exhibits significant stability across a wide range of reaction conditions, including those typically used for amide bond formation, yet it can be removed selectively when required.[5][6] This orthogonal stability is the cornerstone of its utility.

The strategic placement of these functionalities makes this reagent particularly valuable in the synthesis of highly substituted aromatic intermediates, where chemoselectivity is paramount.

Core Applications in Pharmaceutical Synthesis

The primary application of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid is as a protected intermediate for its corresponding phenol, 5-hydroxy-4-methoxy-2-nitrobenzoic acid. This deprotected compound is a documented precursor in the synthesis of several important classes of therapeutic agents.[4][7]

Synthesis of EGFR Tyrosine Kinase Inhibitors (e.g., Gefitinib)

Gefitinib is an anticancer drug that functions by inhibiting the epidermal growth factor receptor (EGFR) tyrosine kinase.[2] The synthesis of the quinazoline core of Gefitinib relies on a highly substituted aniline precursor, which can be derived from 5-hydroxy-4-methoxy-2-nitrobenzoic acid.[2][3]

The use of the TIPS-protected benzoic acid allows for the initial coupling with a desired amine without interference from the phenolic hydroxyl group. Subsequent deprotection and reduction of the nitro group sets the stage for the formation of the critical quinazoline ring system.

Workflow: Synthesis of a Key Gefitinib Precursor

Caption: General workflow for synthesizing a key aniline precursor for Gefitinib.

Building Blocks for Phosphodiesterase 10A (PDE10A) Inhibitors

PDE10A is an enzyme highly expressed in the brain, and its inhibition is a promising therapeutic strategy for treating central nervous system disorders such as schizophrenia and Huntington's disease.[8][9] Many potent PDE10A inhibitors feature a 6,7-dialkoxy-substituted biaryl or heterocyclic core.[10] 5-Hydroxy-4-methoxy-2-nitrobenzoic acid serves as a versatile starting material for constructing one of the aromatic rings in these complex structures.[4]

The TIPS-protected version allows for initial coupling reactions (e.g., Suzuki or Buchwald-Hartwig couplings after conversion of the carboxylic acid to a suitable handle) before revealing the phenol for further functionalization or to act as a key pharmacophoric feature.

Detailed Experimental Protocols

The following protocols are representative procedures for the key transformations involving 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid. These are generalized protocols and may require optimization based on the specific substrate and scale.

Protocol 1: Amide Bond Formation via HATU Coupling

This protocol describes the coupling of the title benzoic acid with a generic primary amine. The use of HATU is recommended for its high efficiency and ability to couple even sterically hindered or electron-deficient partners.[10][11]

Rationale:

• HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium): A highly efficient uronium-based coupling reagent that rapidly forms an activated ester with the carboxylic acid, minimizing side reactions and racemization.[11]

• DIPEA (N,N-Diisopropylethylamine): A non-nucleophilic hindered base used to scavenge the acid formed during the reaction, driving the equilibrium towards product formation.[11]

• Anhydrous DMF (Dimethylformamide): A polar aprotic solvent that effectively dissolves the reactants and reagents. Anhydrous conditions are crucial to prevent hydrolysis of the activated intermediate.[10]

Materials:

• 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid (1.0 eq)

• Primary or Secondary Amine (1.1 eq)

• HATU (1.2 eq)

• DIPEA (3.0 eq)

• Anhydrous DMF

• Ethyl acetate, 1N HCl (aq), Saturated NaHCO₃ (aq), Brine

• Anhydrous Na₂SO₄ or MgSO₄

Procedure:

• To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid (1.0 eq) and HATU (1.2 eq).

• Dissolve the solids in anhydrous DMF (to a concentration of approx. 0.2 M).

• Cool the solution to 0 °C using an ice bath.

• Add DIPEA (3.0 eq) dropwise to the stirred solution.

• Allow the mixture to stir at 0 °C for 15 minutes for pre-activation.

• Add the amine (1.1 eq), either neat or as a solution in a small amount of anhydrous DMF.

• Allow the reaction to warm to room temperature and stir for 2-18 hours. Monitor progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Wash the organic layer sequentially with 1N HCl (2x), saturated aqueous NaHCO₃ (2x), and brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the pure amide.

Parameter	Value/Condition	Rationale
Coupling Reagent	HATU	High efficiency, suitable for challenging couplings.
Base	DIPEA	Non-nucleophilic, prevents unwanted side reactions.
Solvent	Anhydrous DMF	Good solubility for reactants, polar aprotic.
Temperature	0 °C to RT	Initial cooling minimizes side reactions during activation.
Stoichiometry	Amine (1.1 eq), HATU (1.2 eq)	Slight excess of amine and coupling reagent ensures full conversion of the carboxylic acid.

Protocol 2: Selective Deprotection of the TIPS Ether

This protocol details the removal of the TIPS protecting group to reveal the free phenol, a crucial step before subsequent reactions like nitro group reduction or cyclization.

Rationale:

• TBAF (Tetrabutylammonium Fluoride): The fluoride ion has a very high affinity for silicon, forming a strong Si-F bond and thereby cleaving the Si-O bond.[6] TBAF is soluble in organic solvents and is the most common reagent for this transformation.

• THF (Tetrahydrofuran): The standard solvent for TBAF-mediated deprotections, providing good solubility for both the substrate and the reagent.[6]

Materials:

• TIPS-protected substrate (from Protocol 1) (1.0 eq)

• TBAF (1.0 M solution in THF) (1.2 eq)

• Anhydrous THF

• Ethyl acetate, Saturated NH₄Cl (aq), Water, Brine

• Anhydrous Na₂SO₄ or MgSO₄

Procedure:

• Dissolve the TIPS-protected amide (1.0 eq) in anhydrous THF in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Add the TBAF solution (1.2 eq) dropwise.

• Stir the reaction at 0 °C and monitor its progress by TLC. The reaction is typically complete within 1-3 hours.

• Once the starting material is consumed, quench the reaction by adding saturated aqueous NH₄Cl solution.

• Dilute with ethyl acetate and transfer to a separatory funnel.

• Wash the organic layer with water and then brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired phenol.

Logical Relationship: Orthogonal Protection Strategy

Caption: Orthogonal stability of the TIPS and amide groups during synthesis.

Conclusion

5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid is a sophisticated synthetic intermediate whose value lies in the orthogonal reactivity of its constituent functional groups. The robust TIPS protecting group enables selective functionalization of the carboxylic acid, while the strategically placed nitro group serves as a masked amine, essential for the construction of key heterocyclic scaffolds in drug discovery. The protocols and strategic insights provided herein demonstrate its pivotal role in the efficient, controlled synthesis of complex pharmaceutical targets, underscoring the power of protecting group chemistry in modern organic synthesis.

References

• BenchChem. (2025). Application Notes and Protocols: A Guide to Orthogonal Protection and Deprotection of Silyl Ethers.
• Echemi. (n.d.). What is the acidic trend of benzoic acid and meta-, para-, ortho-nitrobenzoic acid?.
• ChemicalBook. (2025). 5-Hydroxy-4-methoxy-2-nitrobenzoic acid.
• Yang, Z., et al. (2012).
• Chen, K., et al. (2012). Design and synthesis of novel Gefitinib analogues with improved anti-tumor activity. European Journal of Medicinal Chemistry, 53, 1-10.
• Parikh, P., et al. (2021). Medicinal chemistry strategies for the development of phosphodiesterase 10A (PDE10A) inhibitors - An update of recent progress. European Journal of Medicinal Chemistry, 214, 113155.
• BenchChem. (2025). Application Notes and Protocols for Amide Bond Formation using EDC and HATU.
• Maksay, G. (2018). Potential of PDE10A Inhibitors as Treatment for Schizophrenia and Other Neurological Disorders. ACS Medicinal Chemistry Letters, 9(5), 383-386.
• Google Patents. (n.d.). Method for preparing a natrobenzoic acid amide derivative.
• PubMed Central. (2011). Synthesis and in Vitro Evaluation of New Analogues as Inhibitors for Phosphodiesterase 10A.
• Royal Society of Chemistry. (2014).
• Gelest. (n.d.). Deprotection of Silyl Ethers - Technical Library.
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• BenchChem. (2025). Application Notes and Protocols: Deprotection of Triisopropylsilyl (TIPS) Ethers.
• Luxembourg Bio Technologies. (n.d.). A comparative study of amide-bond forming reagents in aqueous media. Retrieved from Luxembourg Bio Technologies website.
• Google Patents. (n.d.). A process for the preparation of gefitinib.
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• BenchChem. (2025). Application Notes and Protocols for Amide Coupling Reactions with 5-Amino-6-methoxypicolinic Acid.

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Introduction: The Central Role of N-Substituted Benzamides in Modern Chemistry

An Application Guide to the Synthesis of N-Substituted Benzamides: Protocols and Methodologies for Researchers

The N-substituted benzamide is a privileged structural motif in the landscape of organic and medicinal chemistry. This functional group is a cornerstone in a vast array of pharmacologically active compounds, demonstrating activities that span antiemetics, antipsychotics, anticancer agents, and anti-inflammatories.[1][2] Its prevalence in drug discovery is a direct result of its metabolic stability and its capacity to form key hydrogen bonding interactions with biological targets.[3][4][5]

This guide, designed for researchers, scientists, and professionals in drug development, provides a detailed exploration of the primary synthetic routes to N-substituted benzamides. Moving beyond simple procedural lists, this document delves into the causality behind experimental choices, offering field-proven insights to ensure robust and reproducible synthetic outcomes. We will explore the two most prevalent and versatile methods: the acylation of amines with benzoyl chlorides and the direct coupling of benzoic acids with amines using activating agents. Furthermore, we will touch upon modern catalytic approaches that align with the principles of green chemistry.

Method 1: Acylation via Benzoyl Chlorides (The Schotten-Baumann Reaction)

The reaction of a benzoyl chloride with a primary or secondary amine is one of the most reliable and high-yielding methods for forming the benzamide bond.[6] Benzoyl chlorides, as activated derivatives of carboxylic acids, are highly electrophilic and react readily with amine nucleophiles.[7][8] The reaction is famously known as the Schotten-Baumann reaction, which is typically performed under basic conditions to neutralize the hydrochloric acid byproduct, thereby driving the reaction to completion.[9][10][11]

Causality and Mechanistic Insight

The reaction proceeds via a nucleophilic acyl substitution mechanism.[9][12] The amine's lone pair of electrons attacks the electrophilic carbonyl carbon of the benzoyl chloride. This forms a tetrahedral intermediate which then collapses, expelling the chloride ion as a good leaving group. A base is essential in the reaction mixture to deprotonate the resulting N-acylammonium species, regenerating the neutral amine nucleophile and preventing the formation of an unreactive ammonium salt.[12][13]

Caption: Mechanism of the Schotten-Baumann Reaction.

Protocol 1: General Procedure for Schotten-Baumann Synthesis of N-Substituted Benzamides

This protocol provides a generalized, robust procedure applicable to a wide range of primary and secondary amines.

Materials:

• Substituted Benzoyl Chloride (1.0 eq)

• Primary or Secondary Amine (1.0-1.2 eq)

• Base: 10% aqueous Sodium Hydroxide (NaOH) or Triethylamine (TEA) in an organic solvent (1.5-2.0 eq)[1]

• Solvent: Dichloromethane (DCM) or a biphasic system with water[14][15]

• 1 M Hydrochloric Acid (HCl)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve the amine (1.0 eq) in the chosen organic solvent (e.g., DCM). If using an organic base like TEA, add it to this solution.[1]

• Cooling: Cool the flask to 0 °C in an ice bath with magnetic stirring. This is crucial to control the exothermic nature of the reaction.

• Base Addition (for biphasic conditions): If using aqueous NaOH, add it slowly to the amine solution, creating a two-phase system.[14][15]

• Acyl Chloride Addition: Dissolve the benzoyl chloride (1.0 eq) in a minimal amount of the reaction solvent and add it dropwise to the cooled, stirred amine solution over 15-30 minutes.[1][14] Maintain the temperature below 5 °C.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and stir for 2-5 hours.[15] Monitor the reaction's progress using Thin Layer Chromatography (TLC). The disappearance of the starting amine is a good indicator of completion.

• Workup:

  • Transfer the reaction mixture to a separatory funnel.

  • Separate the organic layer.

  • Wash the organic layer sequentially with 1 M HCl (to remove excess amine and base), saturated NaHCO₃ solution (to remove any remaining acid), and finally with brine.[14][15]

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

• Isolation and Purification:

  • Filter off the drying agent.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude benzamide.

  • Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol, ethyl acetate/hexanes) or by column chromatography on silica gel.[14]

• Characterization: Confirm the identity and purity of the final product by determining its melting point and using spectroscopic methods such as ¹H NMR, ¹³C NMR, and IR spectroscopy.[4][14]

Starting Benzoyl Chloride	Amine	Base/Solvent System	Yield (%)	Reference
4-(Chloromethyl)benzoyl chloride	Benzylamine	10% aq. NaOH / DCM	High	[15]
4-Aminobenzoyl chloride HCl	Aniline	10% aq. NaOH / DCM	High	[14]
Benzoyl chloride	Aniline	10% aq. NaOH	High	[10]

Method 2: Direct Amidation of Benzoic Acids via Coupling Reagents

While the acyl chloride method is effective, the preparation of the acyl chloride itself is an extra step and often requires harsh reagents like thionyl chloride (SOCl₂).[8][16] For substrates with sensitive functional groups, direct coupling of a benzoic acid with an amine using a coupling reagent is the preferred method.[17] This approach is the workhorse of modern medicinal chemistry and peptide synthesis.[18][19]

Causality and Mechanistic Insight

Directly mixing a carboxylic acid and an amine typically results in an acid-base reaction, forming a non-reactive ammonium carboxylate salt.[6] Coupling reagents circumvent this by activating the carboxylic acid. Carbodiimides, such as N,N'-dicyclohexylcarbodiimide (DCC) and 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), are the most common.[20][21] The carboxylic acid adds across the N=C=N bond of the carbodiimide to form a highly reactive O-acylisourea intermediate.[21] This intermediate effectively converts the hydroxyl group into an excellent leaving group, which is then readily displaced by the amine nucleophile to form the amide bond.[20]

To improve yields and suppress side reactions, particularly racemization in chiral substrates, additives like 1-hydroxybenzotriazole (HOBt) or N-hydroxysuccinimide (NHS) are often included.[22][23] These additives react with the O-acylisourea to form an active ester, which is less reactive but more selective, leading to cleaner reactions.

Caption: General mechanism for amide coupling using a carbodiimide reagent.

Protocol 2: General Amide Coupling using EDC/NHS

This protocol is a standard procedure for small-scale synthesis, particularly when one or both coupling partners are valuable or complex.

Materials:

• Substituted Benzoic Acid (1.0 eq)

• Primary or Secondary Amine (1.0-1.2 eq)

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) (1.1-1.5 eq)[23]

• NHS (N-hydroxysuccinimide) or HOBt (1-hydroxybenzotriazole) (1.1-1.2 eq)[19][23]

• Base (for amine salts): Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (1-2 eq)

• Anhydrous Solvent: Dimethylformamide (DMF) or Dichloromethane (DCM)[23]

Procedure:

• Reaction Setup: In a dry, inert atmosphere (e.g., under nitrogen), dissolve the benzoic acid (1.0 eq), NHS or HOBt (1.2 eq), and the amine (1.1 eq) in the anhydrous solvent.

• Base Addition: If the amine is provided as a hydrochloride salt, add the organic base (e.g., DIPEA, 2.0 eq) to the mixture.

• Activation: Add EDC (1.2 eq) to the solution in one portion.

• Reaction: Stir the reaction mixture at room temperature for 4-16 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup:

  • Dilute the reaction mixture with an organic solvent like ethyl acetate.

  • Wash the solution sequentially with 5% aqueous HCl, saturated aqueous NaHCO₃, and brine. If DMF was used as the solvent, washing with 5% aqueous LiCl can help remove it.[23]

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization.

Coupling System	Key Advantages	Common Side Reactions/Drawbacks
EDC / NHS	Water-soluble byproducts (easy removal), mild conditions.[23]	Can form stable N-acylurea byproduct if amine addition is slow.
DCC / HOBt	Inexpensive, dicyclohexylurea (DCU) byproduct is insoluble and easily filtered off.[22]	DCU can be difficult to remove completely from some products; not suitable for solid-phase synthesis.[22]
HATU / DIPEA	Very fast reaction times, high yields, low racemization.[19][24]	Expensive, generates stoichiometric waste.

Method 3: A Note on Modern Catalytic Approaches

In recent years, significant effort has been directed toward developing more sustainable or "green" methods for amide bond formation that avoid the use of stoichiometric activating agents and the waste they generate.[24] Direct catalytic amidation, where a catalyst facilitates the condensation of a carboxylic acid and an amine with the only byproduct being water, is a highly attractive strategy.[25]

Boron-based catalysts, such as boric acid, have shown considerable promise in this area.[25][26] These reactions are typically run at higher temperatures with azeotropic removal of water to drive the equilibrium toward the amide product.[27] While not yet as broadly applied as coupling reagents, these catalytic methods represent the future of large-scale, environmentally conscious amide synthesis.[24][25]

Caption: Workflow for direct amidation using a catalyst and water removal.

Conclusion

The synthesis of N-substituted benzamides is a fundamental transformation with profound implications for drug discovery and materials science. The choice of synthetic method—be it the classic Schotten-Baumann reaction, the versatile use of coupling reagents, or emerging catalytic systems—must be guided by the specific nature of the substrates, the required scale, and considerations of efficiency and sustainability. By understanding the mechanisms and the rationale behind the detailed protocols presented here, researchers can confidently and effectively synthesize these valuable compounds.

References

• Vertex AI Search. Amine to Amide (via Acid Chloride) - Common Organic Chemistry.
• askIITians. How is benzamide obtained from benzoic acid?. askIITians.
• OrgoSolver. Acid Chloride → Amide with Amines (NH₃, RNH₂, R₂NH). OrgoSolver.
• Huang, H. et al. (2018). Amidation of Acid Chlorides to Primary Amides with Ammonium Salts. Chinese Journal of Organic Chemistry.
• Chemistry Steps. Amides from Carboxylic Acids-DCC and EDC Coupling. Chemistry Steps.
• BenchChem. A Step-by-Step Guide to the Schotten-Baumann Synthesis of N-Aryl-4-aminobenzamides. BenchChem.
• Chem Help ASAP. (2019). synthesis of amides from acid chlorides. YouTube.
• The Organic Chemistry Tutor. (2022). Acid Chloride + Ammonia = Amide (Mechanism). YouTube.
• BenchChem. Application Notes and Protocols for the Synthesis of Substituted Benzamides. BenchChem.
• ResearchGate. Benzamide synthesis via oxidative amidation of benzylamines and benzyl.... ResearchGate.
• BenchChem. Application Notes and Protocols for the Schotten-Baumann Reaction with 4-(Chloromethyl)benzoyl Chloride. BenchChem.
• Santos, A. S. et al. (2020). Methods for amide bond synthesis. ResearchGate.
• HepatoChem, Inc. Amide coupling reaction in medicinal chemistry. Coupling reagents. HepatoChem.
• UCL Discovery. A green chemistry perspective on catalytic amide bond formation. UCL Discovery.
• Chen, T. et al. (2018). Synthesis of N-Substituted Benzamide Derivatives and their Evaluation as Antitumor Agents. Medical Chemistry.
• PubMed. Synthesis of N-Substituted Benzamide Derivatives and their Evaluation as Antitumor Agents. PubMed.
• ResearchGate. Emerging Methods in Amide- and Peptide-Bond Formation. ResearchGate.
• PubMed. Synthesis and neuroleptic activity of benzamides. Cis-N-(1-benzyl-2-methylpyrrolidin-3-yl).... PubMed.
• Vedantu. How is benzamide obtained from benzoic acid class 12 chemistry CBSE. Vedantu.
• Chemistry LibreTexts. (2022). 21.7: Chemistry of Amides. Chemistry LibreTexts.
• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews.
• Chemistry Notes. (2023). Schotten Baumann Reaction: Introduction, mechanism, procedure. Chemistry Notes.
• Walsh Medical Media. (2016). Pharmacological Potential of Benzamide Analogues and their Uses in Medicinal Chemistry. Walsh Medical Media.
• The Organic Chemistry Tutor. (2013). mechanism of amide formation with DCC. YouTube.
• National Institutes of Health. Enzymatic Strategies and Biocatalysts for Amide Bond Formation: Tricks of the Trade Outside of the Ribosome. PubMed Central.
• Fisher Scientific. Amide Synthesis. Fisher Scientific.
• ACS Publications. (2015). N-Benzylbenzamides: A Novel Merged Scaffold for Orally Available Dual Soluble Epoxide Hydrolase/Peroxisome Proliferator-Activated Receptor γ Modulators. Journal of Medicinal Chemistry.
• MDPI. Synthesis and Single Crystal Structures of N-Substituted Benzamides and Their Chemoselective Selenation/Reduction Derivatives. MDPI.
• Taylor & Francis Online. Design, synthesis, biological evaluation and QSAR analysis of novel N-substituted benzimidazole derived carboxamides. Taylor & Francis Online.
• Science and Education Publishing. Greener Synthesis of an Amide by Direct Reaction of an Acid and Amine under Catalytic Conditions. Science and Education Publishing.
• Organic Syntheses. (2022). Synthesis of Carboxylic Acids from Benzamide Precursors Using Nickel Catalysis. Organic Syntheses.
• Scribd. Presentation of Benzoic Acid From Benzamide. Scribd.
• University College London. Catalytic Amidation. Catalytic Amidation.
• Fisher Scientific. Amide Synthesis. Fisher Scientific.
• SATHEE. Chemistry Schotten Baumann Reaction. SATHEE.
• MDPI. Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review. MDPI.
• Aapptec. Coupling Reagents. Aapptec Peptides.
• National Institutes of Health. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PubMed Central.
• J&K Scientific. (2021). Schotten-Baumann Reaction. J&K Scientific LLC.
• BenchChem. Application Notes and Protocols for Amide Coupling with Carboxylic Acids. BenchChem.
• Dovepress. (2014). Novel N-substituted aminobenzamide scaffold derivatives targeting the.... DDDT.

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"purification techniques for silyl-protected nitrobenzoic acids"

An Application Guide to the Purification of Silyl-Protected Nitrobenzoic Acids

For researchers and professionals in drug development and organic synthesis, the purity of synthetic intermediates is paramount. Silyl-protected nitrobenzoic acids are valuable building blocks, yet their purification presents a unique set of challenges stemming from the dual nature of their polarity and the inherent lability of the silyl protecting group. This guide offers an in-depth exploration of field-proven purification techniques, moving beyond simple procedural lists to explain the underlying chemical principles and strategic choices that ensure the isolation of highly pure material.

The Purification Challenge: Balancing Polarity and Lability

The core difficulty in purifying silyl-protected nitrobenzoic acids lies in the molecule's hybrid character. It contains a bulky, non-polar silyl group (e.g., tert-butyldimethylsilyl, TBDMS) appended to a polar aromatic core bearing a nitro group and a carboxylic acid. This creates a molecule with moderate overall polarity, but its stability is the more pressing concern.

The silicon-oxygen bond is susceptible to cleavage under both acidic and basic conditions. The rate of this cleavage is highly dependent on the steric bulk of the substituents on the silicon atom.[1] Understanding this stability profile is critical for selecting a purification method that does not inadvertently deprotect the molecule.

Table 1: Relative Stability of Common Silyl Ethers

Silyl Group	Abbreviation	Relative Stability to Acid Hydrolysis[1][2]	Relative Stability to Basic Hydrolysis[2]
Trimethylsilyl	TMS	1	1
Triethylsilyl	TES	64	10-100
tert-Butyldimethylsilyl	TBDMS / TBS	20,000	~20,000
Triisopropylsilyl	TIPS	700,000	100,000

| tert-Butyldiphenylsilyl | TBDPS | 5,000,000 | ~20,000 |

As the data indicates, TBDMS offers a robust balance of stability and reactivity, making it a popular choice.[3] However, it is not invincible. Standard purification techniques must often be modified to accommodate its sensitivity, particularly to acid. Common impurities in a reaction mixture include unreacted starting materials, excess silylating agent (e.g., TBDMS-Cl), and silyl by-products like siloxanes, which can complicate purification.[2][4]

Core Purification Strategies: A Technical Overview

Three primary techniques are employed for the purification of these compounds: flash column chromatography, crystallization, and acid-base extraction. The choice depends on the scale of the reaction, the nature of the impurities, and the desired final purity.

Caption: General workflow for purification of silyl-protected nitrobenzoic acids.

Flash Column Chromatography

Flash chromatography is a versatile technique for separating compounds with different polarities. Due to the non-polar silyl group, the protected nitrobenzoic acid is significantly less polar than its unprotected parent compound.[5]

• Expert Insight: A primary risk with this method is the inherent acidity of standard silica gel, which can catalyze the hydrolysis of the silyl group during the purification process, leading to product loss and contamination of fractions.[6][7] To mitigate this, the silica gel stationary phase or the mobile phase must be neutralized. The most common and effective strategy is to add a small amount (0.1-1%) of a volatile tertiary amine, such as triethylamine (TEA), to the eluent.[7] This deactivates the acidic silanol groups on the silica surface, preserving the integrity of the silyl ether.

• Protocol 1: Flash Chromatography with a Neutralized System

  • Slurry Preparation: Prepare a slurry of silica gel in the initial, low-polarity eluent (e.g., 98:1:1 Hexane:Ethyl Acetate:Triethylamine).

  • Column Packing: Pack the column with the slurry, ensuring an even and compact bed. Add a layer of sand to the top.

  • Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent). Adsorb this solution onto a small amount of silica gel, evaporate the solvent, and carefully load the dry powder onto the top of the column. This "dry loading" technique generally results in better separation.

  • Elution: Begin elution with the low-polarity mobile phase, gradually increasing the polarity (e.g., by increasing the percentage of ethyl acetate) to elute the compounds.

  • Monitoring: Collect fractions and monitor them by Thin Layer Chromatography (TLC) to identify those containing the pure product.

  • Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure. The triethylamine is volatile and will be removed during this step.

Crystallization

For obtaining materials of the highest purity, crystallization is often the method of choice, provided the compound is a solid.[8] This technique leverages the difference in solubility between the desired compound and its impurities in a given solvent at different temperatures.[9]

• Expert Insight: The key to successful crystallization is selecting the right solvent or solvent system. For a molecule with both polar and non-polar regions, a two-solvent system is often ideal. One solvent should readily dissolve the compound (the "soluble" solvent), while the other should dissolve it poorly (the "anti-solvent"). The goal is to create a saturated solution at high temperature that becomes supersaturated upon cooling, inducing crystallization.[10] Slow cooling is critical; rapid temperature drops can cause the compound to "oil out" or precipitate as an amorphous solid, trapping impurities.[11][12]

• Protocol 2: Two-Solvent Recrystallization

  • Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the "soluble" solvent (e.g., ethanol, ethyl acetate, or acetone) and heat the mixture gently with stirring until the solid dissolves completely.

  • Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

  • Induce Crystallization: While the solution is still hot, add the "anti-solvent" (e.g., water or hexanes) dropwise until the solution becomes faintly cloudy (the saturation point). Add a drop or two of the "soluble" solvent to redissolve the precipitate and obtain a clear solution.

  • Slow Cooling: Cover the flask and allow it to cool slowly to room temperature. To further slow the process, the flask can be placed in an insulated container.

  • Maximize Yield: Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing & Drying: Wash the crystals with a small amount of ice-cold anti-solvent to remove residual soluble impurities. Dry the crystals under vacuum.

Mild Acid-Base Extraction

This technique exploits the acidity of the carboxylic acid functional group to separate it from neutral impurities. However, this must be performed under carefully controlled pH to avoid cleaving the silyl group.

• Expert Insight: Strong bases like sodium hydroxide must be avoided as they can hydrolyze the silyl ether.[13] A weak inorganic base, such as sodium bicarbonate (NaHCO₃), is the reagent of choice. It is basic enough to deprotonate the carboxylic acid (pKa ~3-4) to form a water-soluble carboxylate salt, but not so basic as to significantly threaten the TBDMS group during the course of the extraction.

Caption: Workflow for purification via mild acid-base extraction.

• Protocol 3: Purification by Mild Extraction

  • Dissolution: Dissolve the crude product in a water-immiscible organic solvent like ethyl acetate or dichloromethane.

  • Base Wash: Transfer the solution to a separatory funnel and wash it with a saturated aqueous solution of sodium bicarbonate. Wash 2-3 times, collecting the aqueous layers each time. The desired product is now in the aqueous phase as its sodium salt.

  • Re-acidification: Combine the aqueous layers and cool them in an ice bath. Slowly acidify the solution by adding dilute hydrochloric acid (e.g., 1 M HCl) dropwise with stirring until the pH reaches ~3-4. The silyl-protected nitrobenzoic acid will precipitate out of the solution.

  • Extraction of Product: Extract the acidified aqueous layer 2-3 times with fresh portions of ethyl acetate. The purified product will now be back in the organic phase.

  • Final Wash and Drying: Combine the organic extracts, wash with brine to remove excess water, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the purified product.

Summary and Method Selection

Choosing the optimal purification strategy is a critical step in the synthetic workflow. The following table provides a comparative summary to aid in this decision-making process.

Table 2: Comparison of Purification Techniques

Parameter	Flash Chromatography	Crystallization	Acid-Base Extraction
Primary Use	Separation of complex mixtures with similar polarities.	Achieving very high purity for solid compounds.	Removing neutral or basic impurities from an acidic product.
Speed	Moderate to Slow	Slow (requires slow cooling)	Fast
Scale	Milligrams to multi-grams	Milligrams to kilograms	Grams to kilograms
Purity	Good to Excellent	Potentially the highest	Good (for removing specific impurity types)
Product Loss	Moderate (streaking, irreversible adsorption)	Can be high in mother liquor	Generally low if performed carefully

| Key Challenge | On-column cleavage of silyl group. | Finding a suitable solvent system; "oiling out". | Silyl group cleavage if pH is not controlled. |

By understanding the chemical properties of silyl-protected nitrobenzoic acids and tailoring purification protocols to respect the lability of the Si-O bond, researchers can consistently and efficiently isolate these valuable intermediates in high purity, paving the way for successful subsequent synthetic transformations.

References

• Sabitha, G., Syamala, M., & Yadav, J. S. (1999). A Mild, Efficient, Inexpensive, and Selective Cleavage of Primary tert-Butyldimethylsilyl Ethers by Oxone in Aqueous Methanol. Organic Letters, 1(10), 1701-1703. Available at: [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyldimethylsilyl Ethers. Available at: [Link]

• Wikipedia. (n.d.). Silyl ether. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Alcohol or phenol synthesis by silyl ether cleavage. Available at: [Link]

• Berger, T. A., & Deye, J. F. (2015). Chromatographic evidence of silyl ether formation (SEF) in supercritical fluid chromatography. Analytical Chemistry, 87(4), 2108–2115. Available at: [Link]

• Total Synthesis. (n.d.). TBS Protecting Group: TBS Protection & Deprotection. Available at: [Link]

• Kelly, D. R., Roberts, S. M., & Newton, R. F. (1979). The Cleavage of t-Butyldimethylsilyl Ethers with Boron Trifluoride Etherate. Synthetic Communications, 9(4), 295-298. Available at: [Link]

• Gelest. (n.d.). Deprotection of Silyl Ethers - Technical Library. Available at: [Link]

• Kocienski, P. J. (2005). Protecting Groups. 3rd ed. Thieme. (General reference, specific URL not applicable for a textbook chapter).

• ResearchGate. (2015). How to purify compound with TBDMS as a protecting group? Available at: [Link]

• Reddit. (2023). TBDMS group lost during workup or purification. r/Chempros. Available at: [Link]

• chemeurope.com. (n.d.). Silyl ether. Available at: [Link]

• Organic Syntheses. (n.d.). m-NITROBENZOIC ACID. Coll. Vol. 1, p.391 (1941); Vol. 2, p.75 (1922). Available at: [Link]

• Chem-Station. (2014). Silyl Protective Groups. Available at: [Link]

• University of Toronto. (n.d.). Alcohol Protecting Groups. Available at: [Link]

• Hashemi, M. M., & Zahedi, M. (1998). Selective removal of silyl protecting groups from hydroxyl functions with ammonium chloride in aqueous acetonitrile. Journal of the Chemical Society of Pakistan, 20(3), 220-222. Available at: [Link]

• U.S. Patent No. US4288615A. (1981). Process for recovering 3-nitrobenzoic acid. Google Patents.

• Reddit. (2017). Silyl protecting group lability. r/chemistry. Available at: [Link]

• Reddit. (2024). Protecting Groups for Improving Crystallinity? r/Chempros. Available at: [Link]

• Organic Syntheses. (n.d.). p-NITROBENZOIC ACID. Coll. Vol. 1, p.393 (1941); Vol. 2, p.77 (1922). Available at: [Link]

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"use as an intermediate in pharmaceutical synthesis"

Application Notes & Protocols

Topic: The Strategic Synthesis and Application of Intermediates in Pharmaceutical Development

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract

The journey from a promising molecular entity to a market-approved Active Pharmaceutical Ingredient (API) is a complex, multi-step process. Central to this journey are pharmaceutical intermediates—chemical compounds that serve as the foundational building blocks for the final API.[1][2] This guide provides an in-depth exploration of the critical role of intermediates in pharmaceutical synthesis. We will move beyond theoretical discussions to present a detailed, practical case study on the synthesis of a key chiral intermediate, offering field-proven protocols and explaining the scientific rationale behind the experimental choices. This document is designed to equip researchers and drug development professionals with the knowledge to optimize synthetic pathways, ensure product quality, and navigate the challenges inherent in intermediate manufacturing.

The Foundational Role of Intermediates in Pharmaceutical Synthesis

Pharmaceutical intermediates are the molecular precursors to APIs.[3][4] They are the products of individual steps in a synthetic route, which will undergo further chemical transformations to yield the final target molecule. The entire landscape of modern medicine production rests upon the efficient and reliable synthesis of these compounds.

1.1. Why Intermediates are Indispensable

• Simplifying Complexity: Direct, one-pot synthesis of complex APIs from basic raw materials is often impossible. Intermediates break down a complex synthesis into manageable, controllable steps, allowing for purification and characterization at each stage.[5]

• Ensuring Quality and Purity: Each isolated intermediate provides an opportunity for quality control. By testing and purifying intermediates, manufacturers can identify and eliminate impurities early in the process, preventing their incorporation into the final API and ensuring patient safety.[5][] The quality of the intermediate directly impacts the efficacy and safety of the final drug product.[4]

• Optimizing Yield and Cost-Effectiveness: A multi-step synthesis allows for the optimization of each individual reaction, maximizing the yield of each intermediate and, consequently, the overall yield of the API.[1][] This step-wise approach is crucial for making drug production economically viable.

• Controlling Critical Molecular Features: Many drugs feature complex stereochemistry, where only one specific isomer is therapeutically active. The synthesis of intermediates is often the critical stage where chirality is introduced and controlled, a fundamental aspect of modern drug design.

1.2. The Workflow: From Raw Material to API

The synthesis of an API is a carefully orchestrated sequence. The diagram below illustrates the central position of intermediates in this workflow, highlighting the iterative process of synthesis, purification, and quality control.

Caption: General workflow of pharmaceutical synthesis.

1.3. Challenges in Intermediate Production

Despite their importance, the synthesis of intermediates is not without its challenges. These include managing complex chemical reactions, ensuring regulatory compliance under Good Manufacturing Practices (GMP), maintaining stringent quality control, and managing a stable supply chain.[7][8][9] Adherence to GMP guidelines is essential to ensure products are consistently produced to the appropriate quality standards.[10][11][12]

Case Study: Synthesis of a Chiral Intermediate for an Anti-Diabetic Drug

To illustrate the principles of intermediate synthesis in practice, we will focus on a key intermediate used in the production of a modern anti-diabetic medication. The chosen example is the chemoenzymatic synthesis of an optically active amino acid derivative, which is a crucial building block that introduces the required stereochemistry into the final API.

2.1. The Target Intermediate and Its Significance

The target is the N-Boc protected amino acid, (2S,4S)-1-(tert-butoxycarbonyl)-4-hydroxyproline, a key chiral intermediate. The precise stereochemistry of this molecule is paramount for the efficacy of the final drug, as biological systems are highly sensitive to molecular geometry. Traditional chemical methods for synthesizing such chiral molecules can be complex and may produce unwanted isomers that are difficult to separate.

Biocatalysis, the use of enzymes to catalyze chemical reactions, offers a powerful alternative. Enzyme-catalyzed reactions are often highly enantio- and regioselective, can be performed under mild conditions (ambient temperature and pressure), and are environmentally friendly.[13][14]

2.2. The Biocatalytic Retrosynthesis Pathway

The synthesis utilizes a "directed evolution" modified enzyme to achieve high efficiency and selectivity. The pathway involves the reductive amination of a keto-acid precursor.

Caption: Biocatalytic approach to the key intermediate.

Protocol: Biocatalytic Synthesis of (2S,4S)-1-(tert-butoxycarbonyl)-4-hydroxyproline

This protocol describes the synthesis on a laboratory scale. All operations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) must be worn.

3.1. Materials and Equipment

Reagents & Materials	Equipment
Precursor Keto-Acid	Jacketed Glass Reactor with Overhead Stirrer
Engineered Phenylalanine Dehydrogenase	Temperature Control Unit (Chiller/Heater)
Formate Dehydrogenase (for cofactor regeneration)	pH Meter and Controller (Autotitrator)
NAD⁺ (Nicotinamide adenine dinucleotide)	Peristaltic Pumps
Ammonium Formate	Centrifuge
Di-tert-butyl dicarbonate (Boc₂O)	Filtration Apparatus
Toluene	Rotary Evaporator
Sodium Hydroxide (NaOH) Solution	High-Performance Liquid Chromatography (HPLC) System
Hydrochloric Acid (HCl) Solution
Deionized Water

3.2. Step-by-Step Synthesis Protocol

Step 1: Biocatalytic Reductive Amination

• Reactor Setup: Charge the jacketed reactor with deionized water and ammonium formate buffer. Set the temperature to 30°C and begin moderate agitation.

• Enzyme & Cofactor Addition: Add the engineered phenylalanine dehydrogenase, formate dehydrogenase, and NAD⁺ to the reactor. Allow the enzymes to fully dissolve.

  • Causality Note: Formate dehydrogenase is used in a regeneration cycle. It oxidizes formate (from ammonium formate) to CO₂ while reducing NADP⁺ back to the active NADPH cofactor required by the primary dehydrogenase enzyme. This catalytic use of the expensive cofactor is essential for process economy.

• Substrate Feed: Dissolve the keto-acid precursor in water, adjusting the pH to ~7.5 with NaOH. Feed the substrate solution into the reactor over 4-6 hours using a peristaltic pump.

• pH Control: Maintain the pH of the reaction at 7.5 ± 0.2 using an autotitrator dispensing a dilute NaOH solution.

  • Causality Note: Enzyme activity is highly pH-dependent. Maintaining the optimal pH ensures maximum reaction rate and stability of the biocatalyst.

• Reaction Monitoring: Monitor the reaction progress by taking samples periodically and analyzing them by HPLC for substrate conversion. The reaction is typically complete within 24 hours.

Step 2: Work-up and Boc-Protection

• Enzyme Removal: Once the reaction is complete, adjust the pH to ~8.5. This can help in the subsequent separation. The enzyme can be removed via ultrafiltration or centrifugation.

• Boc-Protection (In-situ): To the aqueous solution containing the chiral amino acid product, add toluene.

• Reagent Addition: Add Di-tert-butyl dicarbonate (Boc₂O) to the biphasic mixture. Maintain the pH at ~9.0 using NaOH.

  • Causality Note: The Boc-protection is performed directly on the crude reaction mixture ("in-situ") to avoid a lengthy and potentially low-yielding isolation of the unprotected amino acid.[13] This "telescoping" of steps significantly improves process efficiency.[15]

• Phase Separation: After the protection reaction is complete (monitored by HPLC), stop the agitation and allow the layers to separate. The Boc-protected product will be in the aqueous layer. Discard the organic (toluene) layer.

Step 3: Isolation and Purification

• Acidification & Crystallization: Cool the aqueous layer to 0-5°C. Slowly add HCl to adjust the pH to ~2-3. The product, being less soluble at acidic pH, will crystallize out of the solution.

• Filtration: Filter the resulting slurry to collect the solid product. Wash the filter cake with cold deionized water to remove residual salts.

• Drying: Dry the product under vacuum at 40-50°C until a constant weight is achieved.

Quality Control & Characterization

The synthesized intermediate must be rigorously tested to ensure it meets the required specifications for use in the next API manufacturing step.

Parameter	Method	Specification
Appearance	Visual Inspection	White to off-white crystalline solid
Identity	¹H NMR, ¹³C NMR, MS	Conforms to the structure
Assay	HPLC	≥ 99.0%
Enantiomeric Excess	Chiral HPLC	≥ 99.5% ee
Residual Solvents	Gas Chromatography (GC)	Toluene ≤ 890 ppm
Loss on Drying	Gravimetric	≤ 0.5%

Application: Use in Subsequent Peptide Coupling

The synthesized N-Boc-protected hydroxyproline intermediate is now ready for the next step in the API synthesis. This typically involves a peptide coupling reaction with another amine-containing fragment.

5.1. Workflow for Peptide Coupling

Caption: Using the intermediate in the next synthetic step.

This subsequent reaction builds upon the molecular complexity, carrying forward the critical stereochemistry established during the biocatalytic synthesis of the intermediate. The purity of the starting intermediate is crucial, as any impurities could lead to side reactions and complicate the purification of the final API.[]

References

• Vertex AI Search. (2024). Pharma Intermediates: The Importance of Quality and Essential Factors.
• SCL Lifesciences. (n.d.).
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• Htdchem. (2025).

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• PharmaSource. (n.d.). Intermediates Pharma Market Trends: A guide for smarter sourcing.
• Breaking Down the Process: Reaction Intermediates in Pharmaceutical Synthesis. (2026).
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• PYG Lifesciences. (2024). Pharmaceutical Intermediates Manufacturers: Ensuring Consistency & Reliability in Drug Productions.
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• ResearchGate. (2025). Biocatalysis: Synthesis of Key Intermediates for Development of Pharmaceuticals | Request PDF.
• BOC Sciences. (n.d.). Intermediates in Drug Development: Lab to Industry.
• Multicomponent Reactions for the Synthesis of Active Pharmaceutical Ingredients. (n.d.). MDPI.
• HTDChem. (2024). Pharmaceutical Intermediates: A Deep Dive into HTDChem's Contribution.

• Wikipedia. (n.d.). Good manufacturing practice. [Link]

• World Health Organization. (n.d.). Guidelines on Good Manufacturing Practices (WHO).

• U.S. Food and Drug Administration. (n.d.). Q7 Good Manufacturing Practice Guidance for Active Pharmaceutical Ingredients Guidance for Industry. [Link]

• The Role of Key Pharmaceutical Intermedi
• Pharmaguideline. (2025). Current Good Manufacturing Practices (cGMP) | Complete GMP Guide for Pharmaceuticals.
• American Pharmaceutical Review. (2020). Process Improvement Case Studies: Yield Improvements Abstract.
• Case Study: Synthesis of an Active Pharmaceutical Ingredient in W

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Application Notes and Protocols for the Esterification of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid

Introduction

5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid is a polyfunctionalized aromatic compound of significant interest in the synthesis of complex organic molecules, particularly in the fields of medicinal chemistry and materials science. Its strategic array of functional groups—a carboxylic acid, a nitro group, a methoxy group, and a sterically hindered triisopropylsilyl (TIPS) ether—presents both unique opportunities for molecular elaboration and specific challenges for chemical transformation. The esterification of the carboxylic acid moiety is a critical step in the synthetic utility of this molecule, enabling its incorporation into larger scaffolds, modifying its solubility and electronic properties, or serving as a protecting group strategy.

This comprehensive guide provides detailed application notes and protocols for the reaction of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid with various esterifying agents. It is intended for researchers, scientists, and drug development professionals seeking to perform this transformation efficiently and with high fidelity, navigating the potential pitfalls associated with the molecule's sensitive functionalities. The protocols described herein are presented with a focus on the underlying chemical principles, ensuring both reproducibility and adaptability to specific research needs.

Key Considerations for Esterification

The successful esterification of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid requires careful consideration of the interplay between its functional groups.

• The Carboxylic Acid: The carboxylic acid is the target for esterification. Its reactivity is influenced by the electronic effects of the other substituents on the aromatic ring.

• The ortho-Nitro Group: The nitro group at the ortho position to the carboxylic acid exerts a significant electronic and steric influence. Electronically, it is a strong electron-withdrawing group, which increases the acidity of the carboxylic acid.[1][2] Sterically, the "ortho effect" can influence the conformation of the carboxylic acid group, potentially impacting its reactivity with bulky reagents.[3][4][5]

• The Triisopropylsilyl (TIPS) Ether: The TIPS group is a bulky protecting group for the phenolic hydroxyl function. Its stability is a crucial factor in the choice of esterification conditions. TIPS ethers are generally stable to a range of acidic and basic conditions but are susceptible to cleavage by fluoride ions.

• Chemoselectivity: The presence of multiple reactive sites necessitates a high degree of chemoselectivity in the chosen esterification method to avoid unwanted side reactions, such as the cleavage of the TIPS ether or reactions involving the nitro group.[6]

Recommended Esterification Protocols

The choice of esterification method will depend on the desired ester (e.g., methyl, ethyl, tert-butyl), the scale of the reaction, and the compatibility of other functional groups in the molecule. Three widely applicable methods are detailed below.

Protocol 1: Steglich Esterification for Mild and Efficient Ester Synthesis

The Steglich esterification is a powerful method for forming esters under mild, neutral conditions, making it particularly suitable for substrates with sensitive functional groups.[7][8][9] It utilizes a carbodiimide, such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), to activate the carboxylic acid, and a catalytic amount of 4-dimethylaminopyridine (DMAP) to facilitate the nucleophilic attack of the alcohol.[10] This method is highly effective for a wide range of alcohols, including sterically hindered ones.[9]

• To a solution of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid (1.0 eq) in anhydrous dichloromethane (DCM) (0.1 M) under an inert atmosphere (N₂ or Ar), add the desired alcohol (1.2 eq) and 4-(dimethylamino)pyridine (DMAP) (0.1 eq).

• Cool the mixture to 0 °C in an ice bath.

• Add N,N'-dicyclohexylcarbodiimide (DCC) (1.1 eq) portion-wise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, filter off the precipitated dicyclohexylurea (DCU) and wash the filter cake with a small amount of DCM.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired ester.

• Anhydrous Conditions: The use of an anhydrous solvent is critical to prevent the hydrolysis of the activated carboxylic acid intermediate and the carbodiimide reagent.

• Inert Atmosphere: An inert atmosphere prevents the introduction of moisture and oxygen, which could lead to side reactions.

• DMAP as a Catalyst: DMAP acts as a nucleophilic catalyst, forming a highly reactive acylpyridinium intermediate that is more susceptible to attack by the alcohol than the O-acylisourea intermediate, thereby accelerating the reaction and minimizing side products like N-acylurea.[11]

• Low-Temperature Addition of DCC: Adding DCC at 0 °C helps to control the initial exothermic reaction and minimize the formation of byproducts.

Caption: Workflow of the Steglich Esterification.

Protocol 2: Fischer-Speier Esterification for Simple Alcohols

The Fischer-Speier esterification is a classic and cost-effective method for synthesizing esters from carboxylic acids and alcohols, typically in the presence of a strong acid catalyst such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH).[12][13][14] This equilibrium-driven reaction is most effective when using a large excess of a simple, low-boiling alcohol (e.g., methanol or ethanol), which also serves as the solvent.[15][16]

• Dissolve 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid (1.0 eq) in a large excess of the desired anhydrous alcohol (e.g., methanol or ethanol, serving as the solvent).

• Carefully add a catalytic amount of concentrated sulfuric acid (H₂SO₄) (typically 5-10 mol%) to the solution with stirring.

• Heat the reaction mixture to reflux and maintain for 4-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Remove the excess alcohol under reduced pressure.

• Dissolve the residue in an organic solvent such as ethyl acetate.

• Wash the organic layer sequentially with water, a saturated aqueous solution of sodium bicarbonate (to neutralize the acid catalyst), and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or recrystallization to yield the pure ester.

• Excess Alcohol: Using a large excess of the alcohol shifts the reaction equilibrium towards the formation of the ester product, in accordance with Le Châtelier's principle.[14]

• Acid Catalyst: The acid catalyst protonates the carbonyl oxygen of the carboxylic acid, increasing the electrophilicity of the carbonyl carbon and making it more susceptible to nucleophilic attack by the alcohol.[17][18]

• Reflux Conditions: Heating the reaction to reflux increases the reaction rate, allowing the equilibrium to be reached more quickly.

• Aqueous Workup: The aqueous workup is essential to remove the acid catalyst and any water-soluble byproducts. The sodium bicarbonate wash neutralizes the strong acid catalyst, which is crucial to prevent potential hydrolysis of the ester product or cleavage of the TIPS ether during workup and purification.

Caption: Key steps in the Fischer-Speier Esterification mechanism.

Protocol 3: Mitsunobu Reaction for Inversion of Stereochemistry (if applicable) and Mild Esterification

The Mitsunobu reaction is another mild and versatile method for esterification, proceeding via a redox mechanism involving a phosphine (typically triphenylphosphine, PPh₃) and an azodicarboxylate (such as diethyl azodicarboxylate, DEAD, or diisopropyl azodicarboxylate, DIAD).[19][20][21] While particularly renowned for its ability to invert the stereochemistry of chiral secondary alcohols, it is also a highly effective method for the esterification of primary alcohols and phenols under neutral conditions.[22]

• Dissolve 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid (1.2 eq), the desired alcohol (1.0 eq), and triphenylphosphine (PPh₃) (1.5 eq) in an anhydrous aprotic solvent such as tetrahydrofuran (THF) or toluene (0.1 M) under an inert atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) (1.5 eq) in the same solvent to the stirred reaction mixture.

• Allow the reaction to warm to room temperature and stir for 2-12 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography. The byproducts, triphenylphosphine oxide and the hydrazine derivative, can often be removed by careful chromatography or by precipitation from a nonpolar solvent.

• Redox System: The PPh₃ and DEAD/DIAD form a reactive phosphonium salt intermediate that activates the alcohol for nucleophilic attack by the carboxylate.

• Anhydrous and Aprotic Solvent: The reaction must be carried out in an anhydrous, aprotic solvent to prevent quenching of the reactive intermediates.

• Low-Temperature Addition: Slow addition of the azodicarboxylate at low temperature is crucial to control the exothermic reaction and prevent the formation of side products.

• Stoichiometry: A slight excess of the carboxylic acid and the Mitsunobu reagents is often used to ensure complete conversion of the alcohol.

Caption: Simplified workflow of the Mitsunobu Reaction.

Comparative Analysis of Esterification Methods

Feature	Steglich Esterification	Fischer-Speier Esterification	Mitsunobu Reaction
Conditions	Mild, neutral	Acidic, reflux	Mild, neutral
Reagents	Carbodiimide (DCC/EDC), DMAP	Strong acid catalyst (H₂SO₄, p-TsOH)	PPh₃, DEAD/DIAD
Substrate Scope	Broad, good for hindered alcohols	Best for simple, unhindered alcohols	Broad, good for primary and secondary alcohols
Byproducts	Dicyclohexylurea (DCU) - solid, easily filtered	Water	Triphenylphosphine oxide, hydrazine derivative - often require chromatography for removal
Chemoselectivity	High	Moderate; risk of TIPS deprotection with prolonged heating in strong acid	High
Cost	Moderate	Low	High

Troubleshooting and Optimization

• Low Yield: If the reaction does not go to completion, consider increasing the reaction time or temperature (for Fischer-Speier), or using a more efficient carbodiimide (e.g., EDC instead of DCC for better solubility of the urea byproduct). In the case of the Mitsunobu reaction, ensure all reagents are of high purity and the reaction is strictly anhydrous.

• TIPS Group Cleavage: If cleavage of the TIPS ether is observed, especially under Fischer-Speier conditions, reduce the reaction time, lower the temperature, or use a milder acid catalyst. For sensitive substrates, Steglich or Mitsunobu esterification are the preferred methods due to their milder conditions.

• Side Product Formation: In Steglich esterification, the formation of N-acylurea can be minimized by ensuring the catalytic amount of DMAP is sufficient and the reaction temperature is controlled. In the Mitsunobu reaction, careful control of the addition rate and temperature can reduce the formation of unwanted byproducts.

• Purification Challenges: The removal of triphenylphosphine oxide from Mitsunobu reactions can be challenging. Techniques such as precipitation from a nonpolar solvent or the use of specialized purification cartridges can be employed. The solid DCU byproduct from DCC-mediated Steglich esterification is generally easy to remove by filtration.

Conclusion

The esterification of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid can be achieved through several reliable methods. The choice of the most appropriate protocol depends on the specific requirements of the synthesis, including the nature of the alcohol, the desired scale, and the importance of maintaining the integrity of the sensitive functional groups. For general purposes and high chemoselectivity, the Steglich esterification offers an excellent balance of reactivity and mildness. The Fischer-Speier method is a cost-effective option for simple esters, provided that the reaction conditions are carefully monitored to prevent TIPS deprotection. The Mitsunobu reaction provides another mild alternative, particularly useful when specific stereochemical outcomes are desired. By understanding the principles and following the detailed protocols outlined in these application notes, researchers can confidently and successfully perform this important chemical transformation.

References

• 1. echemi.com [echemi.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
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• 8. Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Steglich Esterification [organic-chemistry.org]
• 10. Simple Method for the Esterification of Carboxylic Acids [organic-chemistry.org]
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• 12. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 13. Fischer Esterification [organic-chemistry.org]
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• 18. Video: Carboxylic Acids to Esters: Acid-Catalyzed (Fischer) Esterification Mechanism [jove.com]
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• 21. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Nitrosobenzene: Reagent for the Mitsunobu Esterification Reaction - PMC [pmc.ncbi.nlm.nih.gov]

Application Note &amp; Protocols: Synthesis of Benzimidazole Derivatives via Reductive Cyclization of Nitrobenzoic Acid Precursors

Abstract

The benzimidazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents with a wide range of biological activities, including antiulcer, anticancer, and antiviral properties.[1][2][3] While the traditional synthesis often involves the condensation of o-phenylenediamines with carboxylic acids or aldehydes, this guide explores a versatile and powerful alternative strategy: the synthesis of benzimidazole derivatives starting from nitrobenzoic acids. This approach leverages an intramolecular reductive cyclization pathway, where a nitro group is reduced to an amine in situ, which then condenses with a neighboring amide or imine functionality to form the imidazole ring. This application note provides a detailed overview of the core principles, reaction mechanisms, and step-by-step protocols for researchers, scientists, and drug development professionals engaged in heterocyclic chemistry and drug discovery.

Introduction: The Strategic Value of Nitroaromatic Precursors

The synthesis of functionalized benzimidazoles is a cornerstone of modern drug development. The use of nitrobenzoic acids as starting materials offers a strategic advantage. The nitro group, a powerful electron-withdrawing moiety, can facilitate certain substitution reactions on the aromatic ring before being converted into a key nucleophilic amine for the final ring-closing step. This "latent amine" strategy allows for molecular elaboration prior to the formation of the heterocyclic core.

The central transformation discussed herein is the reductive cyclization . This process typically involves two key events within a single reaction vessel:

• Reduction of a Nitro Group: An ortho-substituted nitro group is reduced to an amino group (-NH2).

• Intramolecular Cyclization: The newly formed amine attacks an adjacent carbonyl or imine equivalent, leading to the formation of the benzimidazole ring system after dehydration.

This one-pot approach is highly efficient and aligns with the principles of green chemistry by reducing the number of intermediate isolation steps.[4][5]

Core Mechanism: Reductive Cyclization Pathway

The fundamental mechanism involves the generation of a transient o-diamino intermediate from a suitable o-nitroaniline precursor. This precursor is synthesized from the initial nitrobenzoic acid. The subsequent intramolecular condensation is often acid- or base-catalyzed, leading to the stable aromatic benzimidazole ring.

Caption: General mechanism of benzimidazole formation via reductive cyclization.

Key Synthetic Protocol: From Nitrobenzoic Acid to Functionalized Benzimidazoles

A compelling and direct application of this strategy is the unusual reductive cyclization of 3-nitro-4-(phenylamino)benzoic acid to generate 1-phenylbenzimidazole-5-carboxylic acid derivatives.[6][7] This reaction uniquely utilizes a sodium alkoxide not only as a base but also as the reducing agent for the nitro group.

Protocol 1: Synthesis of 2-Methyl-1-phenylbenzimidazole-5-carboxylic Acid

This protocol is adapted from the procedure described by Baklanov et al., which demonstrates the cyclization of an o-nitroaniline derivative where the second amine is already present and the cyclizing partner is derived from the solvent.[6]

Scientific Rationale:

• Starting Material: 3-Nitro-4-(phenylamino)benzoic acid serves as the ideal precursor, containing the nitro group ortho to a secondary amine and a carboxylic acid for later functionalization.

• Reagent Choice: Sodium borohydride (NaBH₄) in the presence of a sodium alkoxide (from an alcohol solvent like 2-propanol) acts as the reducing system. The alkoxide itself can act as a reducing agent for the nitro group in this specific reaction.[6][7] The alcohol solvent also serves as the source for the C2 position of the benzimidazole ring.

• Reaction Conditions: Refluxing conditions provide the necessary thermal energy to overcome the activation barrier for both the reduction and the subsequent cyclization-dehydration cascade.

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend 3-nitro-4-(phenylamino)benzoic acid (1.0 eq) in 2-propanol (used as solvent and reactant).

• Reagent Addition: Carefully add sodium borohydride (NaBH₄) (approx. 2.0-3.0 eq) portion-wise to the stirred suspension. An exothermic reaction may be observed.

• Heating: Heat the reaction mixture to reflux and maintain for 4-6 hours.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexane with a small amount of acetic acid) to confirm the consumption of the starting material.

• Workup: After the reaction is complete, cool the mixture to room temperature. Carefully quench the reaction by the slow addition of water.

• Acidification: Acidify the aqueous mixture with concentrated hydrochloric acid (HCl) to a pH of ~2-3. This step protonates the carboxylate and precipitates the product.

• Isolation: Collect the resulting precipitate by vacuum filtration. Wash the solid with cold water to remove inorganic salts.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water, to yield the pure 2-methyl-1-phenylbenzimidazole-5-carboxylic acid.

Caption: Experimental workflow for the synthesis of benzimidazole carboxylic acid.

Alternative Protocols & Reagent Considerations

While the alkoxide-mediated method is elegant, classical reductive cyclization methods are broadly applicable and offer flexibility. A common precursor for these methods is a 2-nitroacetanilide derivative, which can be readily prepared by acylating a 2-nitroaniline with an acid chloride or anhydride. The nitrobenzoic acid can be converted to the corresponding aniline via a Curtius, Hofmann, or Schmidt rearrangement, followed by acylation and then reductive cyclization.

A more direct approach involves the one-pot reaction of a 2-nitroaniline with an aldehyde, using a reducing agent to convert the nitro group to an amine in situ.[5][8]

Protocol 2: One-Pot Synthesis using Iron Powder

This protocol outlines a general, cost-effective method for the reductive cyclocondensation of a 2-nitroaniline with an aldehyde.[9]

Step-by-Step Methodology:

• Reaction Setup: To a solution of the 2-nitroaniline derivative (1.0 eq) and an aldehyde (1.1 eq) in a solvent like formic acid or ethanol, add iron powder (3.0-5.0 eq).

• Additive: Add a catalytic amount of an acid, such as ammonium chloride (NH₄Cl) or hydrochloric acid (HCl), to activate the iron.[9]

• Heating: Stir the mixture vigorously and heat to 60-80 °C for 2-5 hours.

• Monitoring & Workup: Monitor the reaction by TLC. Upon completion, cool the reaction, dilute with a suitable solvent like ethyl acetate, and filter through a pad of celite to remove the iron sludge.

• Purification: Wash the filtrate with saturated sodium bicarbonate solution, then brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography.

Reducing System	Typical Conditions	Advantages	Disadvantages	Source(s)
H₂ / Pd-C	H₂ (balloon or Parr shaker), Ethanol/Methanol, RT	Clean reaction, high yields, easy product isolation.	Requires specialized equipment; catalyst can be pyrophoric; may reduce other functional groups.	[10]
Fe / Acid	Fe powder, AcOH or NH₄Cl/Ethanol, Heat	Inexpensive, highly effective, good for large scale.	Workup can be difficult due to iron sludge; strongly acidic.	[9][10]
SnCl₂	SnCl₂·2H₂O, Ethanol, Heat	Milder than Fe/acid, good functional group tolerance.	Stoichiometric amounts of tin salts are produced as waste.	[10]
Zn / NaHSO₃	Zn dust, NaHSO₃, Water, 100°C	Uses water as a solvent (green); cost-effective.	Requires heating; metal waste is generated.	[5]
Sodium Dithionite	Na₂S₂O₄, DMF/Water, RT	Mild conditions, proceeds at room temperature.	Can have limited solubility; produces sulfur byproducts.	[8]
Caption: Table comparing common reducing agents for nitro group reduction in benzimidazole synthesis.

Troubleshooting & Optimization

Problem	Potential Cause(s)	Suggested Solution(s)	Source(s)
Low or No Product Yield	1. Incomplete reduction of the nitro group. 2. Inactive catalyst or reducing agent. 3. Suboptimal temperature or reaction time.	1. Increase the equivalents of the reducing agent or switch to a stronger one. 2. Use fresh reducing agent/catalyst. For Pd/C, ensure the catalyst is not poisoned. 3. Optimize temperature and monitor the reaction over a time course to find the optimal duration.	[11][12]
Formation of Side Products	1. Incomplete cyclization leading to diamine intermediates. 2. Over-reduction of other functional groups (e.g., dehalogenation with Pd/C). 3. Formation of azo or azoxy compounds from incomplete reduction.	1. Add an acid catalyst (e.g., p-TsOH) or increase the reaction temperature/time to promote dehydration. 2. Switch to a milder reducing agent like SnCl₂ or Fe. Raney Nickel is often used to avoid dehalogenation. 3. Ensure sufficient reducing agent is present and that reaction conditions are maintained until full reduction to the amine occurs.	[10][11]
Purification Difficulties	1. Product is difficult to separate from catalyst/metal salts. 2. Formation of colored impurities.	1. For metal-based reductions (Fe, Zn, Sn), ensure a thorough aqueous workup and filtration through celite. 2. Treat the crude product solution with activated charcoal before final crystallization or chromatography to remove colored impurities.	[5][11]
Caption: Troubleshooting guide for common issues in the synthesis of benzimidazoles via reductive cyclization.

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• Nitro Reduction - Common Conditions. Organic Chemistry Portal.
• Plausible mechanism for the formation of benzimidazole.
• Benzimidazole synthesis. Organic Chemistry Portal.
• A green synthesis of benzimidazoles. Indian Journal of Chemistry.
• An expeditious one-pot solvent free synthesis of benzimidazole deriv
• Green Chemistry approach for the synthesis of some Benzimidazole derivatives and their Biological Evaluation. Research Journal of Pharmacy and Technology.
• SYNTHESIS OF BENZIMIDAZOLE DERIVATIVES: A BRIEF REVIEW. World Journal of Pharmaceutical Research.
• Green Synthesis of Benzimidazole Derivatives.
• optimization of reaction conditions for benzimidazole synthesis. Benchchem.
• One Pot Reductive Synthesis of Benzimidazole Derivatives from 2-Nitro Aniline and Aromatic Aldehydes Using Zn/NaHSO3 in Water. Progress in Chemical and Biochemical Research.
• Green Chemistry as a Versatile Technique for the Synthesis of Benzimidazole Derivatives: Review. International Journal of Pharmaceutical and Phytopharmacological Research.
• Unusual Reductive Cyclization of 3-Nitro-4-(phenylamino)benzoic acid: Benzimidazole instead of Phenazine. Semantic Scholar.
• Selective and eco-friendly procedures for the synthesis of benzimidazole derivatives. The role of the Er(OTf)3 catalyst in the reaction selectivity. Beilstein Journal of Organic Chemistry.
• A Review on Synthesis and Characterisation of Benzimidazole. International Journal for Research in Applied Science & Engineering Technology.
• Unusual Reductive Cyclization of 3-Nitro-4-(phenylamino)benzoic acid: Benzimidazole instead of Phenazine.
• Synthesis of 2-substituted benzimidazoles from o-nitroanilines and aryl aldehydes via an in situ nitro reduction.
• Improving the reaction conditions for benzimidazole synthesis. Benchchem.

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• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Benzimidazole synthesis [organic-chemistry.org]
• 10. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Application Notes &amp; Protocols: Strategic Use of Building Blocks in Complex Molecule Synthesis

Abstract: The synthesis of complex, high-value molecules, particularly in the realms of pharmaceuticals and natural products, is an exercise in strategic planning and precise execution. A cornerstone of modern synthetic strategy is the "building block" approach, where pre-functionalized and structurally defined molecular fragments are sequentially assembled to construct a larger, more intricate target. This guide provides an in-depth analysis of key classes of building blocks, detailing their strategic applications, underlying mechanistic principles, and field-proven protocols for their successful implementation. It is intended for researchers, scientists, and drug development professionals seeking to leverage these powerful tools to streamline synthetic routes, enhance efficiency, and achieve greater molecular complexity.

Part 1: The Logic of Controlled Reactivity - Protecting Groups

Application Note: Directing Synthesis Through Temporary Blockades

In the intricate choreography of multi-step synthesis, not all functional groups are intended to react at every stage. Unwanted side reactions can drastically reduce the yield and purity of the desired product, complicating purification and undermining the entire synthetic campaign. Protecting groups are indispensable tools that offer a solution by temporarily and reversibly masking a reactive functional group, rendering it inert to specific reaction conditions.[1][2][3] The choice of a protecting group is a strategic decision guided by several critical factors: it must be easy to install in high yield, stable to the conditions of subsequent reaction steps, and readily removable ("deprotected") under mild conditions that do not affect the rest of the molecule.[1] This strategy allows chemists to exert precise control over the sequence of bond formations, ensuring that reactions occur only at the desired locations.[1][2]

The effective use of protecting groups is particularly crucial in the synthesis of complex molecules like pharmaceuticals and natural products, which often possess multiple, chemically distinct functional groups.[2][4] For instance, in peptide synthesis, the amine and carboxylic acid functionalities of amino acids must be selectively protected and deprotected to enable the formation of the correct peptide bonds in the desired sequence.[4] A well-designed protection strategy, often employing "orthogonal" protecting groups that can be removed under different conditions, is the bedrock of a successful and efficient synthesis.[4]

Workflow for Protecting Group Strategy

The logical flow of incorporating a protecting group strategy into a synthetic plan is a systematic process designed to ensure chemoselectivity.

Caption: Logical workflow for the application of a protecting group strategy in multi-step synthesis.

Protocol: Selective Protection of a Primary Alcohol as a Silyl Ether

This protocol describes a common and robust method for protecting a primary alcohol in the presence of a secondary alcohol by using a sterically hindered silylating agent, tert-Butyldimethylsilyl chloride (TBDMSCl).

Materials:

• Substrate (containing primary and secondary alcohols)

• tert-Butyldimethylsilyl chloride (TBDMSCl)

• Imidazole

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, stir bar, nitrogen/argon inlet, septa

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the diol substrate (1.0 equiv).

• Solvent and Reagents: Dissolve the substrate in anhydrous DCM. Add imidazole (2.5 equiv) to the solution and stir until it dissolves.

• Silylating Agent Addition: Slowly add a solution of TBDMSCl (1.1 equiv) in anhydrous DCM to the reaction mixture at 0 °C (ice bath).

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Quench the reaction by adding saturated aqueous NaHCO₃ solution. Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Washing: Combine the organic layers and wash sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the TBDMS-protected primary alcohol.

Causality: The steric bulk of the TBDMS group favors reaction with the less sterically hindered primary alcohol over the secondary alcohol. Imidazole acts as a base to activate the alcohol and also as a nucleophilic catalyst.

Part 2: Forging Carbon-Carbon Bonds - Boronic Acids in Suzuki-Miyaura Coupling

Application Note: The Power of Palladium-Catalyzed Cross-Coupling

The construction of carbon-carbon (C-C) bonds is the fundamental operation of organic synthesis. Among the myriad of methods available, the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction stands out as a cornerstone of modern synthetic chemistry.[5] This reaction forges a C-C bond between an organoboron compound (typically a boronic acid or its ester) and an organohalide or triflate.[6][7]

Boronic acids are exceptionally versatile building blocks due to their stability to air and moisture, relatively low toxicity, and the vast commercial availability of diverse structures.[6][8] The Suzuki-Miyaura reaction is renowned for its mild reaction conditions, high functional group tolerance, and excellent yields, making it a favored method in the pharmaceutical industry for synthesizing complex biaryl structures found in many drug candidates.[5][6][9] The ability to precisely and predictably connect molecular fragments makes this reaction an indispensable tool for late-stage functionalization and the rapid generation of compound libraries for drug discovery.[8]

The Suzuki-Miyaura Catalytic Cycle

The reaction proceeds through a well-defined catalytic cycle involving a palladium catalyst.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.[10]

Mechanism Pillars:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the organohalide (R¹-X), forming a Pd(II) complex. This is often the rate-determining step.[10]

• Transmetalation: The organic group (R²) from the boronic acid is transferred to the palladium center, displacing the halide. This step requires a base to activate the boronic acid.[7][10]

• Reductive Elimination: The two organic fragments (R¹ and R²) are coupled together, forming the new C-C bond and regenerating the Pd(0) catalyst, which re-enters the cycle.[7][10]

Generalized Protocol for Suzuki-Miyaura Coupling

This protocol provides a general starting point for the cross-coupling of an aryl bromide with an aryl boronic acid.

Materials:

• Aryl halide (e.g., aryl bromide) (1.0 equiv)

• Aryl boronic acid (1.1 - 1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂) (0.01 - 0.05 equiv)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) (2.0 - 3.0 equiv)

• Solvent system (e.g., 1,4-dioxane/water, Toluene/water, DMF)

• Reaction vessel (e.g., Schlenk flask or sealed tube)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Vessel Preparation: To a reaction vessel equipped with a stir bar, add the aryl halide (1.0 equiv), aryl boronic acid (1.2 equiv), and base (2.5 equiv).

• Inert Atmosphere: Seal the vessel and purge with an inert gas (N₂ or Ar) for 10-15 minutes.

• Catalyst and Solvent Addition: Under a positive pressure of inert gas, add the palladium catalyst (0.05 equiv) followed by the degassed solvent system (e.g., 1,4-dioxane and water, 4:1 ratio).[7]

• Heating: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.[7][11]

• Reaction Monitoring: Monitor the reaction by TLC or LC-MS. Reactions are typically complete within 2-24 hours.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the layers.

• Extraction: Extract the aqueous layer with ethyl acetate (2x).

• Washing and Drying: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography or recrystallization.[7][12]

Data Summary: Suzuki-Miyaura Reaction Conditions

Aryl Halide (R¹-X)	Boronic Acid (R²-B(OH)₂)	Catalyst (mol%)	Base	Solvent	Temp (°C)	Yield (%)
4-Bromotoluene	Phenylboronic acid	Pd(PPh₃)₄ (2%)	K₂CO₃	Toluene/H₂O	90	95
1-Chloro-4-nitrobenzene	(4-Methoxyphenyl)boronic acid	Pd(OAc)₂/SPhos (1%)	K₃PO₄	1,4-Dioxane	100	92
2-Iodopyridine	(Thiophen-2-yl)boronic acid	Pd(dppf)Cl₂ (3%)	Cs₂CO₃	DMF	85	88
4-Trifluoromethoxyphenyl triflate	(4-Fluorophenyl)boronic acid	Pd(OAc)₂/XPhos (2%)	K₃PO₄	Toluene	110	96

Note: This table presents representative data. Optimal conditions must be determined empirically for each substrate combination.

Part 3: Stereoselective Olefin Synthesis - The Horner-Wadsworth-Emmons Reaction

Application Note: Accessing Alkenes with High Stereocontrol

The alkene is a ubiquitous functional group in organic chemistry, and its stereochemistry can profoundly impact the biological activity and physical properties of a molecule. The Horner-Wadsworth-Emmons (HWE) reaction is a powerful and widely used method for the synthesis of alkenes from aldehydes or ketones.[13][14] It is a modification of the Wittig reaction that utilizes a phosphonate carbanion instead of a phosphonium ylide.[13]

A key advantage of the HWE reaction is that it typically produces the thermodynamically more stable (E)-alkene with high stereoselectivity.[13][15] This is because the phosphonate-stabilized carbanions are less basic and more nucleophilic than their Wittig counterparts, and the dialkylphosphate byproduct is water-soluble, which greatly simplifies purification.[13][16] For chemists synthesizing complex natural products or active pharmaceutical ingredients, the HWE reaction provides a reliable and predictable method for installing a trans-double bond, a common structural motif.[14]

HWE Reaction Mechanism

The reaction proceeds via nucleophilic addition of the phosphonate carbanion to the carbonyl, followed by elimination.

Caption: Simplified mechanism of the Horner-Wadsworth-Emmons reaction.[13][15]

Mechanistic Rationale:

• Deprotonation: A base removes the acidic proton alpha to the phosphonate group, generating a stabilized phosphonate carbanion.[13][15]

• Nucleophilic Addition: The carbanion adds to the carbonyl carbon of the aldehyde or ketone. This addition is the rate-limiting step and controls the stereochemical outcome.[13][16] The transition state leading to the (E)-alkene is generally lower in energy.[15]

• Elimination: The resulting oxaphosphetane intermediate collapses, eliminating a stable dialkylphosphate salt and forming the alkene.[13][15]

Protocol: (E)-Selective HWE Olefination

This protocol describes the reaction of an aldehyde with triethyl phosphonoacetate to form an (E)-α,β-unsaturated ester.

Materials:

• Aldehyde (1.0 equiv)

• Triethyl phosphonoacetate (1.1 equiv)

• Base (e.g., Sodium hydride (NaH, 60% dispersion in oil), DBU) (1.2 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Base Preparation: In a flame-dried, three-neck flask under an inert atmosphere, suspend NaH (1.2 equiv) in anhydrous THF. Cool the suspension to 0 °C.

• Ylide Formation: Slowly add triethyl phosphonoacetate (1.1 equiv) dropwise to the NaH suspension. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature for 30 minutes until hydrogen evolution ceases.

• Aldehyde Addition: Cool the resulting ylide solution back to 0 °C. Add a solution of the aldehyde (1.0 equiv) in anhydrous THF dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir until TLC analysis indicates complete consumption of the aldehyde (typically 1-3 hours).

• Quenching: Carefully quench the reaction at 0 °C by the slow addition of saturated aqueous NH₄Cl solution.

• Extraction: Extract the mixture with EtOAc (3x).

• Washing and Drying: Combine the organic extracts, wash with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the residue by flash column chromatography to afford the desired (E)-alkene.[15]

Part 4: Installing Stereochemistry - Chiral Building Blocks

Application Note: The Importance of Chirality in Drug Design

Chirality is a fundamental property of many biological molecules, and the three-dimensional arrangement of atoms in a drug molecule is critical for its interaction with biological targets like enzymes and receptors.[] Often, only one enantiomer of a chiral drug is responsible for the desired therapeutic effect, while the other may be inactive or even cause harmful side effects. Consequently, the ability to synthesize enantiomerically pure compounds is a primary focus of the pharmaceutical industry.[18][19]

A highly effective strategy for achieving this is the use of chiral building blocks. These are enantiomerically pure compounds that are incorporated into a synthetic sequence, transferring their stereochemistry to the final product.[] This approach, often referred to as a "chiral pool" synthesis, leverages the vast array of readily available, inexpensive chiral molecules from nature, such as amino acids, sugars, and terpenes.[20] By starting with a molecule of known absolute stereochemistry, chemists can construct complex chiral targets with a high degree of confidence and predictability, avoiding costly and difficult chiral separations later in the synthesis.[][18]

Synthetic Strategy: Chiral Pool Synthesis

This strategy leverages readily available chiral starting materials to build more complex chiral molecules.

Caption: Conceptual workflow of a chiral pool synthesis strategy.

References

• 1. tutorchase.com [tutorchase.com]
• 2. tutorchase.com [tutorchase.com]
• 3. researchgate.net [researchgate.net]
• 4. jocpr.com [jocpr.com]
• 5. nbinno.com [nbinno.com]
• 6. nbinno.com [nbinno.com]
• 7. youtube.com [youtube.com]
• 8. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. rose-hulman.edu [rose-hulman.edu]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Step-by-Step Guide for KitAlysis™ Suzuki-Miyaura Cross-Coupling Reaction Screening Kit [sigmaaldrich.com]
• 12. home.sandiego.edu [home.sandiego.edu]
• 13. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 14. alfa-chemistry.com [alfa-chemistry.com]
• 15. Horner-Wadsworth-Emmons Reaction | NROChemistry [nrochemistry.com]
• 16. Wittig-Horner Reaction [organic-chemistry.org]
• 18. Synthesis of Chiral Building Blocks for Use in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 19. nbinno.com [nbinno.com]
• 20. Chiral Building Blocks in Asymmetric Synthesis: Synthesis and Applications - Google Books [books.google.com.sg]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid

This technical guide provides in-depth troubleshooting advice and optimized protocols for the synthesis of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid, a key intermediate in the development of various active pharmaceutical ingredients.[1][2] This document is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this multi-step synthesis and ultimately improve reaction yield and product purity.

Overview of Synthetic Strategy

The synthesis of the target molecule is typically achieved through a three-step process starting from a commercially available precursor like methyl 4-hydroxy-5-methoxybenzoate (methyl vanillate). The sequence involves:

• Protection: Silylation of the phenolic hydroxyl group with a bulky triisopropylsilyl (TIPS) group to prevent side reactions in the subsequent step.

• Nitration: Regioselective introduction of a nitro group onto the aromatic ring, a critical and often yield-limiting step.

• Saponification: Hydrolysis of the methyl ester to the final carboxylic acid.

Each stage presents unique challenges that can impact the overall yield and purity. This guide will address each step in a dedicated question-and-answer format.

Caption: Overall workflow for the synthesis of the target molecule.

Part 1: Silylation (TIPS Protection)

This initial step is crucial for shielding the reactive phenolic hydroxyl group. The triisopropylsilyl (TIPS) group is chosen for its steric bulk, which provides stability in subsequent acidic nitration conditions.[3]

Frequently Asked Questions (FAQs)

Q1: Why use a TIPS protecting group instead of other silyl ethers like TMS or TBDMS? A1: The stability of silyl ethers is directly related to the steric hindrance around the silicon atom.[4] While Trimethylsilyl (TMS) is easily cleaved, and Tert-butyldimethylsilyl (TBDMS) offers moderate stability, the TIPS group provides superior robustness required to survive the strongly acidic conditions of the nitration step. Its bulk minimizes the risk of undesired deprotection, thereby maximizing the yield of the correctly protected intermediate.

Q2: What are the optimal reagents and conditions for this protection step? A2: The most common and effective method involves reacting the starting phenol with triisopropylsilyl chloride (TIPSCl) in the presence of a base like imidazole in an aprotic polar solvent such as dimethylformamide (DMF).[5] The reaction is typically started at 0 °C and allowed to warm to room temperature for several hours to ensure completion. Yields for this step are generally high, often exceeding 95%.[5][6]

Troubleshooting Guide: Silylation

Problem Encountered	Potential Cause(s)	Recommended Solution(s)
Low Yield / Incomplete Reaction (Starting material remains)	1. Insufficient reagents (TIPSCl or imidazole).2. Presence of moisture in the reaction.3. Insufficient reaction time.	1. Use a slight excess (1.1-1.2 equivalents) of both TIPSCl and imidazole.2. Ensure all glassware is oven-dried and use anhydrous DMF.3. Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material spot has disappeared. Extend the reaction time if necessary.
Formation of Side Products	Hydrolysis of TIPSCl due to moisture.	As above, maintain strictly anhydrous conditions. Add the TIPSCl slowly to the solution of the phenol and imidazole.

Part 2: Electrophilic Nitration

This is the most critical step for determining the overall yield. The goal is to introduce a single nitro group at the C2 position, which is ortho to the methoxy group and meta to the ester. The electron-donating nature of the methoxy and silyloxy groups activates the ring, but careful control of conditions is required to achieve the desired regioselectivity and prevent side reactions.

Frequently Asked Questions (FAQs)

Q1: What is the best nitrating agent for this substrate? A1: A common and effective nitrating agent is concentrated nitric acid (60-70%) in a solvent like acetic acid or dichloromethane.[7] The use of a mixed acid system (HNO₃/H₂SO₄) can be too harsh and may lead to deprotection of the TIPS group or oxidation.[8] The choice of solvent and the concentration of nitric acid are critical parameters that often require optimization.[9]

Q2: How is regioselectivity controlled during nitration? A2: The directing effects of the substituents on the ring primarily control selectivity. The C5-methoxy and C4-silyloxy groups are both ortho, para-directing. The C1-ester is a meta-director. The C2 position is sterically accessible and electronically activated by the adjacent methoxy group, making it the most favorable site for nitration under kinetically controlled conditions (i.e., low temperature).[10]

Q3: Why is temperature control so critical in this step? A3: The nitration reaction is highly exothermic. Failure to maintain a low temperature (typically 0-10 °C) can lead to several problems:

• Reduced Selectivity: Higher temperatures can provide enough energy to overcome the activation barrier for nitration at other positions, leading to a mixture of isomers.[10]

• Side Reactions: Increased risk of dinitration and oxidative degradation of the substrate.[8]

• Deprotection: The acid-labile TIPS group may be cleaved, exposing the phenol which can lead to other unwanted byproducts.

Troubleshooting Guide: Nitration

Caption: Troubleshooting decision tree for the nitration step.

Problem Encountered	Potential Cause(s)	Recommended Solution(s)
Low Yield of Desired Product	1. Inadequate Temperature Control: Temperature rising above 10°C.[8]2. Incorrect Nitrating Agent: Agent is too strong (cleaving TIPS group) or too weak.3. Suboptimal Reaction Time: Reaction stopped too early or left for too long, leading to degradation.	1. Maintain strict temperature control using an ice-salt bath. Add the nitric acid dropwise over a prolonged period.2. Start with 60-70% nitric acid in acetic acid. Avoid nitrating mixtures with sulfuric acid unless necessary and validated.[7]3. Monitor the reaction closely by TLC to determine the optimal endpoint.
Formation of Isomeric Impurities	Poor Regioselectivity: Usually due to elevated reaction temperatures favoring the thermodynamically controlled product.	As above, low temperature (0-5 °C) is key to favoring the kinetically preferred C2-nitrated product.[10]
Cleavage of TIPS Protecting Group	Excessively Acidic Conditions: The concentration or amount of nitric acid is too high, or the reaction temperature is elevated.	1. Reduce the equivalents of nitric acid used.2. Ensure the temperature does not exceed 5 °C during addition and stirring.
Formation of Dark Tar-like Material	Oxidative Degradation: The substrate is being oxidized by the nitric acid, often a result of high local concentrations of the nitrating agent or temperature spikes.	1. Ensure vigorous stirring during the slow, dropwise addition of nitric acid.2. Consider diluting the reaction mixture further.

Part 3: Saponification (Ester Hydrolysis)

The final step involves converting the methyl ester to the desired carboxylic acid. This must be done under conditions mild enough to avoid any potential side reactions involving the nitro group or cleavage of the silyl ether.

Frequently Asked Questions (FAQs)

Q1: What are the recommended conditions for hydrolyzing the methyl ester? A1: Base-catalyzed hydrolysis (saponification) is the standard method. Using a mild base like lithium hydroxide (LiOH) in a solvent mixture such as tetrahydrofuran (THF) and water at room temperature is highly effective. Sodium hydroxide can also be used.[11] The reaction progress should be monitored by TLC to avoid prolonged exposure to basic conditions.

Q2: Are there any risks of side reactions during saponification? A2: The primary risk is the cleavage of the TIPS ether, which is sensitive to strong base. Using a mild base like LiOH and avoiding elevated temperatures minimizes this risk. The nitro group is generally stable under these conditions. It is crucial to pour the reaction mixture into acid during workup, rather than adding acid to the mixture, to prevent the precipitation of a less soluble acid salt which can complicate purification.[11]

Troubleshooting Guide: Saponification

Problem Encountered	Potential Cause(s)	Recommended Solution(s)
Incomplete Hydrolysis	1. Insufficient base or reaction time.2. Poor solubility of the ester.	1. Use a moderate excess of LiOH (e.g., 2-3 equivalents).2. Monitor by TLC and extend the reaction time as needed.3. Ensure enough THF is used to fully dissolve the starting material.
Cleavage of TIPS Group	1. Base is too strong or concentration is too high.2. Reaction temperature is too high or time is too long.	1. Use LiOH instead of stronger bases like KOH.2. Conduct the reaction at room temperature or below.3. Stop the reaction as soon as the starting material is consumed (monitored by TLC).
Difficult Purification of Final Product	Product is oily or fails to crystallize.	Ensure proper acidification during workup to a pH of ~2-3. Purify via recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel if necessary.

Comprehensive Experimental Protocol

This protocol is a synthesized methodology based on established procedures for each reaction type.[5][7][12] Researchers should treat this as a starting point and optimize based on their specific laboratory conditions.

Reagents and Materials

Step	Reagent	Typical Molar Eq.	Purpose
1. Protection	Methyl 4-hydroxy-5-methoxybenzoate	1.0	Starting Material
Triisopropylsilyl chloride (TIPSCl)	1.2	Protecting Agent
Imidazole	1.2	Base Catalyst
Anhydrous Dimethylformamide (DMF)	-	Solvent
2. Nitration	Protected Ester Intermediate	1.0	Substrate
Nitric Acid (60-70%)	1.1	Nitrating Agent
Acetic Acid or Dichloromethane	-	Solvent
3. Saponification	Nitrated Ester Intermediate	1.0	Substrate
Lithium Hydroxide (LiOH·H₂O)	2.0	Base for Hydrolysis
Tetrahydrofuran (THF) / Water	-	Solvent System

Step-by-Step Procedure

Step 1: Synthesis of Methyl 5-methoxy-4-((triisopropylsilyl)oxy)benzoate

• To an oven-dried flask under an inert atmosphere (N₂ or Ar), add methyl 4-hydroxy-5-methoxybenzoate and imidazole.

• Add anhydrous DMF and stir until all solids dissolve.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add TIPSCl dropwise, maintaining the temperature at 0 °C.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2-4 hours, or until TLC analysis shows complete consumption of the starting material.

• Quench the reaction with water and extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the protected ester, which can often be used in the next step without further purification.

Step 2: Synthesis of Methyl 5-methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoate

• Dissolve the product from Step 1 in a suitable solvent (e.g., acetic acid).

• Cool the solution to 0 °C in an ice-salt bath.

• Slowly add nitric acid (60-70%) dropwise, ensuring the internal temperature does not exceed 5 °C. Vigorous stirring is essential.

• Stir the reaction mixture at 0-5 °C for 30-60 minutes after the addition is complete. Monitor progress by TLC.

• Carefully pour the reaction mixture onto a large amount of crushed ice with stirring to quench the reaction and precipitate the product.

• Collect the solid by vacuum filtration, wash thoroughly with cold water, and dry under vacuum.

Step 3: Synthesis of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid

• Dissolve the nitrated ester from Step 2 in a mixture of THF and water.

• Add LiOH·H₂O and stir the mixture at room temperature until TLC indicates the reaction is complete (typically 2-6 hours).

• Concentrate the mixture under reduced pressure to remove most of the THF.

• Dilute the remaining aqueous solution with water and wash with a nonpolar solvent like hexanes to remove any unreacted starting material.

• Cool the aqueous layer in an ice bath and acidify to pH 2-3 with cold 1M HCl.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate to yield the final product. Purify by recrystallization if necessary.

References

• SynArchive. (n.d.). Protection of Phenol by Silyl ether. Retrieved from SynArchive. [Link]

• Khalafi-Nezhad, A., Fareghi Alamdari, R., & Zekri, N. (2005). Efficient and Selective Protection of Alcohols and Phenols with Triisopropylsilyl Chloride/Imidazole Using Microwave Irradiation. ResearchGate. [Link]

• Pang, X., Ge, X., Ji, J., Liang, W., Li, Z., Chen, X., & Ge, J. (2019). Progress in Silylation Protection and Deprotection of Hydroxyl Groups within Alcohol and Phenol. Chemistry, 82(1), 37-43. [Link]

• Polleuxlab. (n.d.). 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid. Retrieved from Polleuxlab. [Link]

• Organic Syntheses. (n.d.). m-NITROBENZOIC ACID. Org. Synth. Coll. Vol. 1, p.371 (1941); Vol. 2, p.70 (1922). [Link]

• SynArchive. (n.d.). Protection of Alcohol by Silyl ether. Retrieved from SynArchive. [Link]

• Guérin, D. J., & Scheidt, K. A. (2019). The Triisopropylsilyl Group in Organic Chemistry: Just a Protective Group, or More? Chemical Reviews, 119(15), 9393-9440. [Link]

• Google Patents. (1975). US3929864A - Process for preparing 4-hydroxy-3-nitrobenzoic acid alkyl esters.

Sources

• 1. 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid | Polleuxlab [polleuxlab.com]
• 2. targetmol.cn [targetmol.cn]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Progress in Silylation Protection and Deprotection of Hydroxyl Groups within Alcohol and Phenol [ccspublishing.org.cn]
• 5. synarchive.com [synarchive.com]
• 6. synarchive.com [synarchive.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. US3929864A - Process for preparing 4-hydroxy-3-nitrobenzoic acid alkyl esters - Google Patents [patents.google.com]
• 10. benchchem.com [benchchem.com]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. 4-HYDROXY-3-METHOXY-5-NITROBENZOIC ACID | 15785-54-3 [chemicalbook.com]

Technical Support Center: Challenges in the Deprotection of TIPS-Protected Aromatic Compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions regarding the deprotection of triisopropylsilyl (TIPS) protected aromatic compounds. The inherent stability of the TIPS group, while advantageous for protecting phenols through multi-step syntheses, often presents unique challenges during its removal.[1] This resource is designed to help you navigate these complexities, ensuring efficient and high-yielding deprotection of your aromatic substrates.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental problems in a question-and-answer format, providing explanations for the underlying causes and actionable protocols to resolve them.

Issue 1: Incomplete or No Deprotection

Question: I am trying to deprotect my TIPS-protected phenol using standard TBAF conditions in THF, but the reaction is either very slow or stalls completely. What could be the problem and how can I fix it?

Answer:

This is a common challenge, often rooted in steric hindrance or issues with reagent activity. The bulky triisopropyl groups on the silicon atom can significantly shield the Si-O bond from nucleophilic attack, especially if the aromatic ring itself is sterically encumbered near the protected hydroxyl group.[2][3]

Potential Causes & Solutions:

• Steric Hindrance: The substitution pattern on your aromatic ring may be preventing the fluoride ion from accessing the silicon atom.

  • Solution 1: Increase Reaction Temperature. Gently warming the reaction mixture can often provide the necessary activation energy to overcome the steric barrier. Monitor the reaction closely by TLC to avoid potential side reactions.

  • Solution 2: Switch to a Less Hindered Fluoride Source. Reagents like HF-Pyridine or triethylamine trihydrofluoride (Et3N·3HF) can sometimes be more effective for sterically demanding substrates.[1] These reagents are also less basic than TBAF, which can be beneficial for base-sensitive compounds.[4]

  • CAUTION: Reactions involving HF complexes must be conducted in plasticware, as HF reacts with glass.[1] Always use appropriate personal protective equipment in a well-ventilated fume hood.[1]

• Deactivated Reagent: Tetrabutylammonium fluoride (TBAF) solutions are hygroscopic and their reactivity can diminish over time due to water absorption.

  • Solution: Use a Fresh or Anhydrous Fluoride Source. Employ a freshly opened bottle of TBAF solution or consider using an anhydrous fluoride source like tris(dimethylamino)sulfur(trimethylsilyl)difluoride (TASF) for particularly stubborn deprotections.[5]

• Insufficient Reagent: You may not be using a sufficient excess of the deprotection reagent.

  • Solution: Increase Reagent Equivalents. Increase the equivalents of your fluoride source incrementally while monitoring the reaction progress.

Experimental Protocol: Deprotection using HF-Pyridine

• In a plastic vial, dissolve the TIPS-protected aromatic compound in a mixture of THF and pyridine (e.g., 10:1 v/v).

• Cool the solution to 0 °C in an ice bath.

• Slowly add the HF-pyridine complex (typically 1.5-3 equivalents) to the stirred solution.[1]

• Allow the reaction to warm to room temperature and stir until TLC analysis indicates complete consumption of the starting material.[1]

• Carefully quench the reaction by the slow addition of a saturated aqueous NaHCO₃ solution until gas evolution ceases.[1]

• Extract the mixture with an organic solvent (e.g., ethyl acetate or dichloromethane) multiple times.[1]

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.[1]

• Purify the crude product by flash column chromatography.[1]

Issue 2: Undesired Side Reactions with Base-Sensitive Functional Groups

Question: My aromatic compound contains base-labile groups (e.g., esters, epoxides). When I use TBAF for TIPS deprotection, I observe significant decomposition of my starting material or formation of undesired byproducts. How can I selectively deprotect the TIPS group without affecting other functionalities?

Answer:

The basicity of the TBAF reagent is a well-known drawback when working with sensitive substrates.[4] The fluoride ion itself is basic, and the reaction generates alkoxide or phenoxide ions, which can catalyze side reactions.

Potential Causes & Solutions:

• High Basicity of TBAF: The reaction conditions are too basic for your substrate's stability.

  • Solution 1: Buffered TBAF Conditions. Adding a mild acid, such as acetic acid, to the TBAF solution can buffer the reaction mixture and mitigate base-catalyzed side reactions.[4]

  • Solution 2: Switch to Acidic Deprotection Conditions. If your compound is stable to acid, this is often the best alternative. A variety of acidic conditions can be employed, from mild acids like pyridinium p-toluenesulfonate (PPTS) to stronger acids like HCl or trifluoroacetic acid (TFA).[2][6]

  • Solution 3: Fluoride-Free Deprotection Methods. Several methods avoid fluoride altogether. For aryl silyl ethers specifically, catalytic lithium acetate (LiOAc) in moist DMF has been shown to be highly selective.[7][8] This method is tolerant of aliphatic silyl ethers, epoxides, and acetates.[8]

Experimental Protocol: Acid-Catalyzed Deprotection with Acetic Acid

• Dissolve the TIPS-protected aromatic compound in a mixture of THF, acetic acid, and water (e.g., a 3:1:1 ratio).

• Stir the reaction at room temperature or gently heat if necessary.

• Monitor the reaction progress by TLC.

• Upon completion, carefully neutralize the reaction with a saturated aqueous solution of NaHCO₃.

• Extract the product with an appropriate organic solvent.

• Wash the combined organic layers with water and brine, then dry, filter, and concentrate.

• Purify the product via column chromatography.

Issue 3: Difficulty in Removing Silyl Byproducts During Workup

Question: After deprotection, I'm having trouble separating my desired phenol from the silyl byproducts (e.g., TIPS-F or TIPS-OH) during workup and purification. What is the best way to remove these impurities?

Answer:

Silyl byproducts can sometimes co-elute with the desired product during chromatography, especially if the product is nonpolar. Modifying the workup procedure can greatly simplify purification.

Potential Causes & Solutions:

• Solubility of Silyl Byproducts: The silyl byproducts are soluble in the organic extraction solvent.

  • Solution 1: Acid/Base Extraction for Phenols. Since your product is a phenol, it is acidic. After the reaction, you can perform an acid/base extraction. By washing the organic layer with an aqueous base (e.g., 1M NaOH), the phenol will be deprotonated to its corresponding phenolate salt and move into the aqueous layer, leaving the neutral silyl byproducts in the organic layer. The aqueous layer can then be separated, re-acidified (e.g., with 1M HCl) to protonate the phenolate back to the phenol, and then extracted with an organic solvent.

  • Solution 2: Water-Soluble Silylating Agents (for protection step). While this is a consideration for the protection step, using a silylating agent that generates water-soluble byproducts can simplify future deprotection workups.

  • Solution 3: Specialized Workup for Fluoride Reactions. When using fluoride reagents, quenching with a solution of calcium chloride can sometimes precipitate calcium fluoride, which can help in removing excess fluoride and some silyl byproducts.

Frequently Asked Questions (FAQs)

Q1: How does the electronic nature of the aromatic ring affect TIPS deprotection?

A1: The electronic properties of the aromatic ring can influence the lability of the TIPS group. Electron-withdrawing groups on the ring can make the phenolic oxygen a better leaving group, potentially facilitating deprotection. Conversely, electron-donating groups can increase the electron density on the oxygen, strengthening the Si-O bond and making deprotection more difficult. However, steric effects often play a more dominant role in the deprotection of bulky silyl ethers like TIPS.[3][9]

Q2: Can I selectively deprotect a TIPS-protected phenol in the presence of a TIPS-protected aliphatic alcohol?

A2: Generally, aryl silyl ethers are more labile to hydrolysis than alkyl silyl ethers under certain conditions.[10] This difference in reactivity can be exploited for selective deprotection. For instance, methods using catalytic lithium acetate in moist DMF are reported to be highly selective for the deprotection of silyl phenol ethers while leaving aliphatic silyl ethers intact.[8]

Q3: What is the underlying mechanism of fluoride-based TIPS deprotection?

A3: Fluoride-mediated deprotection proceeds via a nucleophilic attack of the fluoride ion on the silicon atom.[11] This forms a pentacoordinate silicon intermediate.[2][4] The driving force for this reaction is the formation of the very strong Si-F bond, which is significantly stronger than the Si-O bond.[4] This ultimately leads to the cleavage of the Si-O bond, releasing the free phenol.

Q4: Are there any metal-catalyzed methods for TIPS deprotection on aromatic systems?

A4: Yes, some transition metal-based methods have been developed. For example, catalytic amounts of iron(III) chloride (FeCl₃) in methanol have been shown to be effective for cleaving various silyl ethers, including TIPS ethers, under mild conditions.[12] Additionally, for TIPS-protected arylacetylenes, silver fluoride (AgF) has been used effectively.[13][14]

Q5: I need to perform a reaction that is sensitive to both acid and strong fluoride sources. Are there any neutral deprotection methods?

A5: Yes, there are methods that proceed under neutral or near-neutral conditions. For instance, sodium periodate (NaIO₄) in a THF-water mixture has been reported for the deprotection of various silyl ethers under mild, neutral conditions, making it suitable for complex and sensitive substrates.[15] Another approach involves reductive deprotection using Wilkinson's catalyst and catechol borane, which also avoids harsh acidic or basic conditions.[16]

Visualizing Deprotection Strategies

To aid in selecting the appropriate deprotection strategy, the following decision tree illustrates a logical workflow based on the substrate's properties.

Caption: Decision tree for selecting a TIPS deprotection method for aromatic compounds.

Comparative Summary of Common Deprotection Reagents

Reagent(s)	Typical Conditions	Advantages	Disadvantages
TBAF	THF, 0 °C to RT	Common, effective for many substrates	Basic (can cause side reactions), hygroscopic
HF-Pyridine / Et₃N·3HF	THF/Pyridine, 0 °C to RT	Less basic than TBAF, good for hindered substrates	Toxic, requires plasticware, corrosive
AcOH / H₂O / THF	RT to reflux	Mild, inexpensive, good for base-sensitive substrates	May require heat, can be slow
LiOAc	DMF/H₂O, RT	Highly selective for aryl silyl ethers, fluoride-free	Substrate scope may be limited
FeCl₃ (catalytic)	MeOH, RT	Mild, inexpensive, environmentally benign	May not be suitable for all functional groups
NaIO₄	THF/H₂O, RT	Mild, neutral conditions, good for sensitive substrates	May require longer reaction times

References

• Chem-Station Int. Ed. (2014). Silyl Protective Groups. [Link]

• Chemistry Stack Exchange. (2015). By what mechanism do acids deprotect primary silyl ethers?. [Link]

• Valois-Escamilla, I., et al. (2011). Studies on the Deprotection of Triisopropylsilylarylacetylene Derivatives. Journal of the Mexican Chemical Society, 55(3). [Link]

• The Journal of Organic Chemistry. LiOAc-Catalyzed Chemoselective Deprotection of Aryl Silyl Ethers under Mild Conditions. ACS Publications. [Link]

• Fiveable. Fluoride-Mediated Deprotection Definition. [Link]

• National Institutes of Health (NIH). Sustainable Approaches for the Protection and Deprotection of Functional Groups. [Link]

• University of Rochester, Department of Chemistry. Tips & Tricks: Protecting Groups. [Link]

• Gelest. Deprotection of Silyl Ethers - Technical Library. [Link]

• ResearchGate. (2025). A Mild and Efficient Approach for the Deprotection of Silyl Ethers by Sodium Periodate. [Link]

• Organic Chemistry Portal. Protective Groups. [Link]

• Chemistry Stack Exchange. (2014). Phenol protection. [Link]

• SciELO México. (2011). Studies on the Deprotection of Triisopropylsilylarylacetylene Derivatives. [Link]

• ResearchGate. (2011). Studies on the Deprotection of Triisopropylsilylarylacetylene Derivatives. [Link]

• Yang, Y.-Q., et al. (2006). Facile Cleavage of Silyl Protecting Groups with Catalytic Amounts of FeCl3. Synlett. [Link]

• Reddit. (2024). give me your harshest (serious) silyl protecting group deprotection conditions. [Link]

• National Institutes of Health (NIH). Reductive Deprotection of Silyl Groups with Wilkinson's Catalyst/Catechol Borane. [Link]

• Royal Society of Chemistry. A facile chemoselective deprotection of aryl silyl ethers using sodium hydride/DMF and in situ protection of phenol with various groups. [Link]

• ResearchGate. (2025). Sustainable Approaches for the Protection and Deprotection of Functional Groups. [Link]

• National Institutes of Health (NIH). AN EFFICIENT DEPROTECTION OF N-TRIMETHYLSILYLETHOXYMETHYL (SEM) GROUPS FROM DINUCLEOSIDES AND DINUCLEOTIDES. [Link]

• Reddit. (2024). Advice on N-boc deprotection in the presence of acid sensitive groups. [Link]

• Chemistry LibreTexts. (2021). 13.10: Protecting Groups in Organic Synthesis. [Link]

• Organic & Biomolecular Chemistry (RSC Publishing). (2019). Tetrafluoropyridyl (TFP): a general phenol protecting group readily cleaved under mild conditions. [Link]

• ResearchGate. (2017). How to remove the phenol from the reaction mixture without doing column chromatography?. [Link]

• Organic Chemistry Portal. Alcohol or phenol synthesis by ether cleavage. [Link]

• National Institutes of Health (NIH). High Site Selectivity in Electrophilic Aromatic Substitutions: Mechanism of C–H Thianthrenation. [Link]

• ResearchGate. (2025). A facile, selective KF/Al 2O 3 mediated method for the deprotection of aryl silyl ethers and preparation of aryl SEM ethers. [Link]

• University of Rochester, Department of Chemistry. Troubleshooting: The Workup. [Link]

• YouTube. (2021). 151 CHM2211 Steric Effects on Electrophilic Aromatic Substitution Reactions. [Link]

• Organic Letters. (2025). Synthesis of C2-Iodoindoles via an Aromatic Finkelstein-Type Halide Exchange under Mild Conditions. ACS Publications. [Link]

• MDPI. Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection. [Link]

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• 4. Silyl Protective Groups | Chem-Station Int. Ed. [en.chem-station.com]
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• 16. Reductive Deprotection of Silyl Groups with Wilkinson's Catalyst/Catechol Borane - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Nitration of Methoxybenzoic Acid Derivatives

Welcome to the technical support center for the nitration of methoxybenzoic acid derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this common yet nuanced electrophilic aromatic substitution reaction. Here, we move beyond simple protocols to provide in-depth, field-proven insights into managing side reactions, optimizing yields, and ensuring the regiochemical integrity of your products.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the nitration of methoxybenzoic acid isomers (e.g., anisic acids).

Q1: My reaction turned dark brown/black and produced a lot of insoluble tar. What's happening and how can I prevent it?

A1: The formation of dark, tarry substances is a classic sign of oxidation .[1] The methoxy group strongly activates the aromatic ring, making it highly susceptible to oxidation by the nitric acid, especially under harsh conditions.[1][2]

To fix this:

• Critical Temperature Control: This is the most important factor. Maintain a strict low-temperature profile, ideally between -5°C and 5°C, throughout the addition of the nitrating mixture.[1][3] Use an efficient cooling bath (ice-salt or a cryocooler) and monitor the internal reaction temperature, not just the bath temperature.

• Slow Reagent Addition: Add the nitrating mixture dropwise and very slowly. A rapid increase in temperature indicates the reaction is proceeding too quickly, favoring oxidation.[1]

• Consider Milder Nitrating Agents: For highly activated substrates, a standard nitric/sulfuric acid mixture might be too aggressive. Consider alternatives like nitric acid on silica gel, which can offer a cleaner reaction profile.[1][4]

Q2: I obtained a mixture of several nitro isomers instead of the single product I expected. Why is the regioselectivity so poor?

A2: This is a common challenge arising from the competing directing effects of the methoxy (-OCH₃) and carboxylic acid (-COOH) groups.

• The -OCH₃ group is an ortho, para-director and a strong activator.

• The -COOH group is a meta-director and a strong deactivator.[5]

The final isomer distribution is a delicate balance between these electronic effects and steric hindrance. For example, in 4-methoxybenzoic acid (p-anisic acid), the -OCH₃ group directs to positions 3 and 5 (ortho), while the -COOH group directs to the same positions (meta). This leads to the desired 3-nitro-4-methoxybenzoic acid. However, even in this case, slight variations in conditions can lead to other isomers or byproducts. For other isomers like 3-methoxybenzoic acid, the directing effects are more complex, inevitably leading to mixtures.[6]

Q3: My product analysis shows a compound that has lost its carboxylic acid group. What is this side product?

A3: You are likely observing the result of decarboxylative nitration , a form of ipso-nitration.[7][8] In this reaction, the nitronium ion (NO₂⁺) attacks the carbon atom bearing the carboxylic acid group (ipso-attack). Subsequent loss of CO₂ and the proton results in the replacement of the -COOH group with a -NO₂ group.[7][9] This is more common with electron-rich aromatic rings where the ipso-position is activated.

Q4: I've isolated a dinitroanisole from my p-anisic acid nitration. How did this form?

A4: This is another example of ipso-nitration, but in this case, it involves both decarboxylation and a second nitration. A known side reaction for p-anisic acid is the formation of 2,4-dinitroanisole.[7] This pathway suggests an initial ipso-attack at the carboxyl-bearing carbon, followed by a standard nitration at an activated position on the resulting nitroanisole ring.

Part 2: Troubleshooting Guides

Guide 1: Issue - Low Yield of Desired Mono-Nitro Product

This guide provides a systematic approach to diagnosing and resolving low yields in your nitration reaction.

Symptom	Potential Cause(s)	Recommended Action(s)
Reaction mixture is dark and tarry.	Oxidation of the Substrate: The activated ring is being degraded by the strong oxidizing conditions.[1]	1. Lower Temperature: Ensure the reaction temperature is strictly maintained below 5°C, preferably closer to 0°C.[3][10] 2. Control Stoichiometry: Use only a slight excess (1.0-1.1 molar equivalents) of nitric acid.[1] 3. Dilution: Running the reaction in a suitable solvent (e.g., glacial acetic acid) can sometimes temper reactivity.
Significant amount of starting material remains.	Incomplete Reaction: Insufficient nitrating agent or reaction time.	1. Monitor Progress: Use Thin Layer Chromatography (TLC) to track the consumption of starting material. 2. Reaction Time: Once the nitrating mixture is added, allow the reaction to stir at low temperature for an additional 15-60 minutes.[10]
Product contains multiple nitro-isomers.	Poor Regioselectivity: Conflicting directing groups and/or suboptimal reaction conditions.	1. Temperature Control: Low temperatures favor kinetic products, which can sometimes improve selectivity.[6] 2. Choice of Nitrating Agent: The composition of the nitrating mixture can influence isomer ratios. Experiment with different ratios of HNO₃/H₂SO₄.
Product is lost during workup.	Precipitation/Extraction Issues: The nitrated product may have some solubility in the acidic aqueous phase or the incorrect extraction solvent is being used.	1. Efficient Precipitation: Pour the reaction mixture onto a large amount of crushed ice to ensure rapid and complete precipitation.[3][10] 2. Solvent Selection: If extraction is necessary, use a polar organic solvent like ethyl acetate. Ensure the aqueous layer is neutralized before extraction if the product is acidic.

Guide 2: Issue - Identification and Minimization of Key Side Products

This guide focuses on the mechanistic origins of common side products and strategies to suppress their formation.

Side Product A: Ipso-Nitration Products (Decarboxylation/Demethoxylation)

• Mechanism: The electrophilic nitronium ion attacks a carbon atom already bearing a substituent (the ipso position).[11][12] For methoxybenzoic acids, this can occur at the carboxyl-substituted carbon (C1) or the methoxy-substituted carbon.

  • Attack at C-COOH: Leads to decarboxylative nitration.[8][9]

  • Attack at C-OCH₃: Can lead to the formation of quinone-like structures via a dienone intermediate.

• Troubleshooting & Minimization:

  • Less Acidic Conditions: Ipso-substitution can be sensitive to the acidity of the medium. While challenging for nitration, avoiding excessively strong sulfuric acid concentrations might alter the product distribution.

  • Temperature: As with other side reactions, lower temperatures generally disfavor more complex pathways.

Side Product B: Di- and Poly-nitrated Compounds

• Mechanism: The initial mono-nitrated product, if still sufficiently activated, undergoes a second nitration. Although the first nitro group is deactivating, the powerful activating effect of the methoxy group can still promote further substitution.[2]

• Troubleshooting & Minimization:

  • Strict Stoichiometry: This is the most effective control. Use no more than 1.05-1.1 equivalents of nitric acid.

  • Short Reaction Time: Monitor the reaction via TLC. Once the starting material is consumed, immediately quench the reaction by pouring it onto ice to prevent over-nitration of the product.[1]

  • Low Temperature: Higher temperatures provide the activation energy needed for the second, more difficult nitration step.[5]

Side Product C: Phenolic Impurities (Cresols)

• Mechanism: While less common, cleavage of the methyl ether under strongly acidic conditions can generate a hydroxyl group. The resulting hydroxymethoxybenzoic acid is extremely activated and highly prone to rapid oxidation and polymerization, contributing to tar formation.[1][13]

• Troubleshooting & Minimization:

  • Avoid High Temperatures: Ether cleavage is promoted by heat.

  • Minimize Reaction Time: Prolonged exposure to concentrated acid increases the likelihood of ether cleavage.

Part 3: Protocols and Visualizations

Experimental Protocol: Regioselective Nitration of 4-Methoxybenzoic Acid

This protocol is optimized to favor the formation of 3-nitro-4-methoxybenzoic acid while minimizing side products.

Materials:

• 4-Methoxybenzoic acid (p-anisic acid)

• Concentrated Sulfuric Acid (98%)

• Concentrated Nitric Acid (70%)

• Ice

• Distilled Water

• Ethanol (for recrystallization)

Procedure:

• Preparation of the Substrate Solution: In a three-necked flask equipped with a mechanical stirrer and a thermometer, add 25 mL of concentrated sulfuric acid. Cool the flask in an ice-salt bath to 0°C.

• Slowly add 10 g of 4-methoxybenzoic acid to the cold, stirred sulfuric acid. Ensure it dissolves completely. Maintain the temperature below 10°C.

• Preparation of the Nitrating Mixture: In a separate flask, cool 15 mL of concentrated sulfuric acid in an ice-salt bath to below 0°C. Very slowly, add 15 mL of concentrated nitric acid. Keep this mixture cold.[10]

• Nitration Reaction: Add the prepared nitrating mixture dropwise to the stirred solution of 4-methoxybenzoic acid over approximately 30-60 minutes. It is critical to maintain the internal reaction temperature between 0°C and 5°C. [10]

• Reaction Completion: After the addition is complete, allow the mixture to stir at 0-5°C for an additional 30 minutes.

• Isolation: Slowly and carefully pour the reaction mixture onto ~200 g of crushed ice in a large beaker with vigorous stirring. A pale-yellow solid should precipitate.[10]

• Purification: Collect the crude product by vacuum filtration. Wash the solid thoroughly with several portions of ice-cold water until the washings are neutral to pH paper.

• Recrystallization: Purify the crude product by recrystallization from an ethanol-water mixture to obtain pure 3-nitro-4-methoxybenzoic acid.[14]

• Analysis: Confirm the product's identity and purity using melting point determination, ¹H NMR, and IR spectroscopy.[5][15] ¹H NMR is particularly useful for confirming the regiochemistry and identifying any isomeric impurities.[16][17]

Visualizations

Reaction Pathway Diagram

Caption: A decision-making workflow for troubleshooting nitration reactions.

References

• Nitration Of Benzoic Acid - sga.profnit.org.br. (n.d.).

• • analytical methods. (n.d.). Retrieved from

• Ipso nitration in organic synthesis. (2025, July 8). PMC - NIH.
• Decarboxylative nitration of aromatic carboxylic acids. (n.d.). ResearchGate.
• Nitration of Substituted Aromatic Rings and Rate Analysis. (n.d.).
• Nitration of Benzoic Acid to Produce Methyl 3-Nitrobenzoate. (n.d.). Truman ChemLab.
• Recent Advances in Decarboxylative Nitration of Carboxylic Acids. (2020, February 15). Chemical Review and Letters.
• A More Challenging Interpretative Nitration Experiment Employing Substituted Benzoic Acids and Acetanilides. (n.d.). ACS Publications.
• Determination of the p/o-Isomer Product Ratios in Electrophilic Aromatic Nitration of Alkylbenzenes Using High. (2019, August 25).
• troubleshooting byproduct formation in nitration of m-cresol. (n.d.). Benchchem.
• ipso-Nitration at an Aromatic Methoxy- group. (n.d.). ElectronicsAndBooks.
• Notes on Ipso Nitration. (n.d.). Unacademy.
• Technical Support Center: Improving Regioselectivity in the Nitration of 4-Methylbenzoic Acid. (n.d.). Benchchem.
• An Electrophilic Aromatic Substitution: The nitration of methyl benzoate. (n.d.).
• Ipso substitution and its rules. (2018, March 5). Chemistry Stack Exchange.
• Cresol. (n.d.). Wikipedia.
• A Comparative Analysis of Nitrating Agents for 3-Methylbenzoic Acid. (n.d.). Benchchem.
• Nitration Of Benzoic Acid. (n.d.). Anima.

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Technical Support Center: Stability of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid under Acidic Conditions

Welcome to the technical support guide for 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid. This document provides in-depth guidance, troubleshooting, and best practices for researchers utilizing this intermediate, with a specific focus on the stability of the triisopropylsilyl (TIPS) protecting group in acidic environments.

Section 1: Fundamental Principles of Silyl Ether Stability

Understanding the core principles governing silyl ether stability is crucial for designing robust synthetic routes. This section addresses the foundational questions regarding the behavior of the TIPS group.

Q1: What are the key factors that determine the stability of a silyl ether in acidic media?

The stability of a silyl ether is primarily governed by two factors: the steric bulk of the substituents on the silicon atom and the electronic environment.[1]

• Steric Hindrance: This is the most dominant factor. Large, bulky groups on the silicon atom, such as the isopropyl groups in TIPS, physically obstruct the approach of a proton or a nucleophile to the silicon-oxygen bond.[2] This steric shield is the primary reason for the high stability of TIPS ethers compared to smaller silyl ethers like Trimethylsilyl (TMS) or Triethylsilyl (TES).[2][3]

• Reaction Medium: The choice of acid, its concentration, the solvent, and the temperature all play critical roles. Stronger acids, higher temperatures, and prolonged reaction times will favor deprotection.

The general order of stability for common silyl ethers under acidic conditions increases significantly with steric hindrance.[2][4]

Diagram: Relative Stability of Silyl Ethers

Caption: Increasing steric bulk on the silicon atom enhances stability against acid-catalyzed hydrolysis.

Q2: What is the mechanism of acid-catalyzed deprotection of a TIPS ether?

The cleavage of a silyl ether in acidic conditions is an equilibrium-driven process that typically proceeds via the following steps:

• Protonation: The ether oxygen is protonated by the acid catalyst, making it a better leaving group.

• Nucleophilic Attack: A nucleophile (often the solvent, like water or an alcohol) attacks the silicon atom. This step is sterically hindered and is the rate-determining step for bulky silyl ethers like TIPS.

• Departure of Alcohol: The protonated alcohol is eliminated, and a new silicon-nucleophile bond is formed.

• Deprotonation: Loss of a proton from the intermediate yields the final deprotected alcohol and the silyl by-product.

Diagram: Mechanism of Acid-Catalyzed Silyl Ether Cleavage

Sources

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• 2. benchchem.com [benchchem.com]
• 3. Silyl ether - Wikipedia [en.wikipedia.org]
• 4. Protecting groups in organic synthesis - protection and deprotection of alcoholic hydroxyl groups (I) [en.highfine.com]

"selective removal of TIPS group in the presence of other protecting groups"

Welcome to the Technical Support Center for advanced protecting group strategies. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of multi-step organic synthesis. Here, we provide in-depth technical guidance, troubleshooting advice, and frequently asked questions (FAQs) on the selective removal of the triisopropylsilyl (TIPS) protecting group in the presence of other common protecting groups. Our aim is to equip you with the knowledge to make informed decisions in your experimental design, ensuring both efficiency and high yields in your synthetic endeavors.

Frequently Asked Questions (FAQs)

Q1: What is the underlying principle for the selective deprotection of a TIPS group in the presence of other silyl ethers like TBS or TES?

A1: The selective deprotection of silyl ethers is primarily governed by steric hindrance around the silicon atom. The triisopropylsilyl (TIPS) group, with its three bulky isopropyl substituents, is significantly more sterically hindered than smaller silyl groups like tert-butyldimethylsilyl (TBS/TBDMS) and triethylsilyl (TES). This steric bulk shields the silicon-oxygen bond from nucleophilic attack (e.g., by fluoride ions) or protonation under acidic conditions, making the TIPS group more robust.[1][2] The general order of stability for common silyl ethers under acidic conditions is: TMS < TES < TBDMS < TIPS < TBDPS.[2][3] This differential stability allows for the selective removal of less hindered silyl ethers, such as TBS or TES, under milder conditions while the more stable TIPS group remains intact.[4]

Q2: What are the most common reagents for removing a TIPS group, and how do I choose the right one?

A2: The cleavage of TIPS ethers is typically achieved using fluoride-based reagents or acidic conditions.[5]

• Fluoride-Based Reagents: Tetrabutylammonium fluoride (TBAF) is the most common fluoride source for silyl ether deprotection and is typically used as a solution in tetrahydrofuran (THF).[5] For base-sensitive substrates, less basic alternatives like HF-pyridine or triethylamine trihydrofluoride (Et3N·3HF) are advantageous.[5] It is crucial to conduct reactions involving HF in plasticware as it reacts with glass.[5] The driving force for fluoride-mediated deprotection is the formation of the strong silicon-fluoride (Si-F) bond.

• Acidic Conditions: A range of acidic reagents can be employed, from mild acids like acetic acid (AcOH) and pyridinium p-toluenesulfonate (PPTS) to stronger acids such as camphorsulfonic acid (CSA), p-toluenesulfonic acid (TsOH), and hydrochloric acid (HCl).[4][5]

The choice of reagent depends on the overall stability of your molecule and the other protecting groups present. For substrates with acid-labile groups (e.g., acetals), fluoride-based methods are preferred. Conversely, for substrates sensitive to the basicity of TBAF, acidic conditions or buffered fluoride reagents are better suited.[6]

Q3: Can I selectively remove a TIPS group in the presence of other common non-silyl protecting groups like benzyl (Bn), p-methoxybenzyl (PMB), acetate (Ac), or Moz?

A3: Yes, the selective removal of a TIPS group in the presence of these non-silyl protecting groups is a common and highly effective strategy in organic synthesis, often referred to as an orthogonal protection strategy.[7][8]

• Benzyl (Bn) Ethers: Benzyl ethers are stable to the typical acidic and fluoride-based conditions used for TIPS deprotection. They are most commonly removed by catalytic hydrogenolysis (e.g., H₂, Pd/C), which does not affect silyl ethers.

• p-Methoxybenzyl (PMB) Ethers: PMB ethers are more acid-sensitive than benzyl ethers but can often withstand the milder conditions used for selective silyl ether manipulations. For selective PMB deprotection, oxidative cleavage with 2,3-dichloro-5,6-dicyano-p-benzoquinone (DDQ) is a standard method that is orthogonal to silyl ethers.

• Acetate (Ac) Esters: Acetate groups are typically removed by saponification using bases like potassium carbonate (K₂CO₃) or lithium hydroxide (LiOH) in alcoholic solvents.[9] These conditions are generally mild and compatible with silyl ethers.

• Carbamates (e.g., Moz): Carbamate protecting groups are generally stable to the fluoride-based and mildly acidic conditions used for silyl ether deprotection. Their removal often requires specific conditions, such as strong acid, hydrogenolysis, or specialized reagents, that can be chosen to be orthogonal to TIPS ether cleavage.[10][11]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Incomplete or no deprotection of the TIPS group.	1. Insufficiently reactive reagent: The chosen conditions may be too mild for the sterically hindered TIPS group. 2. Low reaction temperature: The reaction may require more thermal energy. 3. Degraded reagent: TBAF solutions can absorb water, reducing their efficacy.	1. Switch to a more potent reagent (e.g., from PPTS to CSA, or use unbuffered TBAF). 2. Gradually increase the reaction temperature while carefully monitoring for side reactions. 3. Use a fresh bottle of the reagent.
Loss of other protecting groups during TIPS deprotection.	1. Reaction conditions are too harsh: The chosen acid or fluoride source is too strong or the reaction time is too long. 2. Non-selective reagent: The reagent used is not suitable for the desired selective deprotection.	1. Reduce the reaction temperature and monitor the reaction closely by TLC, quenching it as soon as the TIPS group is cleaved. 2. Decrease the concentration of the deprotection reagent. 3. Switch to a milder and more selective reagent. For example, if using TBAF, consider buffering with acetic acid.[6]
Low yield of the desired product due to decomposition.	1. Basicity of TBAF: The TBAF reagent is basic and can cause decomposition of base-sensitive substrates.[6] 2. Strongly acidic conditions: The substrate may not be stable to the acidic reagent used for deprotection.	1. Buffer the TBAF solution with acetic acid to neutralize the basicity. 2. Consider using a less basic fluoride source like HF-pyridine.[5] 3. If using acidic conditions, switch to a milder acid (e.g., from CSA to PPTS).

Experimental Protocols

Protocol 1: Selective Deprotection of a TBS Ether in the Presence of a TIPS Ether using PPTS

This protocol is suitable for the selective removal of a primary TBS group while retaining a more sterically hindered TIPS group.[4]

Materials:

• Substrate with both TBS and TIPS ethers

• Pyridinium p-toluenesulfonate (PPTS)

• Methanol (MeOH)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the silyl-protected compound (1.0 equiv) in methanol (to a concentration of ~0.1 M).

• Add PPTS (0.1–0.3 equiv) to the solution at room temperature.

• Stir the reaction mixture and monitor its progress by thin-layer chromatography (TLC).

• Upon completion (disappearance of the starting material), quench the reaction by adding a saturated aqueous solution of NaHCO₃.

• Extract the aqueous layer with ethyl acetate (3 x volume).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the solution under reduced pressure to obtain the crude product.

• Purify the product by flash column chromatography if necessary.

Protocol 2: Deprotection of a TIPS Ether using TBAF

This is a general and effective method for the cleavage of TIPS ethers.

Materials:

• TIPS-protected alcohol

• Tetrabutylammonium fluoride (TBAF) solution (1.0 M in THF)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• Dissolve the TIPS-protected alcohol (1.0 equiv) in anhydrous THF.

• Add the 1.0 M solution of TBAF in THF (1.1–1.5 equiv) dropwise to the stirred solution at room temperature.

• Monitor the reaction progress by TLC. The reaction time can vary depending on the substrate.

• Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution.[5]

• Extract the aqueous layer with ethyl acetate (3 x volume).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.[5]

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the desired alcohol.[5]

Note on Basicity: The TBAF reagent is basic and may cause decomposition of base-sensitive substrates. For such cases, buffering the reaction mixture with a mild acid, such as acetic acid, is recommended to maintain a neutral pH.[6][12]

Protocol 3: Deprotection of a TIPS Ether using HF-Pyridine

This protocol is suitable for substrates that are sensitive to the basicity of TBAF.[5]

Caution: HF is highly corrosive and toxic. Handle with extreme care in a well-ventilated fume hood, using appropriate personal protective equipment (gloves, goggles, lab coat). All reactions involving HF must be carried out in plastic labware.[5]

Materials:

• TIPS-protected alcohol

• Hydrofluoric acid-pyridine complex (HF·pyr)

• Pyridine

• Anhydrous Tetrahydrofuran (THF)

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a plastic vial, dissolve the TIPS-protected alcohol in a mixture of anhydrous THF and pyridine (e.g., 10:1 v/v).

• Cool the solution to 0 °C in an ice bath.

• Slowly add the HF-pyridine complex to the stirred solution.

• Allow the reaction to warm to room temperature and stir until TLC analysis indicates complete consumption of the starting material.

• Carefully quench the reaction by the slow addition of a saturated aqueous NaHCO₃ solution until gas evolution ceases.

• Extract the mixture with dichloromethane (3 x volume).

• Combine the organic layers and dry over anhydrous Na₂SO₄.

• Filter and concentrate under reduced pressure.

• Purify the residue by flash chromatography on silica gel.

Comparative Data on Silyl Ether Stability and Deprotection

The following table summarizes the relative stability of common silyl ethers and provides a practical reference for their selective deprotection.

Silyl Ether	Relative Stability to Acid[2]	Relative Stability to Fluoride	Typical Deprotection Conditions
TMS	1	1	Very mild acid (e.g., acetic acid in THF/water), often labile on silica gel chromatography.
TES	64	~10	Mild acid (e.g., PPTS, formic acid), HF-pyridine.[3][13]
TBS/TBDMS	20,000	~20,000	Acetic acid in THF/water, TBAF, CSA.
TIPS	700,000	~100,000	TBAF, HF-pyridine, stronger acids (e.g., CSA, HCl).[5]
TBDPS	5,000,000	~20,000	More forcing conditions with TBAF or strong acid.

Visualizing Selectivity and Workflow

Relative Stability of Silyl Ethers

Caption: A general workflow for the sequential deprotection of silyl ethers.

References

• Chem-Station Int. Ed. (2014-03-08). Silyl Protective Groups.
• Benchchem. Application Notes: Selective Deprotection of Triethylsilyl (TES) Ethers.
• Synthetic Communications. (2006).
• Gelest. Deprotection of Silyl Ethers - Technical Library.
• PubMed Central. (2011). Chemoselective Deprotection of Triethylsilyl Ethers.
• Benchchem. Silyl Ether Protecting Groups: A Comparative Guide to Stability in Acidic and Basic Media.
• Benchchem. A Comparative Guide to Silyl Ether Protecting Groups in Organic Synthesis.
• ResearchGate. (2008). Efficient Method for the Deprotection of tert-Butyldimethylsilyl Ethers with TiCl4−Lewis Base Complexes: Application to the Synthesis of 1β-Methylcarbapenems.
• Synlett. (2006). Facile Cleavage of Silyl Protecting Groups with Catalytic Amounts of FeCl3. (8), 1260-1262.
• Total Synthesis. TBS Protecting Group: TBS Protection & Deprotection.
• ResearchGate. (2004). A Simple and Useful Synthetic Protocol for Selective Deprotection of tert‐Butyldimethylsilyl (TBS) Ethers.
• Chemistry Stack Exchange. (2015-10-07). By what mechanism do acids deprotect primary silyl ethers?.
• Benchchem. Application Notes and Protocols: Deprotection of Triisopropylsilyl (TIPS) Ethers.
• SynArchive.
• Benchchem. Application Notes and Protocols: A Guide to Orthogonal Protection and Deprotection of Silyl Ethers.
• Kocienski, P. J. (2005). Protecting Groups. 3rd ed. Thieme.
• NIH. (2008). Comparison of the Relative Reactivities of the Triisopropylsilyl Group With Two Fluorous Analogs.
• University of Bristol. Alcohol Protecting Groups.
• Master Organic Chemistry. (2015-06-17). Protecting Groups For Alcohols.
• University of Leeds.
• Benchchem. Application Notes and Protocols: Deprotection of Silyl Ethers using Tetrabutylammonium Fluoride (TBAF).
• NIH. (2009).
• ChemSpider. (2001). Deprotection of a tert-butyldimethylsilyl ether.
• Chemistry LibreTexts. (2021-03-05). 13.10: Protecting Groups in Organic Synthesis.
• RSC Publishing. (1998). Orthogonal N,N-deprotection strategies of β-amino esters. Journal of the Chemical Society, Perkin Transactions 1.
• Common Organic Chemistry. Acetyl Deprotection - Acidic Conditions.
• Benchchem. A Comparative Guide to the Stability of TBS and TIPS Protecting Groups in Acidic and Basic Conditions.
• Benchchem.
• Organic Chemistry Portal. tert-Butyldimethylsilyl Ethers.
• Benchchem. optimizing selective deprotection of a primary TBDMS ether in the presence of a secondary TIPS ether.
• RSC Advances. (2014). Chemoselective deprotection of aryl silyl ethers using sodium hydride.
• Organic Chemistry Portal. (2004).
• ResearchGate. (2004).
• Reddit. (2024-06-05). give me your harshest (serious) silyl protecting group deprotection conditions.

Sources

• 1. Deprotection of Silyl Ethers - Gelest [technical.gelest.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. total-synthesis.com [total-synthesis.com]
• 5. benchchem.com [benchchem.com]
• 6. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 7. benchchem.com [benchchem.com]
• 8. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 9. synarchive.com [synarchive.com]
• 10. Mild and selective deprotection of carbamates with Bu4NF [organic-chemistry.org]
• 11. researchgate.net [researchgate.net]
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Navigating Steric Hindrance in Reactions with 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid: A Technical Support Guide

Welcome to the technical support center for 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid. This guide is designed for researchers, medicinal chemists, and drug development professionals who are navigating the synthetic challenges associated with this sterically demanding building block. The unique substitution pattern of this molecule, featuring a bulky ortho-nitro group and a large triisopropylsilyl (TIPS) protecting group, presents significant steric hindrance that can impede common transformations of the carboxylic acid functionality.

This resource provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you overcome these challenges and achieve your synthetic goals.

Understanding the Challenge: The "Ortho Effect" and Bulky Protecting Groups

The primary obstacle in reactions involving 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid is steric hindrance. This arises from two key features:

• The Ortho-Nitro Group: The nitro group at the C2 position exerts a powerful "ortho effect."[1][2] Steric repulsion between the nitro group and the carboxylic acid forces the carboxyl group out of the plane of the benzene ring.[3][4] This twisting disrupts resonance stabilization with the aromatic ring, which in turn increases the acidity of the carboxylic acid but also sterically shields the carbonyl carbon from nucleophilic attack.[1]

• The Triisopropylsilyl (TIPS) Group: The TIPS group is a bulky silyl ether used to protect the hydroxyl group at the C4 position. Its large isopropyl substituents further contribute to the steric congestion around the carboxylic acid, making it a challenging substrate for many standard coupling and esterification reactions.

This combination of electronic and steric effects necessitates carefully optimized reaction conditions and the selection of appropriate reagents to achieve efficient transformations.

Frequently Asked Questions (FAQs)

Q1: Why are my standard amide coupling reactions (e.g., using EDC/HOBt) failing or giving low yields with this acid?

A1: The low reactivity is likely due to the severe steric hindrance around the carboxylic acid. The bulky ortho-nitro and TIPS groups physically block the approach of the amine nucleophile and can also hinder the formation of the active ester intermediate with standard coupling reagents.[2] For sterically hindered substrates, more potent activating agents are often required.[5]

Q2: What are the best types of coupling reagents to use for this hindered acid?

A2: Uronium/aminium salt-based reagents are generally more effective for sterically demanding couplings. Reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate), and COMU ((1-Cyano-2-ethoxy-2-oxoethylidenaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate) are known to be highly efficient for hindered systems.[6][7] Phosphonium salt reagents like PyBOP ((Benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate) can also be a good choice.[8]

Q3: I'm observing the formation of a stable byproduct that doesn't seem to be my desired amide. What could it be?

A3: With carbodiimide reagents like EDC, a common side reaction with hindered acids is the formation of an N-acylurea byproduct. This occurs when the O-acylisourea intermediate rearranges instead of reacting with the amine. The addition of nucleophilic additives like HOBt (Hydroxybenzotriazole) or HOAt (1-Hydroxy-7-azabenzotriazole) can help to suppress this side reaction by forming a more stable active ester.[5]

Q4: Are there any special considerations for the esterification of this acid?

A4: Yes, traditional Fischer esterification under acidic conditions may be slow due to steric hindrance.[9] For hindered acids, activation of the carboxylic acid is often necessary. Methods involving the in-situ formation of a more reactive species, such as a mixed anhydride or an acyl chloride, can be more successful. Alternatively, using coupling reagents typically employed for amide bond formation can also facilitate esterification, especially with hindered alcohols.[10]

Q5: How stable is the TIPS protecting group to various reaction conditions?

A5: The TIPS group is significantly more stable than smaller silyl ethers like TMS (trimethylsilyl) or TES (triethylsilyl) under both acidic and basic conditions.[11] It is generally stable to the conditions of most amide coupling reactions. However, it can be cleaved by strong acids or fluoride sources.[4]

Q6: What are the recommended methods for deprotecting the TIPS ether?

A6: The most common and effective method for TIPS deprotection is treatment with a fluoride source, such as tetrabutylammonium fluoride (TBAF) in an aprotic solvent like THF.[12] Acidic conditions, such as HF-Pyridine complex or trifluoroacetic acid (TFA), can also be used, but care must be taken if other acid-sensitive functional groups are present.[4]

Troubleshooting Guides

Issue 1: Low or No Yield in Amide Coupling Reactions

This is the most common issue encountered with 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid. The following troubleshooting workflow can help identify and resolve the problem.

Caption: Troubleshooting workflow for low yield in amide coupling.

Experimental Protocol: High-Efficiency Amide Coupling of a Hindered Benzoic Acid using HATU

This protocol is a robust starting point for the amidation of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid, adapted from established procedures for sterically hindered systems.[13][14]

Materials:

• 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid (1.0 eq)

• Amine (1.1 - 1.5 eq)

• HATU (1.1 - 1.5 eq)

• N,N-Diisopropylethylamine (DIPEA) (3.0 - 4.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Anhydrous Dichloromethane (DCM) for workup

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Pre-activation: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF.

• Add DIPEA (3.0 eq) to the mixture and stir at room temperature for 15-30 minutes. The solution may change color, indicating the formation of the active ester.

• Amine Addition: Add the amine (1.2 eq) to the reaction mixture.

• Reaction: Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). For particularly hindered amines, the reaction may require gentle heating (e.g., 40-50 °C) and extended reaction times (4-24 hours).

• Work-up:

  • Once the reaction is complete, dilute the mixture with DCM.

  • Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution (2x) and brine (1x).

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter and concentrate the solution under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Issue 2: Difficulty in Achieving High-Yielding Esterification

Direct esterification of this hindered acid can be challenging. Below is a guide to troubleshoot and optimize this transformation.

Caption: Troubleshooting workflow for esterification reactions.

Experimental Protocol: Esterification of a Hindered Benzoic Acid via an Acyl Chloride Intermediate

This two-step protocol is often more reliable than direct esterification for sterically encumbered substrates.

Materials:

• 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid (1.0 eq)

• Oxalyl chloride or Thionyl chloride (1.5 - 2.0 eq)

• Anhydrous Dichloromethane (DCM)

• Catalytic amount of anhydrous DMF (1-2 drops)

• Alcohol (1.5 - 2.0 eq)

• Anhydrous Triethylamine or Pyridine (2.0 - 3.0 eq)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Acyl Chloride Formation:

  • In a flame-dried flask under an inert atmosphere, suspend or dissolve the benzoic acid (1.0 eq) in anhydrous DCM.

  • Add a catalytic amount of DMF.

  • Slowly add oxalyl chloride or thionyl chloride (1.5 eq) at 0 °C.

  • Allow the mixture to warm to room temperature and stir for 1-2 hours, or until gas evolution ceases and the starting material is consumed (monitor by TLC, quenching a small aliquot with methanol and checking for methyl ester formation).

  • Concentrate the reaction mixture under reduced pressure to remove excess reagent. Co-evaporate with anhydrous toluene or DCM (2x) to ensure all volatile reagents are removed.

• Ester Formation:

  • Dissolve the crude acyl chloride in fresh anhydrous DCM under an inert atmosphere and cool to 0 °C.

  • In a separate flask, dissolve the alcohol (1.5 eq) and triethylamine or pyridine (2.0 eq) in anhydrous DCM.

  • Slowly add the alcohol/base solution to the acyl chloride solution at 0 °C.

  • Allow the reaction to warm to room temperature and stir until complete (monitor by TLC or LC-MS).

• Work-up and Purification: Follow the work-up and purification steps outlined in the amide coupling protocol.

Managing the TIPS Protecting Group

The robust nature of the TIPS group is advantageous during synthesis, but its eventual removal requires specific conditions.

Data on TIPS Group Stability and Deprotection

Condition/Reagent	Stability of TIPS Ether	Comments
Amide Coupling Reagents (HATU, HBTU, etc.)	Generally Stable	The TIPS group is robust under these neutral to slightly basic conditions.
Mild Acid (e.g., Acetic Acid)	Generally Stable	Prolonged exposure or heat may lead to slow cleavage.
Strong Acid (e.g., TFA, HCl)	Labile	Cleavage can occur, but may require elevated temperatures or longer reaction times compared to less hindered silyl ethers.[11]
Fluoride Sources (TBAF, HF-Pyridine)	Labile	This is the most common and efficient method for TIPS deprotection.[4][12]

Experimental Protocol: TBAF-Mediated Deprotection of the TIPS Ether

This protocol is a standard and reliable method for removing the TIPS protecting group.[12]

Materials:

• TIPS-protected compound (1.0 eq)

• Tetrabutylammonium fluoride (TBAF), 1.0 M solution in THF (1.5 - 2.0 eq)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride solution

• Ethyl acetate or DCM for extraction

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Reaction Setup: Dissolve the TIPS-protected compound (1.0 eq) in anhydrous THF.

• Reagent Addition: Add the 1.0 M TBAF solution in THF (1.5 eq) dropwise at room temperature.

• Reaction: Stir the mixture at room temperature and monitor the progress by TLC or LC-MS. The reaction is typically complete within 1-4 hours.

• Work-up:

  • Quench the reaction by adding saturated aqueous ammonium chloride solution.

  • Extract the aqueous layer with ethyl acetate or DCM (3x).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography. Note that the resulting phenol may have very different solubility and chromatographic properties compared to the silylated starting material.

Conclusion

Successfully employing 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid in organic synthesis hinges on a clear understanding of the steric and electronic challenges it presents. By selecting high-potency coupling reagents, optimizing reaction conditions, and employing appropriate strategies for functional group manipulation, researchers can effectively overcome the hurdles of steric hindrance. This guide provides a foundation of knowledge and practical protocols to facilitate the use of this valuable and complex building block in your research and development endeavors.

References

• 1. benchchem.com [benchchem.com]
• 2. hepatochem.com [hepatochem.com]
• 3. researchgate.net [researchgate.net]
• 4. Deprotection of Silyl Ethers - Gelest [technical.gelest.com]
• 5. benchchem.com [benchchem.com]
• 6. peptide.com [peptide.com]
• 7. benchchem.com [benchchem.com]
• 8. Comparative study of methods to couple hindered peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. reddit.com [reddit.com]
• 10. researchgate.net [researchgate.net]
• 11. Protecting groups in organic synthesis - protection and deprotection of alcoholic hydroxyl groups (I) [en.highfine.com]
• 12. benchchem.com [benchchem.com]
• 13. fishersci.co.uk [fishersci.co.uk]
• 14. Amine to Amide (Coupling) - HATU [commonorganicchemistry.com]

Technical Support Center: Silyl Byproduct Removal

Welcome to the Technical Support Center. This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the removal of silyl byproducts following deprotection reactions. As Senior Application Scientists, we have designed this resource to provide not just protocols, but the underlying chemical principles to empower you to solve even the most challenging purification problems.

Introduction: The Persistent Problem of Silyl Byproducts

Silyl ethers are indispensable protecting groups for alcohols in modern organic synthesis, valued for their ease of installation and tunable stability.[1][2][3][4] However, upon their removal, they generate silicon-containing byproducts that can complicate purification. The most common byproducts are silanols (R₃SiOH) and their self-condensation products, siloxanes (R₃Si-O-SiR₃).[5] These species can vary widely in polarity and physical properties, often leading to co-elution with the desired product or the formation of intractable oils. This guide offers field-proven strategies to effectively remove these persistent impurities.

Frequently Asked Questions & Troubleshooting

Q1: What are these greasy, often UV-inactive, byproducts I'm seeing on my TLC plate after silyl ether deprotection?

Answer: You are most likely observing silanols and siloxanes. During the cleavage of a silyl ether (R-OSiR'₃), the silicon-oxygen bond is broken. The resulting silicon-containing fragment reacts with water or other protic sources during the reaction or workup to form a silanol (R'₃SiOH). These silanols are often prone to self-condensation, especially under acidic or basic conditions, to form the corresponding disiloxane (R'₃Si-O-SiR'₃).[5][6]

• Silanols (e.g., t-butyldimethylsilanol, triphenylsilanol): These are relatively polar due to the hydroxyl group and can sometimes be removed with a simple aqueous wash.

• Siloxanes (e.g., 1,1,3,3-tetramethyl-1,3-di-tert-butyldisiloxane): These are significantly less polar, often described as "greasy," and are more likely to co-elute with nonpolar to moderately polar products during column chromatography.

The specific nature of the byproduct depends on the silyl group you used. For example, byproducts from a TBDPS group are much bulkier and less volatile than those from a TMS group.

Q2: I've used TBAF for deprotection, but now my workup is complicated by tetrabutylammonium salts. How can I remove them, especially if my desired product is polar?

Answer: Tetrabutylammonium fluoride (TBAF) is a highly effective deprotection reagent, but the resulting tetrabutylammonium (TBA) salts can be challenging to remove, particularly for polar, water-soluble products where an aqueous workup might lead to significant product loss.[5][7]

Here is a decision workflow to guide your choice of workup procedure:

Caption: Decision workflow for post-TBAF deprotection workup.

Method 1: Standard Aqueous Workup (For Non-Polar to Moderately Polar Products)

This is the most common method and is effective when the desired product has low water solubility. The driving principle is to partition the highly water-soluble TBA salts into the aqueous phase, leaving the desired organic product in the organic phase.

Caption: Flowchart for a standard aqueous workup.

Detailed Protocol:

• Quench: Upon reaction completion (monitored by TLC), quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl).[5] This protonates the alkoxide and helps to begin partitioning salts.

• Extract: Transfer the mixture to a separatory funnel and extract with an organic solvent such as ethyl acetate (EtOAc) or dichloromethane (DCM).[5]

• Wash: Wash the combined organic layers sequentially with water (2-3 times) and then with brine.[5][8] The repeated water washes are crucial for removing the bulk of the TBAF and related salts. The brine wash helps to break emulsions and remove residual water.[5]

• Dry and Concentrate: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.[5]

• Purify: The crude product can then be purified by flash column chromatography.

Method 2: Ion-Exchange Resin Workup (For Polar, Water-Soluble Products)

This non-aqueous method is exceptionally effective for removing TBA salts without risking the loss of a polar product to an aqueous phase.[7] The principle is to use a sulfonic acid resin (like DOWEX® 50WX8) to capture the tetrabutylammonium cation (n-Bu₄N⁺) while calcium carbonate is added to capture the fluoride anion as insoluble calcium fluoride (CaF₂).[7]

Caption: Flowchart for a non-aqueous ion-exchange resin workup.

Detailed Protocol:

• Add Reagents: To the crude reaction mixture in THF, add powdered calcium carbonate (CaCO₃, ~5 equivalents based on TBAF) and DOWEX® 50WX8 resin (~1.5 g per mmol of TBAF).[5][7]

• Stir: Add methanol (MeOH) to the suspension and stir vigorously at room temperature for 1-2 hours.[5][7]

• Filter: Filter the mixture through a pad of Celite® in a fritted funnel to remove the resin and precipitated salts.[5]

• Wash: Wash the filter cake thoroughly with methanol to ensure complete recovery of the product.[5]

• Concentrate: Combine the filtrate and washings and concentrate under reduced pressure to yield the crude product, which is now largely free of TBA salts and ready for further purification.[7]

Q3: My product and the silyl byproducts have very similar polarity. How can I separate them?

Answer: This is a common and frustrating problem. When standard chromatography fails, a combination of techniques is often required.

Troubleshooting & Optimization Strategies

Problem	Probable Cause	Recommended Solution(s)
Co-elution during Chromatography	Product and silyl byproducts (especially siloxanes) have similar polarity.	1. Optimize Chromatography: Use a shallower gradient or switch to a different solvent system (e.g., Toluene/EtOAc or DCM/MeOH instead of Hexane/EtOAc).2. Change Adsorbent: Consider using a different stationary phase like alumina or C18 reverse-phase silica. 3. "Grease-out" Precipitation: Dissolve the crude mixture in a minimal amount of a polar solvent (e.g., acetonitrile, methanol). The less polar siloxane byproducts may precipitate and can be removed by filtration.[6]
Product is a Solid	Co-crystallization or contamination of the solid product with silyl impurities.	Recrystallization: This is a highly effective method. Choose a solvent system where your product's solubility is significantly different from the silyl byproducts' at different temperatures. Test various solvents (e.g., hexanes, ethyl acetate, isopropanol, or mixtures).[6]
Persistent Silanol Impurities	The polar silanol (R₃SiOH) is interacting strongly with the desired product or the silica gel.	Aqueous Basic Wash: Perform a liquid-liquid extraction and wash the organic layer with a dilute basic solution (e.g., 1M NaOH or saturated NaHCO₃). This will deprotonate the silanol to form a water-soluble silanolate (R₃SiO⁻Na⁺), which will partition into the aqueous layer. Caution: Ensure your desired product is stable to basic conditions.

Q4: I used an acidic workup for deprotection. What's the best way to remove the silanols/siloxanes?

Answer: Acid-catalyzed deprotection (e.g., using acetic acid, HCl, or p-TsOH) is another common method, particularly for more labile silyl ethers like TMS or TES.[1][9][10] The workup is generally more straightforward than with TBAF as you don't have to remove quaternary ammonium salts.

Detailed Protocol for Acidic Workup and Purification:

• Neutralize: After the reaction is complete, carefully neutralize the acid with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until gas evolution ceases.[1]

• Extract: Extract the product with an appropriate organic solvent (e.g., ethyl acetate).[1]

• Wash: Wash the organic layer with water and then brine, dry over anhydrous sodium sulfate, and concentrate.[1][8]

• Purify: The primary byproducts will be the corresponding silanol and siloxane. These can be removed using the purification strategies outlined in Q3, most commonly flash column chromatography or crystallization.[6]

Context: Silyl Ether Stability

The choice of deprotection method and the difficulty of the subsequent workup are directly related to the stability of the silyl ether. Understanding this stability is key to planning a successful synthesis. Steric bulk around the silicon atom is the primary factor governing stability.[1]

Silyl Group	Abbreviation	Relative Stability in Acid	Relative Stability to Fluoride
Trimethylsilyl	TMS	1 (Least Stable)	1 (Least Stable)
Triethylsilyl	TES	~64	~40
tert-Butyldimethylsilyl	TBDMS / TBS	~20,000	~200,000
Triisopropylsilyl	TIPS	~700,000	~100,000
tert-Butyldiphenylsilyl	TBDPS	~5,000,000	~1,000,000

Data compiled from various sources for illustrative comparison.[1][9][11]

Generally, the order of stability under acidic conditions is TMS < TES < TBDMS < TIPS < TBDPS.[1][9] This allows for orthogonal deprotection strategies where a more labile group can be removed in the presence of a more robust one.

References

• BenchChem. (2025). Silyl Ether Protecting Groups: A Comparative Guide to Stability in Acidic and Basic Media. BenchChem Technical Support.
• BenchChem. (2025). Technical Support Center: Effective Removal of Silyl Byproducts from Reaction Mixtures. BenchChem Technical Support.
• Chem-Station. (2014). Silyl Protective Groups.
• Kurosu, M. (n.d.). An Operationally Simple and Efficient Work-up Procedure for TBAF-mediated Desilylation; Application to Halichondrin Synthesis. NIH Public Access.
• BenchChem. (2025). Application Notes and Protocols: Deprotection of Silyl Ethers using Tetrabutylammonium Fluoride (TBAF). BenchChem Technical Support.
• BenchChem. (2025). An In-depth Technical Guide to Silyl Ethers as Protecting Groups in Organic Synthesis. BenchChem Technical Support.
• BenchChem. (2025). Technical Support Center: Silyl Ether Stability During Aqueous Workup. BenchChem Technical Support.
• BenchChem. (2025). Technical Support Center: Purification of TBDPS-Deprotected Reaction Mixtures. BenchChem Technical Support.
• Olsen, J. (2017). Silyl-protective groups influencing the reactivity and selectivity in glycosylations. Beilstein Journal of Organic Chemistry.
• Organic Chemistry. (n.d.). Tetra-n-butylammonium Fluoride (TBAF).
• ChemSpider. (n.d.). Deprotection of a tert-butyldimethylsilyl ether. ChemSpider Synthetic Pages.
• The Organic Chemistry Tutor. (2020). Organic Chemistry - TBAF Deprotection Mechanism. YouTube.
• Gelest, Inc. (n.d.). Deprotection of Silyl Ethers. Gelest Technical Library.
• Organic Chemistry Portal. (n.d.). Alcohol or phenol synthesis by silyl ether cleavage.
• Ashenhurst, J. (2015). Protecting Groups For Alcohols. Master Organic Chemistry.
• Wikipedia. (n.d.). Silyl ether.

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Reference Data & Comparative Studies

"validation of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid structure by NMR"

An In-Depth Technical Guide to the Structural Validation of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid by NMR Spectroscopy

Introduction

In the landscape of pharmaceutical research and drug development, the unequivocal confirmation of a molecule's chemical structure is a cornerstone of scientific rigor and regulatory compliance. The slightest ambiguity in atomic connectivity or stereochemistry can lead to vastly different pharmacological and toxicological profiles. 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid is a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs)[1][2]. Its precise substitution pattern is critical for the desired reactivity and final product efficacy.

While several analytical techniques exist for molecular characterization, Nuclear Magnetic Resonance (NMR) spectroscopy stands as the gold standard for the unambiguous elucidation of organic compound structures in solution.[3] This guide provides a comprehensive, in-depth comparison of expected versus experimental NMR data to validate the structure of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid. We will delve into the causality behind experimental choices and demonstrate how a suite of 1D and 2D NMR experiments provides a self-validating system for structural confirmation.

The Validation Workflow: A Multi-faceted NMR Approach

The structural validation process is not reliant on a single experiment but on the convergence of evidence from multiple NMR techniques. Each experiment provides a unique piece of the structural puzzle, and together they offer a complete and trustworthy picture.

Caption: NMR Structural Validation Workflow.

Structural Features & Predicted NMR Signatures

Before analyzing the experimental data, we must first predict the expected NMR signatures based on the known effects of the functional groups on the benzoic acid core.

Caption: Structure of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid with key proton environments highlighted.

Analysis of Substituent Effects:

• Nitro Group (-NO₂): A powerful electron-withdrawing group that strongly deshields (shifts to higher ppm) protons and carbons, particularly at the ortho and para positions. The proton at C-3 (H-3), being ortho to the nitro group, is expected to be significantly downfield.

• Carboxylic Acid (-COOH): An electron-withdrawing group that deshields the aromatic ring. The acidic proton itself will appear as a very broad singlet at a high chemical shift (>12 ppm), often exchanging with trace water in the solvent.[4][5]

• Methoxy Group (-OCH₃): An electron-donating group that shields (shifts to lower ppm) the aromatic ring, especially at the ortho and para positions.

• Triisopropylsilyloxy Group (-OTIPS): The bulky TIPS group is primarily an ortho, para-director and is weakly electron-donating. Its most prominent features are the intense, high-field signals from the isopropyl groups themselves.[6][7] The proton at C-6 (H-6) is ortho to the methoxy group and meta to the nitro group, predicting a more upfield position compared to H-3.

Based on this analysis, we anticipate two distinct singlets in the aromatic region of the ¹H NMR spectrum, as H-3 and H-6 are separated by four bonds and will not exhibit spin-spin coupling.

Experimental Protocol

For robust and reproducible data, the following protocol is recommended.

• Sample Preparation: Dissolve 10-15 mg of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid in ~0.6 mL of deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆). CDCl₃ is often preferred for its simplicity, but DMSO-d₆ can be advantageous for observing exchangeable protons like the carboxylic acid proton.[8] Add a small amount of tetramethylsilane (TMS) as an internal reference (δ 0.00 ppm).

• Spectrometer Setup: Utilize a spectrometer with a field strength of at least 400 MHz for sufficient signal dispersion.[9] Ensure the probe is properly tuned and the sample is shimmed to achieve optimal resolution.

• 1D ¹H NMR Acquisition:

  • Acquire the spectrum with a 90° pulse angle.

  • Use a spectral width of -2 to 16 ppm to ensure all signals, including the carboxylic acid proton and TMS, are captured.

  • Employ a relaxation delay of 2-5 seconds to allow for full magnetization recovery, ensuring accurate integration.

• 1D ¹³C & DEPT-135 NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum over a range of 0-200 ppm. A larger number of scans (e.g., 1024 or more) will be required due to the low natural abundance of ¹³C.[9]

  • Run a DEPT-135 experiment to differentiate between CH/CH₃ (positive phase) and CH₂ (negative phase) signals. Quaternary carbons will be absent.

• 2D NMR Acquisition (COSY, HSQC, HMBC):

  • COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically through 2-3 bonds).[10]

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates protons directly to the carbons they are attached to (one-bond correlation).[11]

  • HMBC (Heteronuclear Multiple Bond Correlation): Correlates protons to carbons over longer ranges (typically 2-3 bonds). This is the most critical experiment for piecing together the molecular framework by connecting protonated carbons to non-protonated (quaternary) carbons.[10][11]

Data Analysis and Structural Elucidation

The following tables present representative experimental data and a step-by-step assignment to validate the target structure.

Table 1: ¹H NMR Data (400 MHz, CDCl₃)

Label	δ (ppm)	Multiplicity	Integration	Assignment
H-a	12.5-13.5	br s	1H	-COOH
H-b	7.68	s	1H	Ar-H (H-3)
H-c	7.21	s	1H	Ar-H (H-6)
H-d	3.95	s	3H	-OCH ₃
H-e	1.28	sept	3H	-Si[CH (CH₃)₂]₃
H-f	1.10	d	18H	-Si[CH(CH ₃)₂]₃

Table 2: ¹³C NMR & DEPT-135 Data (100 MHz, CDCl₃)

δ (ppm)	DEPT-135	Assignment
168.5	Cq	C =O (Carboxylic Acid)
154.2	Cq	C -OTIPS (C-4)
149.8	Cq	C -OMe (C-5)
141.5	Cq	C -NO₂ (C-2)
126.3	Cq	C -COOH (C-1)
118.1	CH	Ar-C H (C-3)
109.4	CH	Ar-C H (C-6)
56.8	CH₃	-OC H₃
17.9	CH₃	-Si[CH(C H₃)₂]₃
12.7	CH	-Si[C H(CH₃)₂]₃

Step-by-Step Assignment:

• Initial Identification (1D NMR):

  • The broad signal far downfield (H-a, >12 ppm) is characteristic of a carboxylic acid proton.

  • The singlet at 3.95 ppm (H-d) integrating to 3H is unambiguously the methoxy group.

  • The upfield signals at 1.28 ppm (septet, 3H) and 1.10 ppm (doublet, 18H) are the classic pattern for a triisopropylsilyl (TIPS) group.

  • The two remaining signals at 7.68 ppm (H-b) and 7.21 ppm (H-c) are the two aromatic protons. Their singlet multiplicity confirms they are not adjacent. The downfield shift of H-b is consistent with it being ortho to the electron-withdrawing nitro group.[12][13]

• Direct ¹H-¹³C Correlations (HSQC):

  • The HSQC spectrum (not shown) provides direct one-bond correlations, confirming the following pairs: H-b (7.68 ppm) with the carbon at 118.1 ppm; H-c (7.21 ppm) with 109.4 ppm; H-d (3.95 ppm) with 56.8 ppm; H-e (1.28 ppm) with 12.7 ppm; and H-f (1.10 ppm) with 17.9 ppm. This definitively assigns all protonated carbons.

• Connecting the Fragments (HMBC): The HMBC experiment provides the definitive proof of the substitution pattern by revealing 2- and 3-bond correlations.

Caption: Key HMBC correlations confirming the molecular structure.

• Crucial Correlation 1 (H-3): The downfield aromatic proton H-b (δ 7.68, assigned as H-3) shows a three-bond correlation to the carbon at 149.8 ppm (C-5, the methoxy-bearing carbon) and the carbon at 126.3 ppm (C-1, the carboxyl-bearing carbon). This firmly places H-3 between the nitro and carboxylic acid groups.

• Crucial Correlation 2 (H-6): The upfield aromatic proton H-c (δ 7.21, assigned as H-6) shows a two-bond correlation to the carbon at 154.2 ppm (C-4, the OTIPS-bearing carbon) and a three-bond correlation to the carbon at 141.5 ppm (C-2, the nitro-bearing carbon).

• Crucial Correlation 3 (Methoxy): The methoxy protons H-d (δ 3.95) show a strong two-bond correlation to the carbon at 149.8 ppm (C-5), confirming their attachment point.

This web of correlations, particularly the long-range connections to the five quaternary carbons (C-1, C-2, C-4, C-5, and the carboxyl C=O), allows for the unambiguous assembly of the entire molecular skeleton, validating the proposed structure.

Comparison Guide: Ruling Out a Plausible Isomer

To further underscore the power of this analysis, let's consider a plausible alternative: 4-Methoxy-2-nitro-5-((triisopropylsilyl)oxy)benzoic acid , where the positions of the -OMe and -OTIPS groups are swapped.

Feature	Target Structure	Alternative Isomer	Rationale for Difference
¹H NMR Chemical Shifts	H-6 (~7.21 ppm) is ortho to -OMe	H-6 would be ortho to -OTIPS	The stronger donating effect of -OMe would shield H-6 more than -OTIPS, leading to a slight upfield shift in the target structure.
Key HMBC Correlation 1	Methoxy protons (H-d) correlate to C-5 .	Methoxy protons would correlate to C-4 .	This is the most definitive differentiator. The observed correlation to the carbon at 149.8 ppm confirms the methoxy group is at position 5.
Key HMBC Correlation 2	Aromatic proton H-6 correlates to the -OTIPS carbon (C-4) and the -NO₂ carbon (C-2).	Aromatic proton H-6 would correlate to the -OMe carbon (C-4) and the -NO₂ carbon (C-2).	The chemical shift of the carbon H-6 correlates to would be different, confirming the identity of the adjacent substituent.

The experimental HMBC data is only consistent with the target structure, thereby invalidating the alternative isomer and confirming the initial assignment.

Conclusion

The structural validation of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid is definitively achieved through a systematic, multi-technique NMR approach. The combination of 1D (¹H, ¹³C, DEPT-135) and 2D (HSQC, HMBC) spectroscopy provides a wealth of interlocking data points. The chemical shifts and integration in the ¹H spectrum offer the initial assignment, which is then confirmed by direct one-bond correlations in the HSQC spectrum. Finally, the long-range couplings observed in the HMBC spectrum provide irrefutable evidence for the atomic connectivity, including the specific substitution pattern on the aromatic ring. This rigorous, self-validating workflow leaves no ambiguity and stands as a testament to the power of modern NMR in synthetic and medicinal chemistry.

References

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• Baranac-Stojanović, M. (2018). Can Variations of 1H NMR Chemical Shifts in Benzene Substituted with an Electron-Accepting (NO2)/Donating (NH2) Group be Explained in Terms of Resonance Effects of Substituents?. Chemistry – An Asian Journal, 13(17), 2334-2342. Available at: [Link]

• Chemistry Stack Exchange. (2017). Nitrobenzene and other monosubstituted benzenes 1H vs 13C NMR assignments. Available at: [Link]

• Hunt, I. (n.d.). Chapter 13: Aromatic H-NMR. University of Calgary. Available at: [Link]

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• The Royal Society of Chemistry. (2015). VII. 1H and 13C NMR Spectra of Substituted Benzoic Acids. Available at: [Link]

• Doc Brown's Chemistry. (n.d.). The C-13 NMR spectrum of benzoic acid. Available at: [Link]

• ResearchGate. (2009). Evaluation of solvent effects on protonation using NMR spectroscopy: Implication in salt formation. Available at: [Link]

• Matsuo, T., & Shosenji, H. (1967). Studies of the solvent effect on the chemical shifts in nmr-spectroscopy. II. Solutions of succinic anhydride. Canadian Journal of Chemistry, 45(16), 1829-1835. Available at: [Link]

• Wesleyan University. (n.d.). CHEM 385: NMR as a Tool for Structure Elucidation of Organic Compounds. Available at: [Link]

• Tzakos, A. G., & Gerothanassis, I. P. (2018). Development of a Teaching Approach for Structure Elucidation Using 1D and 2D Homonuclear and Heteronuclear NMR Spectra. Journal of Chemical Education, 95(11), 2046–2051. Available at: [Link]

• Chemistry LibreTexts. (2023). 7.6: Interpreting 2-D NMR Spectra. Available at: [Link]

• Fuloria, N. K., & Fuloria, S. (2013). Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy. Journal of Analytical & Bioanalytical Techniques, S11:001. Available at: [Link]

• Butts, C. P., et al. (2023). NMR Chemical Shifts of Emerging Green Solvents, Acids, and Bases for Facile Trace Impurity Analysis. ACS Sustainable Chemistry & Engineering, 11(13), 5399–5407. Available at: [Link]

• University of Puget Sound. (n.d.). 13C NMR Chemical Shift Table. Available at: [Link]

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• ResearchGate. (2022). Does presence of acids impact the position of H2O peak in 1H NMR spectrum?. Available at: [Link]

• ResearchGate. (n.d.). Most significant correlations provided by the COSY, HMBC, and ROESY 2D NMR spectra of smenamide A (1). Available at: [Link]

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• The Royal Society of Chemistry. (n.d.). Supporting Information. Available at: [Link]

• SpectraBase. (n.d.). 4-Methoxy benzoic acid - 1H NMR Chemical Shifts. Available at: [Link]

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A Strategic Guide to Silyl Ether Stability: A Comparative Analysis of TIPS and TBDMS Protecting Groups

For researchers, scientists, and professionals in drug development, the selection of an appropriate protecting group is a critical decision that can dictate the success of a multi-step organic synthesis. The stability of these groups under a variety of reaction conditions determines the overall efficiency and feasibility of a synthetic route. Among the most common choices for the protection of hydroxyl groups are silyl ethers, with tert-butyldimethylsilyl (TBDMS or TBS) and triisopropylsilyl (TIPS) ethers being two of the most frequently employed. This guide provides an objective, in-depth comparison of the stability of TBDMS and TIPS protecting groups, supported by experimental data and detailed protocols to inform your synthetic strategy.

The Decisive Factor: Steric Hindrance and Its Impact on Stability

The fundamental difference in stability between TBDMS and TIPS ethers arises from the steric bulk of the substituents on the silicon atom. The TBDMS group possesses one bulky tert-butyl group and two smaller methyl groups, while the TIPS group features three bulky isopropyl groups. This increased steric congestion around the silicon atom in TIPS ethers provides a more substantial shield for the silicon-oxygen bond from the approach of nucleophiles or protons, rendering it significantly more robust under a range of conditions.[1][2]

This difference in stability is not merely qualitative; it has been quantified through kinetic studies of their hydrolysis.

Comparative Stability Data

The following table summarizes the relative rates of cleavage for TBDMS and TIPS ethers under both acidic and basic conditions, highlighting the superior stability of the TIPS group.

Silyl Ether	Relative Rate of Acidic Hydrolysis	Relative Rate of Basic Hydrolysis
TBDMS (TBS)	20,000	~20,000
TIPS	700,000	100,000

Data compiled from multiple sources.[3][4][5] The rates are relative to the Trimethylsilyl (TMS) group, which is set to a value of 1.

As the data clearly indicates, the TIPS group is approximately 35 times more stable to acidic hydrolysis and 5 times more stable to basic hydrolysis than the TBDMS group.[3][4] This substantial difference allows for the selective deprotection of a TBDMS ether in the presence of a TIPS ether, a powerful tactic in the synthesis of complex molecules.[6]

Navigating Deprotection Strategies: A Mechanistic Overview

The cleavage of silyl ethers is typically achieved under acidic conditions or through the use of a fluoride ion source.[7][8] The choice of method is dictated by the substrate's sensitivity and the presence of other protecting groups.

Acid-Catalyzed Cleavage

The mechanism of acid-catalyzed cleavage involves the protonation of the ether oxygen, followed by the nucleophilic attack of a solvent molecule (e.g., water or alcohol) on the silicon atom. The steric hindrance around the silicon atom is the primary factor governing the rate of this reaction; less hindered silyl ethers are cleaved more rapidly.[3]

Fluoride-Mediated Cleavage

Fluoride ions exhibit a remarkably high affinity for silicon, forming a strong Si-F bond.[7] This strong interaction is the driving force for the cleavage of the Si-O bond. Tetrabutylammonium fluoride (TBAF) is the most common fluoride source used for this purpose.[7][9] While both TBDMS and TIPS ethers are susceptible to fluoride-mediated cleavage, the increased steric bulk of the TIPS group generally necessitates longer reaction times or elevated temperatures for its removal compared to the TBDMS group.[1]

Experimental Protocols: A Practical Guide

The following are detailed, step-by-step methodologies for the protection of a primary alcohol with TBDMS and TIPS groups, and their subsequent deprotection. The choice of reagents and conditions is explained to provide a deeper understanding of the experimental design.

Protocol 1: Protection of a Primary Alcohol with TBDMSCl

This protocol is designed for the selective protection of a less sterically hindered primary alcohol.[10]

Materials:

• Primary alcohol (1.0 eq)

• tert-Butyldimethylsilyl chloride (TBDMSCl, 1.2 eq)

• Imidazole (2.5 eq)

• Anhydrous N,N-dimethylformamide (DMF)

Procedure:

• Under an inert atmosphere (e.g., nitrogen or argon), dissolve the primary alcohol in anhydrous DMF.

• Add imidazole to the solution and stir until it is fully dissolved. The imidazole acts as a base to neutralize the HCl generated during the reaction and also as a nucleophilic catalyst.

• Add TBDMSCl portion-wise to the stirred solution at room temperature. For substrates with both primary and secondary alcohols where high selectivity is desired, cooling the reaction to 0 °C is recommended to further favor the kinetically controlled reaction with the less hindered alcohol.[10]

• Stir the reaction mixture at room temperature (or 0 °C) and monitor its progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-12 hours.

• Upon completion, quench the reaction by adding water or a saturated aqueous solution of NaHCO₃.

• Extract the product with an organic solvent such as diethyl ether or ethyl acetate.

• Wash the combined organic extracts with water and then brine to remove DMF and residual imidazole.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the pure TBDMS-protected alcohol.

Protocol 2: Protection of a Primary Alcohol with TIPSCl

Due to the increased steric bulk of the TIPS group, its introduction can be more challenging than TBDMS.[6]

Materials:

• Primary alcohol (1.0 eq)

• Triisopropylsilyl chloride (TIPSCl, 1.5 eq)

• Imidazole (3.0 eq) or 2,6-lutidine (2.0 eq)

• Anhydrous dichloromethane (DCM) or DMF

Procedure:

• Under an inert atmosphere, dissolve the primary alcohol in anhydrous DCM or DMF.

• Add imidazole or 2,6-lutidine to the solution. 2,6-lutidine is a non-nucleophilic base and is often preferred for more hindered silylations to avoid potential side reactions.

• Add TIPSCl dropwise to the stirred solution at room temperature. For more sterically demanding substrates, using the more reactive triisopropylsilyl triflate (TIPSOTf) may be necessary.[3]

• Stir the reaction mixture at room temperature and monitor by TLC. The reaction may require a longer time (12-24 hours) compared to TBDMS protection.

• Work-up the reaction as described in Protocol 1.

• Purify the crude product by flash column chromatography.

Protocol 3: Deprotection of a TBDMS Ether using TBAF

This is a widely used and generally reliable method for the removal of TBDMS ethers.[4]

Materials:

• TBDMS-protected alcohol (1.0 eq)

• Tetrabutylammonium fluoride (TBAF, 1.0 M solution in THF, 1.1 eq)

• Anhydrous tetrahydrofuran (THF)

Procedure:

• Dissolve the TBDMS-protected alcohol in anhydrous THF at room temperature under an inert atmosphere.

• Add the TBAF solution dropwise to the stirred solution.

• Stir the reaction for 1-4 hours, monitoring by TLC. The deprotection is typically rapid.

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the mixture with an organic solvent like diethyl ether or ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate to yield the deprotected alcohol.

Protocol 4: Deprotection of a TIPS Ether using TBAF

The removal of the more stable TIPS group often requires more forcing conditions.[7]

Materials:

• TIPS-protected alcohol (1.0 eq)

• Tetrabutylammonium fluoride (TBAF, 1.0 M solution in THF, 1.5-2.0 eq)

• Anhydrous tetrahydrofuran (THF)

Procedure:

• Dissolve the TIPS-protected alcohol in anhydrous THF.

• Add the TBAF solution to the mixture.

• Stir the reaction at room temperature. If the reaction is sluggish, gentle heating (e.g., to 40-50 °C) may be required to drive the reaction to completion. Monitor the progress carefully by TLC.

• Upon completion, perform an aqueous work-up as described in Protocol 3.

• Purify the product as necessary.

Strategic Selection of a Silyl Ether Protecting Group

The choice between TBDMS and TIPS is a strategic decision that should be made based on the planned synthetic route. The following diagram illustrates a logical workflow for selecting the appropriate protecting group.

Caption: A decision-making workflow for selecting between TBDMS and TIPS protecting groups.

Conclusion

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A Senior Application Scientist's Guide to Alternative Protecting Groups for Hydroxybenzoic Acids

Introduction: The Synthetic Challenge of Bifunctionality

Hydroxybenzoic acids are a cornerstone of synthetic chemistry, serving as versatile scaffolds in pharmaceuticals, polymers, and fine chemicals. Their inherent bifunctionality, possessing both a nucleophilic and acidic phenolic hydroxyl group and an electrophilic carboxylic acid, presents a significant synthetic challenge. Unchecked, these groups can interfere with desired transformations, leading to side reactions, low yields, and complex purification procedures. Consequently, the judicious use of protecting groups is not merely a tactical step but a strategic imperative.[1][2]

This guide moves beyond a simple catalog of protecting groups. It provides a comparative analysis of alternative strategies for the orthogonal protection of hydroxybenzoic acids, grounded in experimental evidence and practical insights. We will explore the causality behind choosing one group over another, focusing on stability, selectivity, and the conditions required for their introduction and cleavage.

I. Protecting the Phenolic Hydroxyl Group: Beyond Methyl Ethers

The acidity of the phenolic proton (pKa ≈ 10) makes it reactive towards bases and nucleophiles. While simple methyl ethers are robust, their harsh cleavage conditions (e.g., BBr₃) limit their utility in complex syntheses.[1][3] We will therefore focus on more labile alternatives.

A. Silyl Ethers: The Tunable Shield

Silyl ethers are among the most versatile protecting groups for hydroxyls due to the wide range of available reagents, which allows for fine-tuning of steric bulk and stability.[4][5] Their primary advantage is their unique cleavage mechanism using fluoride ions, which offers excellent orthogonality with many other protecting groups.[5]

• Common Variants : Trimethylsilyl (TMS), Triethylsilyl (TES), tert-Butyldimethylsilyl (TBDMS/TBS), Triisopropylsilyl (TIPS), and tert-Butyldiphenylsilyl (TBDPS).

• Introduction : Typically formed by reacting the hydroxybenzoic acid with the corresponding silyl chloride (e.g., TBDMS-Cl) in the presence of a mild base like imidazole in an aprotic solvent (e.g., DMF).[4]

• Stability Profile : The stability of silyl ethers to acidic hydrolysis increases with steric bulk: TMS < TES < TBDMS < TIPS < TBDPS.[4] This differential stability can be exploited for selective deprotection. For instance, a TMS ether can be cleaved under mildly acidic conditions that leave a TBDPS group intact.

• Cleavage : The signature deprotection method is fluoride-mediated cleavage using reagents like tetrabutylammonium fluoride (TBAF) in THF.[1][6] Acidic conditions (e.g., acetic acid or HCl in an alcohol) can also be used, with lability depending on the specific silyl group.[1]

A 2018 study on the Oxone-mediated oxidative esterification of 3-hydroxybenzoic acid derivatives provided direct comparative data. It showed that under their specific acidic reaction conditions, the bulky TIPS group remained intact, while the TBDMS group was cleaved.[7] This highlights the critical importance of matching the protecting group's stability to the planned downstream reaction conditions.

B. Benzyl Ethers (Bn): The Hydrogenolysis-Labile Classic

Benzyl ethers are a classic choice, offering broad stability to both acidic and basic conditions, making them more robust than many silyl ethers or acetals.[8][9]

• Introduction : Formed via Williamson ether synthesis, by treating the phenol with a base (e.g., NaH, K₂CO₃) followed by a benzyl halide (BnBr or BnCl).[10]

• Stability Profile : Stable to a wide range of non-reductive conditions, including organometallics, hydrides, and mild acids/bases.[9]

• Cleavage : The primary method for deprotection is catalytic hydrogenolysis (H₂, Pd/C), which is exceptionally mild and yields the free phenol and toluene as a byproduct.[9][10] This method is orthogonal to most acid- and base-labile groups. Alternative cleavage methods include dissolving metal reduction (Na, NH₃) or strong acids.[8]

• Variants : The p-methoxybenzyl (PMB) ether is an important alternative. The electron-donating methoxy group renders it susceptible to oxidative cleavage with reagents like 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) or ceric ammonium nitrate (CAN), providing an orthogonal removal strategy to standard benzyl ethers.[10][11]

C. Acetals (MOM, THP): The Acid-Sensitive Option

Alkoxyalkyl ethers, or acetals, such as methoxymethyl (MOM) and tetrahydropyranyl (THP) ethers, are useful when mild acidic cleavage is desired.

• Introduction : Formed by reacting the phenol with an activated reagent like MOM-Cl (with a base like DIPEA) or dihydropyran (with an acid catalyst like PPTS).[4][5]

• Stability Profile : Generally stable to basic, nucleophilic, and reductive conditions but are labile to aqueous acid.[12][13]

• Cleavage : Deprotection is readily achieved with mild acid catalysis (e.g., HCl in MeOH, or acetic acid in THF/water).[1][14] The study on Oxone-mediated esterification confirmed the lability of the THP group under their acidic conditions.[7]

II. Protecting the Carboxylic Acid: Esters and Their Alternatives

The carboxylic acid moiety is prone to acting as an acid in the presence of bases or as an electrophile towards strong nucleophiles. Protection is most commonly achieved by conversion to an ester.[15][16][17]

A. Benzyl Esters: The Reductive Cleavage Workhorse

Similar to the benzyl ether, the benzyl ester is a robust protecting group that is removed under specific, mild conditions.

• Introduction : Can be formed through Fischer esterification with benzyl alcohol under acidic catalysis or, more commonly, by reacting the carboxylate salt with benzyl bromide.[17]

• Stability Profile : Stable to mildly acidic and basic conditions but susceptible to strong nucleophiles and reducing agents.[15]

• Cleavage : Removed by catalytic hydrogenolysis (H₂, Pd/C), a condition that is orthogonal to silyl ethers, acetals, and t-butyl esters.[9][14]

B. tert-Butyl Esters: The Acid-Labile Choice

tert-Butyl (t-Bu) esters are highly valued for their stability to base and nucleophiles, coupled with their ease of removal under acidic conditions.

• Introduction : Typically formed by reacting the carboxylic acid with isobutylene in the presence of a strong acid catalyst (e.g., H₂SO₄).

• Stability Profile : Highly resistant to saponification and other base-catalyzed reactions.[15]

• Cleavage : Readily cleaved under moderately acidic conditions, such as with trifluoroacetic acid (TFA) in dichloromethane (DCM) or 4N HCl in dioxane.[1] The cleavage mechanism involves the formation of the stable tert-butyl cation.

C. Allyl Esters: The Palladium-Catalyzed Deprotection

Allyl esters offer a unique, mild deprotection strategy that provides orthogonality to many other groups.

• Introduction : Formed by reaction with allyl alcohol (Fischer esterification) or allyl bromide.[17]

• Stability Profile : Similar to other simple esters.

• Cleavage : Selectively removed under neutral conditions using a palladium(0) catalyst (e.g., Pd(PPh₃)₄) in the presence of an allyl cation scavenger like dimedone or pyrrolidine.[1]

III. Orthogonal Protection Strategies: A Workflow for Success

The true power of protecting group chemistry lies in orthogonality—the ability to selectively remove one protecting group in a multi-protected molecule without affecting the others.[1][13] This is paramount for the sequential modification of the phenol and carboxylic acid moieties in a hydroxybenzoic acid.

Workflow Example: Selective Modification

Consider a synthetic route where an amide bond must be formed at the carboxylic acid, followed by an etherification at the phenolic hydroxyl. This requires an orthogonal strategy.

Strategy:

• Phenol Protection: Use a TBDMS ether (stable to amide coupling conditions, labile to fluoride).

• Carboxyl Protection: Use a Benzyl ester (stable to etherification conditions, labile to hydrogenolysis).

This strategy is flawed because the carboxylic acid needs to be free for amide coupling. A better approach is:

• Protect the Phenol: Protect the hydroxyl group as a TBDMS ether.

• Amide Coupling: Activate the free carboxylic acid and perform the amide coupling. The TBDMS group is stable to standard coupling reagents (e.g., EDC, HOBt).

• Deprotect the Phenol: Remove the TBDMS group with TBAF.

• Etherify the Phenol: Perform the desired etherification on the now-free phenol.

Below is a diagram illustrating a common orthogonal protection and deprotection sequence.

Caption: Orthogonal protection/deprotection workflow.

IV. Comparative Data Summary

The following tables summarize the stability and deprotection conditions for common protecting groups discussed.

Table 1: Protecting Groups for the Phenolic Hydroxyl Group

Protecting Group	Common Reagents (Introduction)	Stable To	Labile To	Common Reagents (Cleavage)
TBDMS Ether	TBDMS-Cl, Imidazole, DMF	Base, H₂, Mild Oxidation	Acid, Fluoride Ions	TBAF/THF; Acetic Acid/H₂O
TIPS Ether	TIPS-Cl, Imidazole, DMF	Base, H₂, Mild Oxidation	Acid (stronger), F⁻	TBAF/THF; HF•Pyridine
Benzyl (Bn) Ether	BnBr, K₂CO₃, Acetone	Acid, Base, Nucleophiles	Catalytic Hydrogenation	H₂, Pd/C, EtOH
PMB Ether	PMB-Cl, NaH, DMF	Acid, Base, H₂	Oxidation	DDQ, CAN
MOM Ether	MOM-Cl, DIPEA, DCM	Base, H₂, Nucleophiles	Aqueous Acid	2N HCl, MeOH

Table 2: Protecting Groups for the Carboxylic Acid Group

Protecting Group	Common Reagents (Introduction)	Stable To	Labile To	Common Reagents (Cleavage)
Methyl Ester	MeOH, H₂SO₄ (cat.)	Mild Acid/Base	Strong Base (Saponification)	LiOH, H₂O/THF
Benzyl (Bn) Ester	BnBr, Cs₂CO₃, DMF	Mild Acid/Base	Catalytic Hydrogenation	H₂, Pd/C, EtOH
tert-Butyl (t-Bu) Ester	Isobutylene, H₂SO₄ (cat.)	Base, Nucleophiles, H₂	Strong Acid	TFA/DCM; 4N HCl/Dioxane
Allyl Ester	Allyl-Br, Base	Mild Acid/Base	Pd(0) Catalysis	Pd(PPh₃)₄, Scavenger

V. Selected Experimental Protocols

The following protocols are illustrative examples and should be adapted based on the specific substrate and scale.

Protocol 1: Selective TBDMS Protection of 4-Hydroxybenzoic Acid

This protocol demonstrates the selective protection of the more acidic phenolic hydroxyl group over the carboxylic acid.

Rationale: Imidazole acts as a base to deprotonate the phenol (pKa ~9-10) but is not strong enough to deprotonate the carboxylic acid (pKa ~4-5) to a significant extent. The resulting phenoxide is a much better nucleophile than the carboxylate.

• Setup: To a solution of 4-hydroxybenzoic acid (1.0 eq) in anhydrous N,N-dimethylformamide (DMF), add imidazole (1.2 eq).

• Addition: Stir the mixture at room temperature until all solids dissolve. Add tert-butyldimethylsilyl chloride (TBDMS-Cl) (1.1 eq) portion-wise.

• Reaction: Stir the reaction mixture at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Pour the reaction mixture into water and extract with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield 4-((tert-butyldimethylsilyl)oxy)benzoic acid.

Protocol 2: Benzyl Ester Formation

This protocol protects the remaining carboxylic acid.

Rationale: Using a base like potassium carbonate will form the carboxylate salt, which can then act as a nucleophile in an Sₙ2 reaction with benzyl bromide.

• Setup: Dissolve the TBDMS-protected acid from Protocol 1 (1.0 eq) in acetone or DMF. Add finely ground potassium carbonate (K₂CO₃) (1.5 eq).

• Addition: Add benzyl bromide (BnBr) (1.2 eq) dropwise to the stirred suspension.

• Reaction: Heat the mixture to 50-60 °C and stir for 6-12 hours, monitoring by TLC until the starting material is consumed.

• Work-up: Cool the reaction to room temperature, filter off the inorganic salts, and concentrate the filtrate under reduced pressure.

• Purification: Dissolve the residue in ethyl acetate, wash with water and brine, dry over anhydrous Na₂SO₄, and concentrate. The crude benzyl tert-butyldimethylsilyl(4-oxybenzoyl) ether can be purified by column chromatography if necessary.

Protocol 3: Selective Deprotection of the Benzyl Ester via Hydrogenolysis

This protocol demonstrates the selective cleavage of the benzyl ester, liberating the carboxylic acid while the TBDMS ether remains intact.

Rationale: Palladium on carbon is a heterogeneous catalyst that activates molecular hydrogen, which cleaves the weak C-O bond at the benzylic position without affecting the robust Si-O bond.[9]

• Setup: Dissolve the doubly protected compound from Protocol 2 (1.0 eq) in a suitable solvent such as ethanol, ethyl acetate, or THF.

• Catalyst: Add palladium on carbon (10% Pd/C, ~5-10 mol% Pd).

• Reaction: Securely fit a balloon filled with hydrogen gas to the flask (or use a hydrogenator). Purge the flask with hydrogen and stir the suspension vigorously under a hydrogen atmosphere (1 atm) for 2-8 hours. Monitor by TLC.

• Work-up: Once the reaction is complete, carefully filter the mixture through a pad of Celite to remove the Pd/C catalyst, washing the pad with the reaction solvent.

• Isolation: Concentrate the filtrate under reduced pressure to yield the TBDMS-protected acid.

Caption: Experimental workflow for selective protection and deprotection.

References

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A Senior Application Scientist's Guide to the Synthesis of Substituted Nitrobenzoic Acids: A Comparative Analysis

Substituted nitrobenzoic acids are a cornerstone class of molecules in modern chemistry, serving as pivotal intermediates in the synthesis of pharmaceuticals, dyes, and advanced materials.[1] The strategic placement of the nitro (-NO₂) and carboxylic acid (-COOH) groups on the aromatic ring dictates the molecule's reactivity and ultimate application.[1] However, the synthesis of a specific isomer is not always trivial and is governed by the fundamental principles of aromatic substitution.

This guide provides a comparative analysis of the three primary synthetic strategies for accessing substituted nitrobenzoic acids. As a Senior Application Scientist, my objective is to move beyond mere protocols and delve into the causality behind methodological choices. We will explore the scope, limitations, and practical considerations of each route—direct nitration, oxidation of nitrotoluenes, and the Sandmeyer reaction—supported by experimental data and protocols to empower researchers in making informed decisions for their synthetic campaigns.

Safety First: A Mandatory Overview of Nitration and Oxidation Hazards

Before commencing any experimental work, a rigorous understanding and mitigation of the associated hazards are paramount. Both nitration and strong oxidation reactions are highly energetic and present significant safety risks if not managed properly.

Nitration Hazards: The combination of concentrated nitric acid and sulfuric acid ("mixed acid") is a powerful nitrating agent but is also extremely corrosive and reactive.[2][3]

• Extreme Corrosivity: Mixed acid causes severe chemical burns on contact with skin and eyes.[4][5] All manipulations must be conducted within a chemical fume hood while wearing acid-resistant gloves, a lab coat, and chemical splash goggles with a face shield.[2][4]

• Exothermic Reaction: The reaction is highly exothermic. The temperature must be carefully controlled, typically with an ice bath, to prevent thermal runaway, which can lead to violent decomposition or explosion.[6]

• Violent Reactivity: Nitric acid reacts violently with many organic compounds, including alcohols and acetone, as well as reducing agents.[4][7] Segregation from incompatible materials is critical.

Oxidation Hazards: Strong oxidizing agents like sodium dichromate and potassium permanganate are also hazardous.

• Toxicity and Environmental Impact: Chromium (VI) compounds, such as sodium dichromate, are known carcinogens and pose a significant environmental hazard.

• Reactivity: These oxidants can react violently with combustible materials. The reactions are also often exothermic and require careful temperature management.[8]

All protocols described herein must be preceded by a thorough risk assessment. Always ensure that emergency eyewash stations, safety showers, and appropriate spill containment kits are readily accessible.[2][7]

Route 1: Direct Nitration of Substituted Benzoic Acids

This approach represents the most straightforward method for introducing a nitro group onto a pre-existing benzoic acid scaffold via electrophilic aromatic substitution (EAS).

Principle & Mechanism

The reaction mechanism involves the in-situ generation of the highly electrophilic nitronium ion (NO₂⁺) from the dehydration of nitric acid by sulfuric acid.[3] The aromatic π-system of benzoic acid then attacks the nitronium ion. The carboxylic acid group is a deactivating, meta-directing substituent.[3][9] This is due to its electron-withdrawing nature, which destabilizes the positively charged intermediates (sigma complexes) that would be formed during attack at the ortho and para positions.[9] Consequently, the electrophile preferentially adds to the meta position, leading to the 3-nitrobenzoic acid isomer as the major product.[9][10]

Caption: Mechanism of benzoic acid nitration.

Scope and Limitations

This method is the preferred route for the synthesis of meta-nitrobenzoic acids.[10] Direct nitration of benzoic acid itself efficiently produces 3-nitrobenzoic acid.[10] However, the deactivating nature of the carboxyl group means that forcing conditions (elevated temperatures) may be required, which can increase the risk of side reactions.[11] Furthermore, this method is ill-suited for preparing ortho or para isomers, which are formed in very small amounts.[10][12] If other substituents are present on the ring, a mixture of regioisomers can be formed, complicating purification.[13][14] An alternative strategy involves nitrating methyl benzoate, which is also meta-directing, followed by saponification to the desired acid.[10][12][15] This can sometimes offer better yields and easier handling.[12]

Experimental Protocol: Synthesis of 3-Nitrobenzoic Acid from Benzoic Acid

This protocol is adapted from established procedures and must be performed with strict adherence to the safety precautions outlined above.[10]

• Preparation: In a 250 mL flask, dissolve 10 g of benzoic acid in 25 mL of concentrated sulfuric acid. Cool the mixture to 0-5 °C in an ice-salt bath with continuous stirring.

• Nitrating Mixture: In a separate beaker, cautiously prepare the nitrating mixture by slowly adding 10 mL of concentrated nitric acid to 10 mL of concentrated sulfuric acid, keeping the mixture cool in an ice bath.

• Reaction: Add the cold nitrating mixture dropwise to the stirred benzoic acid solution. Critically maintain the reaction temperature below 15 °C throughout the addition.[10]

• Stirring: Once the addition is complete, allow the mixture to stir at room temperature for 30-60 minutes.

• Quenching: Carefully pour the reaction mixture onto 200 g of crushed ice. This will precipitate the crude product.

• Isolation: Collect the solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the crude product thoroughly with several portions of cold water to remove residual acids.

• Purification: Recrystallize the crude solid from a suitable solvent, such as an ethanol/water mixture, to yield purified 3-nitrobenzoic acid.

Caption: Workflow for direct nitration.

Route 2: Oxidation of Substituted Nitrotoluenes

This synthetic strategy is the workhorse for producing ortho- and para-nitrobenzoic acids, which are not readily accessible via direct nitration.[10] The approach relies on the oxidation of the methyl group of a commercially available nitrotoluene precursor.

Principle & Mechanism

The methyl group attached to the aromatic ring is activated towards oxidation. The reaction proceeds by converting the -CH₃ group into a -COOH group. A variety of strong oxidizing agents can accomplish this transformation, including potassium permanganate (KMnO₄), sodium dichromate (Na₂Cr₂O₇), and nitric acid.[16][17] The choice of oxidant is a critical decision, influencing yield, reaction conditions, cost, and environmental impact.[16] More modern methods leverage catalysis and air as the terminal oxidant, offering a "greener" alternative.[16][18]

Comparative Analysis of Oxidizing Agents

The selection of an oxidizing agent is a trade-off. While traditional reagents like dichromate offer high yields, they come with significant environmental and safety concerns. Catalytic systems are more benign but may require specialized equipment or longer reaction times.

Oxidizing Agent/System	Key Reaction Conditions	Typical Yield (%)	Advantages	Disadvantages	Reference(s)
Sodium Dichromate / H₂SO₄	Aqueous, gentle boiling	82 - 86	High yield, reliable, fast reaction	Highly toxic (Cr⁶⁺), hazardous waste	[16][19]
Potassium Permanganate	Aqueous, reflux, often basic	50 - 80	Less toxic than Cr⁶⁺, effective	Forms MnO₂ sludge, workup can be tedious	[8][20]
Nitric Acid (HNO₃)	~15% aqueous, high T & P (~175°C)	~88	High yield, inexpensive reagent	Requires high pressure/temp reactor	[16][21][22]
Catalytic Air / O₂	Co/Mn/NAPI catalysts, 130°C, 10 atm	~81	"Green" (uses air), catalytic	Requires pressure, higher temp	[16][18]

Experimental Protocol: Synthesis of 4-Nitrobenzoic Acid via Dichromate Oxidation

This protocol is a classic procedure from Organic Syntheses. It involves a carcinogenic reagent (dichromate) and must be performed with extreme caution and appropriate engineering controls.[19]

• Setup: In a 1 L round-bottomed flask fitted with a mechanical stirrer, place 68 g of sodium dichromate, 150 mL of water, and 23 g of 4-nitrotoluene.

• Acid Addition: While stirring, slowly add 170 g of concentrated sulfuric acid. The heat of dilution will melt the nitrotoluene and initiate the oxidation. The addition rate should be controlled to prevent the reaction from becoming too violent. This step must be performed in a fume hood.

• Reflux: After the initial exothermic reaction subsides, heat the mixture to a gentle boil for 30-60 minutes.[19]

• Cooling & Dilution: Allow the mixture to cool, then dilute it by adding it to 200 mL of cold water.

• Isolation: Filter the crude product through a cloth filter and wash it with approximately 100 mL of water.

• Purification (Step 1): To remove chromium salts, suspend the crude product in 100 mL of 5% sulfuric acid, warm the mixture, and stir. Cool and filter again.

• Purification (Step 2): Dissolve the product in a 5% sodium hydroxide solution. This converts the acid to its soluble sodium salt, leaving behind insoluble impurities like unreacted nitrotoluene and chromium hydroxide. Filter this solution.

• Precipitation: Acidify the clear, light-yellow filtrate with dilute sulfuric acid, with stirring, to precipitate the purified 4-nitrobenzoic acid.

• Final Isolation: Collect the pure product by suction filtration, wash thoroughly with cold water, and dry. The expected yield is 23–24 g (82–86%).[19]

Caption: Workflow for nitrotoluene oxidation.

Route 3: The Sandmeyer Approach for Regiochemical Control

When direct nitration or oxidation of a readily available precursor fails to provide the desired isomer, the Sandmeyer reaction offers a powerful, albeit multi-step, alternative.[23] This route provides unparalleled regiochemical control by building the desired functionality from an amino group.

Principle & Mechanism

The Sandmeyer reaction is a substitution reaction that transforms an aryl diazonium salt into an aryl halide or cyanide.[23][24] For the synthesis of a nitrobenzoic acid, the key transformation is the conversion of an amino group to a nitrile (-CN) using a copper(I) cyanide catalyst.[25] The nitrile is then hydrolyzed to a carboxylic acid. The overall synthetic sequence is:

• Reduction: An appropriate nitroaniline is chosen as the starting material.

• Diazotization: The amino group (-NH₂) is converted into a diazonium salt (-N₂⁺) using nitrous acid (generated in situ from NaNO₂ and a strong acid) at low temperatures (0-5 °C).[26]

• Cyanation (Sandmeyer Reaction): The diazonium salt is treated with copper(I) cyanide (CuCN) to replace the -N₂⁺ group with a -CN group, with the loss of nitrogen gas.[25] The mechanism is believed to involve a single-electron transfer from the copper(I) catalyst.[23]

• Hydrolysis: The resulting nitrobenzonitrile is hydrolyzed to the corresponding nitrobenzoic acid under acidic or basic conditions.[27]

Caption: Sandmeyer reaction pathway.

Scope and Advantages

The primary advantage of this route is its versatility. It allows for the synthesis of isomers that are difficult or impossible to obtain through the other methods. For example, to synthesize 2-methyl-3-nitrobenzoic acid, one could start from 2-methyl-3-nitroaniline. Direct nitration of 2-methylbenzoic acid would give a mixture of other isomers. The Sandmeyer reaction sequence fixes the position of the substituents from the start. The main drawback is that it is a multi-step synthesis, which can lead to lower overall yields compared to a single-step transformation. Additionally, diazonium salts can be explosive if isolated in a dry state, and cyanide salts are extremely toxic.[26]

Conceptual Protocol: Sandmeyer Synthesis Workflow

This is a conceptual workflow, as the specific conditions depend on the substrate. Each step requires careful optimization and adherence to strict safety protocols, especially when handling diazonium salts and cyanides.[26]

• Diazotization: Dissolve the starting nitroaniline in an excess of cold aqueous strong acid (e.g., HCl, H₂SO₄). Cool the solution to 0-5 °C. Slowly add a pre-cooled aqueous solution of sodium nitrite, keeping the temperature below 5 °C to form the diazonium salt solution.[26] Use this solution immediately.

• Cyanation: In a separate flask, prepare a solution or suspension of copper(I) cyanide. Slowly add the cold diazonium salt solution to the CuCN mixture. A reaction, often evidenced by the evolution of N₂ gas, will occur. The reaction may require gentle warming to go to completion.

• Isolation of Nitrile: After the reaction is complete, the intermediate nitrobenzonitrile is typically isolated by extraction into an organic solvent, followed by washing, drying, and removal of the solvent. Purification is often achieved by chromatography or recrystallization.

• Hydrolysis: Reflux the purified nitrobenzonitrile with an aqueous acid (e.g., 50% H₂SO₄) or base (e.g., 20% NaOH) for several hours until the reaction is complete (ammonia evolution ceases in basic hydrolysis).[27]

• Final Product Isolation: If basic hydrolysis was used, cool the reaction and acidify to precipitate the final nitrobenzoic acid product. If acidic hydrolysis was used, the product may precipitate upon cooling. Collect the solid by filtration, wash, and recrystallize.[27]

Summary and Strategic Selection

The optimal synthetic route to a substituted nitrobenzoic acid is dictated primarily by the desired substitution pattern.

Synthetic Route	Primary Target Isomer(s)	Key Steps	Typical Yield	Regioselectivity	Major Advantage	Major Disadvantage
Direct Nitration	meta	1	Good-Excellent	Governed by directing groups	Direct, one-step process	Poor control for o/p isomers; mixtures possible
Nitrotoluene Oxidation	ortho, para	1	Good-Excellent	Pre-determined by starting material	High yields for o/p isomers	Dependent on precursor availability; oxidant hazards
Sandmeyer Reaction	Any isomer (complex patterns)	3-4	Moderate (overall)	Excellent	Unparalleled regiochemical control	Multi-step, lower overall yield, hazardous reagents

References

• Nitration reaction safety. (2024, June 6). YouTube. Retrieved from [Link]

• Guggenheim, T. L., et al. (Eds.). (2013). Chemistry, Process Design, and Safety for the Nitration Industry. ACS Symposium Series. Retrieved from [Link]

• Tekle-Margos, M., & Zewge, D. (2007). A More Challenging Interpretative Nitration Experiment Employing Substituted Benzoic Acids and Acetanilides. Journal of Chemical Education, 84(9), 1510. Retrieved from [Link]

• US20040039227A1 - Method for producing substituted nitro benzoic acids by oxidation of corresponding nitro toluenes, nitrol benzyl alcohols, esters and/or ethers. (2004). Google Patents.

• How to synthesize p-nitrobenzoic acid and m-nitrobenzoic acid starting from benzene? (n.d.). Toppr. Retrieved from [Link]

• NITRIC ACID SAFETY. (n.d.). University of Washington, Environmental Health & Safety. Retrieved from [Link]

• A More Challenging Interpretative Nitration Experiment Employing Substituted Benzoic Acids and Acetanilides. (2007). ResearchGate. Retrieved from [Link]

• Nitration Of Benzoic Acid. (n.d.). sga.profnit.org.br. Retrieved from [Link]

• US7094923B2 - Method for producing substituted nitro benzoic acids by oxidation of corresponding nitro toluenes, nitro benzyl alcohols, esters and/or ethers. (2006). Google Patents.

• Kamm, O., & Matthews, A. O. (1922). p-NITROBENZOIC ACID. Organic Syntheses, 2, 53. Retrieved from [Link]

• Synthesis method of p-Nitrobenzoic acid. (2024). Liskon Biological. Retrieved from [Link]

• Synthesis of p-nitrobenzoic acid by oxidation in presence of phase transfer catalyst PEG. (2005). CNKI. Retrieved from [Link]

• Nitric Acid Safety Tips & Health Hazards. (2015). VelocityEHS. Retrieved from [Link]

• Novel green synthesis of o-nitrobenzoic acid by oxidation of o-nitrotoluene with substituted iron porphyrins. (2008). ResearchGate. Retrieved from [Link]

• Reduce your risk of a nitric acid incident. (2024). UW Environmental Health & Safety. Retrieved from [Link]

• Sandmeyer Reactions: Mechanism, Examples, and Applications. (n.d.). ZoomOrgo. Retrieved from [Link]

• Synthesis of 2-nitrobenzoic acid. (n.d.). PrepChem.com. Retrieved from [Link]

• Sandmeyer reaction. (n.d.). Wikipedia. Retrieved from [Link]

• Nitration of benzoic acid. (2021). YouTube. Retrieved from [Link]

• Kamm, O., & Segur, J. B. (1923). m-NITROBENZOIC ACID. Organic Syntheses, 3, 71. Retrieved from [Link]

• Nitrotoluene oxidation. (2020). Sciencemadness Discussion Board. Retrieved from [Link]

• Nitration of methyl benzoate. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

• Sandmeyer Reaction Mechanism. (n.d.). BYJU'S. Retrieved from [Link]

• Ashenhurst, J. (2018). Reactions of Diazonium Salts: Sandmeyer and Related Reactions. Master Organic Chemistry. Retrieved from [Link]

• Direct synthesis of p-nitrobenzoic acid and benzoic acids from benzyl ketones and acetophenones using the CAN/HOAc system. (2003). ResearchGate. Retrieved from [Link]

• What is the mechanism to convert P nitrotoluene to p nitrobenzoic acid? (2018). Quora. Retrieved from [Link]

• How is m-nitrobenzoic acid prepared from benzene? (2017). Quora. Retrieved from [Link]

• Preparation of the p-nitrobenzoic Acid by the Potassium Permanganate Method. (2007). CNKI. Retrieved from [Link]

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A Comparative Guide to the Confirmatory Analysis of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid by LC-MS

Introduction: The Critical Role of Structural Confirmation in Pharmaceutical Development

In the landscape of pharmaceutical development, the unambiguous structural confirmation of intermediates is a cornerstone of regulatory compliance and drug safety. 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid is a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs). Its molecular structure, comprising a substituted nitroaromatic ring, a carboxylic acid, a methoxy group, and a bulky triisopropylsilyl (TIPS) ether, necessitates a robust analytical strategy for its definitive identification and purity assessment. This guide provides an in-depth comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) with other instrumental techniques for the structural confirmation of this pivotal intermediate, offering field-proven insights for researchers, scientists, and drug development professionals.

While multiple analytical techniques can provide structural information, LC-MS has emerged as a particularly powerful tool due to its high sensitivity, specificity, and ability to provide molecular weight and fragmentation data in a single analysis.[1][2] This guide will delve into a detailed LC-MS methodology for the analysis of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid, and critically compare its performance with Nuclear Magnetic Resonance (NMR) spectroscopy and Fourier-Transform Infrared (FT-IR) spectroscopy.

I. The Premier Approach: Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS combines the separation power of liquid chromatography with the mass analysis capabilities of mass spectrometry, making it an ideal technique for both qualitative and quantitative analysis of complex mixtures.[2] For a molecule like 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid, LC-MS not only confirms the molecular weight but also provides structural insights through controlled fragmentation.

A. The Rationale Behind the LC-MS Method Development

The selection of an appropriate LC-MS method is dictated by the physicochemical properties of the analyte. The target molecule is a moderately polar, non-volatile, and thermally labile compound, making LC-MS a superior choice over techniques like Gas Chromatography-Mass Spectrometry (GC-MS). The presence of the carboxylic acid and the nitro group suggests that the compound will ionize well using electrospray ionization (ESI), particularly in negative ion mode due to the acidic proton. The bulky triisopropylsilyl (TIPS) group, while increasing the lipophilicity, is generally stable under typical reversed-phase LC conditions.

B. Detailed Experimental Protocol for LC-MS Analysis

1. Sample Preparation:

• Accurately weigh 1 mg of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid and dissolve it in 10 mL of a 1:1 (v/v) mixture of acetonitrile and water to create a 100 µg/mL stock solution.

• Further dilute the stock solution with the same solvent to a final concentration of 1 µg/mL for analysis.

2. Liquid Chromatography Conditions:

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size) is recommended for good retention and peak shape of this moderately nonpolar molecule.

• Mobile Phase A: 0.1% formic acid in water. The acidic modifier aids in protonation for positive ion mode and can improve peak shape.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution: A gradient elution is employed to ensure good separation from any potential impurities and to elute the analyte with a reasonable retention time.

  • 0-2 min: 50% B

  • 2-15 min: 50% to 95% B

  • 15-18 min: Hold at 95% B

  • 18-18.1 min: 95% to 50% B

  • 18.1-25 min: Hold at 50% B (equilibration)

• Flow Rate: 0.8 mL/min

• Column Temperature: 40 °C to ensure reproducible retention times.

• Injection Volume: 5 µL

3. Mass Spectrometry Conditions:

• Ionization Source: Electrospray Ionization (ESI)

• Polarity: Negative ion mode is preferred for the detection of the deprotonated molecule [M-H]⁻. Positive ion mode can also be used to observe the protonated molecule [M+H]⁺.

• Scan Mode: Full scan mode (m/z 100-600) to determine the molecular weight and tandem MS (MS/MS) for structural fragmentation.

• Capillary Voltage: 3.5 kV

• Cone Voltage: 30 V

• Source Temperature: 150 °C

• Desolvation Temperature: 400 °C

• Desolvation Gas Flow: 800 L/hr

• Collision Gas: Argon

• Collision Energy (for MS/MS): Ramped from 10-40 eV to generate a rich fragmentation spectrum.

C. Expected Results and Interpretation

• Molecular Ion: In negative ion mode, the primary ion observed will be the deprotonated molecule [M-H]⁻ at an m/z of 382.1. The molecular formula of the compound is C17H27NO6Si, and the exact mass is 383.1557. High-resolution mass spectrometry would provide a measured mass very close to this theoretical value, confirming the elemental composition.

• Fragmentation Pattern (MS/MS): The fragmentation of the [M-H]⁻ ion is expected to follow characteristic pathways for nitroaromatic compounds and silyl ethers.

  • Loss of NO₂ (46 Da): A prominent fragment corresponding to the loss of the nitro group.

  • Loss of CO₂ (44 Da): Decarboxylation of the benzoic acid moiety.

  • Loss of a methyl group (15 Da) from the TIPS group.

  • Loss of an isopropyl group (43 Da) from the TIPS group.

  • Cleavage of the Si-O bond.

The combination of the accurate mass of the molecular ion and the characteristic fragmentation pattern provides a very high degree of confidence in the structural confirmation of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid.

Diagram of the LC-MS Analytical Workflow

Caption: A schematic of the LC-MS workflow for the analysis of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid.

II. Comparative Analysis with Alternative Techniques

While LC-MS is a powerful tool, a comprehensive understanding of its advantages and limitations is best achieved through comparison with other established analytical techniques.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an unparalleled technique for the de novo structural elucidation of organic molecules by providing detailed information about the carbon-hydrogen framework.[3]

• ¹H NMR: Would provide information on the number of different types of protons, their chemical environment, and their connectivity through spin-spin coupling. Expected signals would include those for the aromatic protons, the methoxy protons, the protons of the triisopropylsilyl group, and the acidic proton of the carboxylic acid.

• ¹³C NMR: Would show the number of unique carbon atoms in the molecule, including the carbonyl carbon of the carboxylic acid, the aromatic carbons, the methoxy carbon, and the carbons of the TIPS group.

• 2D NMR (COSY, HSQC, HMBC): These experiments would be crucial for definitively assigning all proton and carbon signals and confirming the connectivity of the different functional groups.

Strengths of NMR:

• Provides unambiguous structural information, including stereochemistry.

• Non-destructive technique.

Weaknesses of NMR:

• Significantly lower sensitivity compared to MS, requiring a larger amount of pure sample (typically >1 mg).

• Longer analysis times, especially for 2D experiments.

• Does not provide molecular weight information directly.

B. Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a rapid and simple technique that provides information about the functional groups present in a molecule based on the absorption of infrared radiation.[4][5]

Expected Characteristic IR Peaks:

• O-H stretch (carboxylic acid): A broad band in the region of 2500-3300 cm⁻¹.[4]

• C=O stretch (carboxylic acid): A strong absorption around 1700-1725 cm⁻¹.

• N-O stretch (nitro group): Two strong bands, typically around 1500-1570 cm⁻¹ (asymmetric) and 1300-1370 cm⁻¹ (symmetric).[6]

• C-O stretch (ether and silyl ether): In the 1000-1300 cm⁻¹ region.

• Si-O-C stretch: Strong absorptions in the 1000-1100 cm⁻¹ range.

• Aromatic C-H and C=C stretches: Peaks in the 3000-3100 cm⁻¹ and 1450-1600 cm⁻¹ regions, respectively.[7]

Strengths of FT-IR:

• Fast and requires minimal sample preparation.

• Excellent for identifying the presence or absence of key functional groups.

Weaknesses of FT-IR:

• Provides limited information about the overall molecular structure and connectivity.

• Not suitable for complex mixture analysis without prior separation.

• Generally lower sensitivity than LC-MS.

III. Head-to-Head Comparison: LC-MS vs. NMR vs. FT-IR

To facilitate an objective comparison, the following table summarizes the key performance attributes of each technique for the confirmation of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid.

Feature	LC-MS	NMR Spectroscopy	FT-IR Spectroscopy
Primary Information	Molecular Weight & Fragmentation	Molecular Connectivity & Stereochemistry	Functional Groups
Sensitivity	Very High (pg to ng)	Low (mg)	Moderate (µg)
Specificity	Very High	Very High	Moderate
Sample Requirement	Low (µg/mL)	High (>1 mg pure sample)	Low (mg)
Analysis Time	Moderate (15-30 min)	Long (hours for 2D)	Fast (<5 min)
Suitability for Mixtures	Excellent	Poor (requires pure sample)	Poor
Quantitative Capability	Excellent	Good (with internal standard)	Limited
Cost of Instrumentation	High	Very High	Low to Moderate

IV. Conclusion: An Integrated Approach for Unambiguous Confirmation

For the definitive confirmation of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid, LC-MS stands out as the most versatile and efficient technique, providing a high level of confidence through accurate mass determination and characteristic fragmentation patterns in a single, sensitive analysis.[2]

However, for complete structural elucidation, especially for a novel compound or for regulatory submissions requiring absolute proof of structure, a multi-technique approach is indispensable.[8][9] The synergistic use of LC-MS, NMR, and FT-IR provides a comprehensive analytical dossier that leaves no room for ambiguity. FT-IR offers a quick initial check for the expected functional groups. LC-MS then confirms the molecular weight and provides key fragmentation information. Finally, NMR spectroscopy delivers the definitive and detailed map of the molecular architecture.

In a high-throughput drug development environment, LC-MS serves as the primary workhorse for routine confirmation and purity checks, while NMR and FT-IR are invaluable for initial characterization and in-depth structural problem-solving. This integrated approach ensures the scientific integrity and trustworthiness of the data, which is paramount in the pharmaceutical industry.

V. References

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• Gathungu, R. M., et al. (2018). The integration of LC-MS and NMR for the analysis of low molecular weight trace analytes in complex matrices. TrAC Trends in Analytical Chemistry, 105, 19-28. Available at: [Link]

• Chegg.com. (2020). Solved What IR peaks are present in 3-nitrobenzoic acid? O. Available at: [Link]

• ResearchGate. (n.d.). FTIR spectrum of (a) 4-nitrophenyl-4 0 -nitrobenzoate and (b)... Available at: [Link]

• Patsnap Eureka. (2025). FTIR vs LC-MS: Detecting Pharmaceutical Impurities. Available at: [Link]

• Slideshare. (2015). LC-MS, NMR, FTIR.pptx. Available at: [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Information. Available at: [Link]

• ResearchGate. (n.d.). FTIR spectra of parent 4-Nitrobenzoic acid and Ethyl 4-nitrobenzoate,... Available at: [Link]

• ResearchGate. (n.d.). LC/MS, LC/NMR, FTIR: An integrated approach to impurity identification in pharmaceutical development and formulation. Available at: [Link]

• Slideshare. (2014). LC-MS LC-FTIR. Available at: [Link]

• LGC Group. (2013). Guide to achieving reliable quantitative LC-MS measurements. Available at: [Link]

• University of Colorado Boulder. (n.d.). Table of Characteristic IR Absorptions. Available at: [Link]

• ResearchGate. (2012). Liquid chromatography tandem mass spectrometry method for characterization of monoaromatic nitro-compounds in atmospheric particulate matter. Available at: [Link]

• Scilit. (2008). Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists. Available at: [Link]

• National Center for Biotechnology Information. (2015). LC and LC–MS/MS studies for the identification and characterization of degradation products of acebutolol. Available at: [Link]

• PubMed. (2020). MASS SPECTROMETRIC FRAGMENTATION OF TRIMETHYLSILYL AND RELATED ALKYLSILYL DERIVATIVES. Available at: [Link]

• Doc Brown's Chemistry. (n.d.). 1H proton nmr spectrum of benzoic acid C7H6O2 C6H5COOH low/high resolution analysis ... Available at: [Link]

• ResearchGate. (2024). The Shielding Effect of Phenyl Groups in the Silyl-Protecting Groups Introduced into Borneol and Isoborneol. Available at: [Link]

• ResearchGate. (2019). MASS SPECTROMETRIC FRAGMENTATION OF TRIMETHYLSILYL AND RELATED ALKYLSILYL DERIVATIVES. Available at: [Link]

• MDPI. (2024). The Shielding Effect of Phenyl Groups in the Silyl-Protecting Groups Introduced into Borneol and Isoborneol. Available at: [Link]

• ResearchGate. (n.d.). Separation of nitroaromatics by C-18 column: (a) self-optimization... Available at: [Link]

• National Center for Biotechnology Information. (2024). The Hidden Impact of In-Source Fragmentation in Metabolic and Chemical Mass Spectrometry Data Interpretation. Available at: [Link]

• YouTube. (2023). Mass Spectrometry Part 4-Fragmentation in Ethers. Available at: [Link]

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A Comparative Spectroscopic Guide to 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic Acid and Related Compounds

Introduction

In the landscape of pharmaceutical development and complex organic synthesis, the precise characterization of molecular structures is paramount. Intermediates such as 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid are critical building blocks, where the correct arrangement of functional groups—a carboxylic acid, a nitro group, a methoxy group, and a bulky triisopropylsilyl (TIPS) ether—is essential for subsequent reaction pathways. Spectroscopic analysis provides the definitive fingerprint for such molecules, enabling researchers to confirm identity, purity, and structural integrity.

This guide offers an in-depth spectral comparison of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid with a selection of structurally related compounds. The purpose is to deconstruct the spectral contributions of each functional group by examining simpler analogues. This comparative approach not only facilitates the definitive identification of the target molecule but also provides a logical framework for interpreting the spectra of other complex substituted nitroaromatic compounds. We will explore how the introduction of electron-withdrawing nitro groups, electron-donating methoxy and silyloxy groups, and the bulky TIPS protecting group systematically alters the spectral landscape across Nuclear Magnetic Resonance (NMR), Infrared (IR), Mass Spectrometry (MS), and UV-Visible (UV-Vis) platforms.

Molecular Structures for Comparison

To understand the spectral characteristics of our target compound, we will compare it against key precursors and analogues. This allows for a systematic analysis of how each functional group influences the overall spectrum.

Caption: Structures of the target compound and its comparative analogues.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. By analyzing the chemical shifts (δ), coupling constants (J), and integration of signals, a definitive structural assignment can be made.

Experimental Protocol: NMR Spectroscopy

Caption: Standard workflow for acquiring ¹H and ¹³C NMR spectra.

¹H NMR Data Comparison

The ¹H NMR spectrum provides detailed information about the chemical environment of protons. The introduction of substituents dramatically influences the chemical shifts of the aromatic protons.

Compound	Aromatic Protons (δ, ppm)	Substituent Protons (δ, ppm)
1. 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid	~7.7 (s, 1H, H-3), ~7.4 (s, 1H, H-6) (Predicted)	~13.0 (br s, 1H, COOH) , ~3.9 (s, 3H, -OCH₃) , ~1.3 (septet, 3H, Si-CH) , ~1.1 (d, 18H, Si-CH(CH₃)₂) (Predicted)[1]
2. 4-Hydroxy-5-methoxy-2-nitrobenzoic acid	~7.6 (s, 1H), ~7.3 (s, 1H) (Predicted)	~13.0 (br s, 1H, COOH), ~10.0 (br s, 1H, Ar-OH), ~3.9 (s, 3H, -OCH₃) (Predicted)
3. Benzoic Acid	8.20 (d, 2H), 7.68 (t, 1H), 7.55 (t, 2H)[2]	11.67 (s, 1H, COOH)[2]
4. 2-Nitrobenzoic Acid	8.00-8.03 (m, 1H, H-6), 7.88-7.90 (m, 1H, H-4), 7.81-7.82 (m, 1H, H-5), 7.79 (d, 1H, H-3)[3]	~13.5 (br s, 1H, COOH)
5. 3,4,5-Trimethoxybenzoic Acid	7.25 (s, 2H)[2]	12.95 (s, 1H, COOH), 3.84 (s, 6H, C3/C5 -OCH₃), 3.74 (s, 3H, C4 -OCH₃)[2]

Analysis and Causality:

• Benzoic Acid (3) serves as our baseline, showing a complex splitting pattern for the aromatic protons. The protons ortho to the carboxylic acid (H-2/H-6) are the most deshielded.

• 2-Nitrobenzoic Acid (4) demonstrates the powerful electron-withdrawing effect of the nitro group.[3] All aromatic protons are shifted downfield compared to benzoic acid. The ortho-positioning of the -NO₂ group relative to the -COOH group disrupts symmetry, resulting in four distinct aromatic signals.[3]

• 3,4,5-Trimethoxybenzoic Acid (5) shows the opposite effect. The three electron-donating methoxy groups shield the aromatic protons, causing a significant upfield shift to a single peak at 7.25 ppm due to molecular symmetry.[2] The two methoxy groups at C3 and C5 are equivalent, giving a signal for 6 protons, while the C4 methoxy is unique.[2]

• 4-Hydroxy-5-methoxy-2-nitrobenzoic acid (2) (Predicted): The aromatic region is predicted to show two singlets. The combined electron-donating effects of the -OH and -OCH₃ groups would counteract the deshielding from the -NO₂ group, leading to chemical shifts that are upfield relative to 2-nitrobenzoic acid. A broad singlet for the phenolic proton (-OH) would be expected around 10 ppm.

• Target Compound (1) (Predicted): The most significant change from its precursor (2) is the replacement of the phenolic proton with a large TIPS group. This introduces characteristic signals for the silyl group: a septet for the three methine (CH) protons around 1.3 ppm and a doublet for the 18 equivalent methyl (CH₃) protons around 1.1 ppm.[1] The presence of the bulky, electron-donating silyloxy group (-OSi) will slightly shield the aromatic protons compared to the precursor's hydroxyl group. The two remaining aromatic protons (H-3 and H-6) would appear as sharp singlets, as they have no adjacent protons to couple with.

¹³C NMR Data Comparison

¹³C NMR spectroscopy provides insight into the carbon framework of the molecule.

Compound	Aromatic Carbons (δ, ppm)	Substituent Carbons (δ, ppm)
1. 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid	~165 (C=O) , ~150 (C-O-Si), ~148 (C-NO₂), ~145 (C-OCH₃), ~125 (C-COOH), ~110 (C-H), ~108 (C-H) (Predicted)[4][5]	~56 (-OCH₃) , ~18 (Si-CH(CH₃)₂) , ~13 (Si-CH) (Predicted)[1]
2. 4-Hydroxy-5-methoxy-2-nitrobenzoic acid	~166 (C=O), ~149 (C-OH), ~148 (C-NO₂), ~146 (C-OCH₃), ~124 (C-COOH), ~112 (C-H), ~109 (C-H) (Predicted)	~56 (-OCH₃) (Predicted)
3. Benzoic Acid	172.6 (C=O), 133.9 (C-H), 130.3 (C-H), 129.4 (C-COOH), 128.6 (C-H)[2][6]	-
4. 2-Nitrobenzoic Acid	165.7 (C=O), 147.9 (C-NO₂), 133.5 (C-H), 131.8 (C-H), 130.3 (C-COOH), 129.1 (C-H), 124.2 (C-H)[3]	-
5. 3,4,5-Trimethoxybenzoic Acid	167.4 (C=O), 153.1 (C3/C5), 141.8 (C4), 126.4 (C1), 107.0 (C2/C6)[2][7]	60.6 (C4 -OCH₃), 56.4 (C3/C5 -OCH₃)[2][7]

Analysis and Causality:

• The carboxylic acid carbonyl carbon (C=O) consistently appears in the downfield region of ~165-173 ppm.

• In 2-Nitrobenzoic Acid (4) , the carbon bearing the nitro group (C-NO₂) is significantly deshielded to ~148 ppm due to the strong electron-withdrawing nature of the nitro group.[3]

• In 3,4,5-Trimethoxybenzoic Acid (5) , the carbons attached to the electron-donating methoxy groups (C3, C4, C5) are shifted downfield due to the oxygen's electronegativity but shield the adjacent carbons (C2, C6), which appear far upfield at ~107 ppm.[7]

• For the Target Compound (1) , the ¹³C spectrum is predicted to show distinct signals for the TIPS group. The methine carbons (Si-CH) are expected around 13 ppm and the methyl carbons (Si-CH(CH₃)₂) around 18 ppm.[1] The carbon attached to the silyloxy group (C-OSi) would be significantly downfield (~150 ppm), similar to the carbon attached to the hydroxyl in its precursor. The presence of six unique aromatic carbon signals would confirm the substitution pattern.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting the absorption of infrared radiation corresponding to specific vibrational modes.

Experimental Protocol: FTIR Spectroscopy

Caption: Standard workflow for acquiring an FTIR spectrum using the KBr pellet method.

Key IR Absorption Frequencies (cm⁻¹)

Compound	O-H Stretch (Carboxylic & Phenolic)	C=O Stretch (Carboxylic)	NO₂ Stretch (Asymm/Symm)	C-O / Si-O Stretch
1. 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid	~3300-2500 (broad)	~1700	~1530 / ~1350	~1250 (C-O), ~950-810 (Si-O-Ar) (Predicted)[8]
2. 4-Hydroxy-5-methoxy-2-nitrobenzoic acid	~3500 (sharp, phenol), ~3300-2500 (broad, acid)	~1695	~1530 / ~1350	~1250 (C-O) (Predicted)
3. Benzoic Acid	3300-2500 (broad)	1700-1680	-	1320-1210
4. 2-Nitrobenzoic Acid	3300-2500 (broad)	~1700	1534 / 1352[3]	~1300
5. 3,4,5-Trimethoxybenzoic Acid	3300-2500 (broad)	~1684[9]	-	~1230[9]

Analysis and Causality:

• Carboxylic Acid Group: All compounds exhibit the characteristic features of a carboxylic acid: a very broad O-H stretching band from ~3300-2500 cm⁻¹ due to hydrogen bonding, and a strong C=O stretching absorption around 1700 cm⁻¹.

• Nitro Group: The presence of the nitro group in compounds 1, 2, and 4 is confirmed by two strong absorptions: an asymmetric stretch around 1530 cm⁻¹ and a symmetric stretch around 1350 cm⁻¹.[3] These are absent in benzoic acid and trimethoxybenzoic acid.

• Phenolic Group: The precursor (2) is expected to show an additional, sharper O-H stretch around 3500 cm⁻¹ for the phenolic hydroxyl group, which would be absent in the target compound (1) .

• Silyl Ether Group: The definitive feature for the Target Compound (1) is the presence of a strong Si-O-Ar (aryl) stretching vibration. These bands typically appear in the 950-810 cm⁻¹ region and are a clear indicator of successful silylation.[8] This absorption would be absent in all other compounds.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of a compound and offers structural clues based on its fragmentation patterns. Electron Ionization (EI) is a common technique that induces fragmentation.

Expected Fragmentation Pathways

The analysis of silylated compounds by MS reveals characteristic fragmentation patterns that are highly informative.

Caption: Predicted major fragmentation pathways for the target compound in EI-MS.

Mass Spectrometry Data Comparison

Compound	Molecular Ion [M]⁺˙ (m/z)	Key Fragments (m/z) and Interpretation
1. 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid	369	326 [M-43]⁺: Loss of an isopropyl group is a highly characteristic fragmentation for TIPS ethers.[2] 324 [M-45]⁺: Loss of the carboxyl radical (-COOH).[10] 323 [M-46]⁺: Loss of the nitro group (-NO₂).[11]
2. 4-Hydroxy-5-methoxy-2-nitrobenzoic acid	213	196 [M-17]⁺: Loss of hydroxyl radical (-OH). 168 [M-45]⁺: Loss of carboxyl radical (-COOH).
3. Benzoic Acid	122	105 [M-17]⁺: Loss of -OH. This is often the base peak.[12] 77 [C₆H₅]⁺: Phenyl cation.[12]
4. 2-Nitrobenzoic Acid	167	121 [M-46]⁺: Loss of -NO₂.[13] 149 [M-18]⁺: Loss of H₂O.
5. 3,4,5-Trimethoxybenzoic Acid	212	197 [M-15]⁺: Loss of a methyl radical (-CH₃) from a methoxy group. 182 [M-30]⁺: Loss of formaldehyde (CH₂O).

Analysis and Causality:

• The molecular ion peak provides the molecular weight, confirming the elemental composition.

• The fragmentation of silyl ethers is well-documented.[14] For the Target Compound (1) , the most diagnostic fragmentation is the loss of an isopropyl radical (43 Da) via alpha-cleavage, resulting in a prominent [M-43]⁺ peak at m/z 326.[2] This peak's presence is a strong confirmation of the TIPS group.

• Loss of the nitro group ([M-46]⁺) is a common fragmentation pathway for nitroaromatic compounds.[11]

• Loss of the carboxylic acid group as a radical ([M-45]⁺) is also a characteristic fragmentation for benzoic acids.[10]

• By comparing the fragmentation of the target compound to its analogues, the origin of each major fragment can be confidently assigned. For instance, the m/z 105 and 77 fragments seen in Benzoic Acid will be absent or of very low intensity in the highly substituted analogues, as their fragmentation is directed by the other functional groups.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy measures the absorption of light in the ultraviolet and visible regions, which corresponds to electronic transitions within the molecule. It is particularly sensitive to the extent of conjugation in aromatic systems.

UV-Vis Absorption Data

Compound	λmax (nm)	Interpretation
1. 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid	~240-250 and ~290 (shoulder) (Predicted)	Extended conjugation with multiple auxochromes shifts absorption to longer wavelengths.[15]
2. 4-Hydroxy-5-methoxy-2-nitrobenzoic acid	~240-250 and ~290 (shoulder) (Predicted)	Similar electronic structure to the target compound.
3. Benzoic Acid	~230, ~273	π → π* transitions of the benzene ring and carbonyl group.
4. 2-Nitrobenzoic Acid	~258[3]	The nitro group acts as a chromophore, causing a red shift (bathochromic shift) compared to benzoic acid.[3]
5. 3,4,5-Trimethoxybenzoic Acid	~265	Methoxy groups act as auxochromes, modifying the absorption of the benzene ring.

Analysis and Causality:

• The absorption maxima (λmax) are sensitive to substituents on the benzene ring. Both electron-withdrawing groups (like -NO₂) and electron-donating groups (like -OH, -OCH₃, -OSiR₃) that can extend conjugation through lone pairs tend to shift the λmax to longer wavelengths (a bathochromic or red shift) compared to unsubstituted benzene.[6]

• 2-Nitrobenzoic acid shows a significant red shift compared to benzoic acid, as the nitro group extends the conjugated system.[3]

• The Target Compound (1) and its precursor (2) are predicted to have the longest wavelength absorptions among the group. This is due to the combined effect of the nitro group chromophore and the three auxochromic groups (-OCH₃, -OH/-OSiR₃, -COOH) all interacting with the aromatic π-system. The overall electronic structure is complex, likely resulting in multiple overlapping bands.[15]

Conclusion

The structural elucidation of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid is definitively achieved through a multi-technique spectroscopic approach, with confidence greatly enhanced by comparison with its precursors and structural analogues.

• ¹H and ¹³C NMR confirm the complete carbon-hydrogen framework. The key diagnostic signals are the two aromatic singlets, the methoxy singlet, and the highly characteristic upfield signals of the triisopropylsilyl group (a septet and an 18-proton doublet).

• IR Spectroscopy provides unequivocal evidence of the key functional groups. The disappearance of the phenolic O-H band from the precursor and the appearance of a strong Si-O-Ar band are the most critical transformations to monitor. The persistent C=O, carboxylic O-H, and dual NO₂ stretches confirm the integrity of the core structure.

• Mass Spectrometry verifies the molecular weight (m/z 369) and, crucially, confirms the presence of the TIPS group through the characteristic loss of an isopropyl radical ([M-43]⁺).

• UV-Vis Spectroscopy shows an absorption profile consistent with a highly substituted, conjugated nitroaromatic system.

By systematically analyzing the spectral shifts and patterns induced by each functional group, this guide provides a robust and logical framework for the characterization of this important synthetic intermediate and serves as a valuable reference for researchers working with related complex molecules.

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A Senior Application Scientist's Guide to the Biological Activity of Nitroaromatic Compounds

An Objective Comparison for Drug Development Professionals

Nitroaromatic compounds, characterized by one or more nitro groups (–NO₂) attached to an aromatic ring, are a cornerstone in medicinal chemistry.[1][2][3] Their utility spans a wide spectrum of applications, including antimicrobial, antiprotozoal, and anticancer therapies.[4][5][6][7] The key to their biological activity lies in the unique electrochemical properties of the nitro group, a potent electron-withdrawing moiety that makes these molecules ideal prodrugs.[4][8]

This guide provides a comparative analysis of the biological activities of key nitroaromatic compounds. We will delve into the core mechanism of action that unites this class, compare the distinct activities of representative molecules, and provide the detailed experimental frameworks necessary for their evaluation. This content is structured to provide researchers, scientists, and drug development professionals with both foundational knowledge and practical, field-proven insights.

The Unifying Mechanism: Bioreductive Activation

The biological activity of virtually all nitroaromatic drugs is not inherent to the parent molecule itself. Instead, they require activation within the target cell—a process known as bioreduction.[3][4][9][10] This dependency on cellular machinery is the foundation of their selective toxicity.

The Central Role of Nitroreductases

The activation is catalyzed by a diverse family of enzymes called nitroreductases (NTRs), which transfer electrons from cellular donors like NAD(P)H to the nitro group.[11][12][13] This process is significantly more efficient in anaerobic or hypoxic (low-oxygen) environments, such as those found in anaerobic bacteria or the core of solid tumors, which explains their selective efficacy.[3][14]

There are two primary pathways for this reduction:

• Type I Nitroreductases (Oxygen-Insensitive): These enzymes catalyze a two-electron reduction of the nitro group, sequentially forming nitroso (R-NO) and hydroxylamine (R-NHOH) intermediates.[10][12] This pathway is considered the primary route for the activation of many antimicrobial agents.

• Type II Nitroreductases (Oxygen-Sensitive): These enzymes perform a single-electron transfer, creating a highly reactive nitro anion radical (R-NO₂⁻). In the presence of oxygen, this radical can be futilely re-oxidized back to the parent compound, generating a superoxide anion in the process.[4][12] Under anaerobic conditions, however, this radical can proceed to exert cytotoxic effects.

The reduction cascade ultimately generates highly reactive intermediates that are the true effectors of cellular damage. These species, including hydroxylamines and various radical species, are potent electrophiles that indiscriminately attack vital cellular macromolecules.[1][10][15] The primary target is often DNA, where these intermediates cause strand breakage, loss of helical structure, and fatal destabilization, leading to cell death.[][17][18][19]

Caption: General mechanism of nitroaromatic prodrug activation.

Comparative Analysis of Representative Nitroaromatics

While the core mechanism is conserved, the specific chemical scaffold of each nitroaromatic compound dictates its therapeutic window, spectrum of activity, and toxicity profile. Here, we compare three distinct examples.

Compound	Class	Primary Biological Activity	Mechanism & Key Features	Common Target Organisms/Cells
Metronidazole	5-Nitroimidazole	Antibacterial (Anaerobic), Antiprotozoal[][20]	Prodrug activated by pyruvate-ferredoxin oxidoreductase system in anaerobes, leading to DNA strand breakage.[][17][20]	Bacteroides fragilis, Clostridioides difficile, Trichomonas vaginalis, Giardia lamblia[20][21]
Nitrofurantoin	Nitrofuran	Antibacterial (Broad-spectrum)	Reduced by bacterial flavoproteins to reactive intermediates that inhibit DNA, RNA, protein, and cell wall synthesis.[18][22] Concentrates in the urine.[23]	Escherichia coli, Enterococcus faecalis, Staphylococcus aureus (primarily for UTIs)[22][24]
Dinitrotoluene (DNT)	Dinitroarene	Toxicant, Carcinogen[25][26]	Metabolites (e.g., hydroxylamines) oxidize hemoglobin to methemoglobin, leading to methemoglobinemia.[27][28] Genotoxic activity observed in vivo.[25]	Not used therapeutically; toxic to humans and animals.[27][29]

Causality in Action: Why the Differences?

• Metronidazole's Specificity: Its activation is highly dependent on the low redox potential environment and specific enzymes (like pyruvate-ferredoxin oxidoreductase) found almost exclusively in anaerobic bacteria and protozoa, granting it a targeted spectrum of activity.[][20]

• Nitrofurantoin's Utility in UTIs: This compound is rapidly absorbed and excreted into the urine, achieving bactericidal concentrations directly at the site of common urinary tract infections while maintaining low systemic levels.[18][23] This pharmacokinetic profile is a deliberate design choice to maximize local efficacy and minimize systemic toxicity.

• Dinitrotoluene's Toxicity: Unlike the targeted activation of its therapeutic counterparts, DNT's metabolism in mammals can produce toxic intermediates that cause systemic effects like methemoglobinemia and cancer, highlighting the fine line between a therapeutic pharmacophore and a toxicophore.[5][27][29]

Experimental Protocols for Comparative Evaluation

Objective comparison requires standardized, reproducible experimental data. The following protocols are foundational for assessing the biological activity of novel nitroaromatic compounds.

Protocol 1: Antimicrobial Activity - Minimum Inhibitory Concentration (MIC) Assay

This assay determines the lowest concentration of a compound that prevents visible microbial growth, providing a quantitative measure of antibacterial potency. The broth microdilution method is a widely accepted standard.[30]

Principle: A serial dilution of the test compound is incubated with a standardized inoculum of a target microorganism in a 96-well plate. Growth is assessed after incubation by measuring turbidity.

Materials:

• Test nitroaromatic compound

• Target microbial strains (e.g., E. coli ATCC 25922)

• Appropriate growth medium (e.g., Mueller-Hinton Broth)

• Sterile 96-well microtiter plates

• Spectrophotometer or microplate reader

Step-by-Step Methodology:

• Preparation of Inoculum: Culture the microbial strain overnight. Adjust the turbidity of the suspension to a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria.[30] Dilute this suspension in growth medium to achieve a final concentration of ~5 x 10⁵ CFU/mL in the assay wells.

• Compound Dilution: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO). Perform a two-fold serial dilution across a 96-well plate using the growth medium to achieve the desired concentration range.

• Inoculation: Add the standardized microbial inoculum to each well containing the diluted compound. Include a positive control (inoculum with no compound) and a negative control (medium only).

• Incubation: Incubate the plate at 37°C for 18-24 hours under appropriate atmospheric conditions (e.g., aerobic or anaerobic).

• Determination of MIC: The MIC is the lowest concentration of the compound where no visible turbidity is observed. This can be confirmed by measuring the optical density (OD) at 600 nm.[30]

Caption: Workflow for the Broth Microdilution MIC Assay.

Protocol 2: Cytotoxicity - MTT Assay

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as a proxy for cell viability and cytotoxicity. It is crucial for evaluating the potential anticancer activity of nitroaromatics.[30]

Principle: Viable cells with active metabolism reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a purple formazan product. The amount of formazan produced is proportional to the number of living cells.

Materials:

• Human cancer cell line (e.g., HeLa, A549)

• Complete cell culture medium (e.g., DMEM + 10% FBS)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• Sterile 96-well cell culture plates

Step-by-Step Methodology:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a 37°C, 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of the test compound in cell culture medium and replace the old medium in the wells with the compound-containing medium. Include a vehicle control (medium with solvent only).

• Incubation: Incubate the plate for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for another 2-4 hours. During this time, viable cells will convert MTT to formazan crystals.[30]

• Formazan Solubilization: Carefully remove the medium and add the solubilization solution to dissolve the purple formazan crystals.

• Absorbance Measurement: Measure the absorbance of the colored solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle control. Determine the IC₅₀ value (the concentration that inhibits 50% of cell growth) by plotting viability against the log of the compound concentration.[30]

Conclusion and Future Directions

The biological activity of nitroaromatic compounds is a fascinating interplay between chemical structure and cellular biochemistry. Their shared mechanism of bioreductive activation makes them powerful tools, but also necessitates a careful balancing of efficacy and toxicity.[4][5] The comparative data clearly show that while Metronidazole and Nitrofurantoin have been optimized for antimicrobial applications through specific structural and pharmacokinetic properties, other compounds like DNT serve as a stark reminder of the potential for off-target toxicity.

Future research will continue to exploit the unique properties of the nitro group, particularly in the design of hypoxia-activated prodrugs for targeted cancer therapy, where the low-oxygen tumor microenvironment provides a natural trigger for selective drug activation.[14][31] As we continue to battle antimicrobial resistance, the development of novel nitroaromatic structures that evade existing resistance mechanisms remains a critical and promising frontier in drug discovery.[5][22]

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• Copp, J. N., et al. (2017). Engineering the Escherichia coli Nitroreductase NfsA to Create a Flexible Enzyme-Prodrug Activation System. Cell Chemical Biology. Retrieved from [Link]

• Noriega, S., et al. (2022). The Diverse Biological Activity of Recently Synthesized Nitro Compounds. ResearchGate. Retrieved from [Link]

• Rice, A. M., et al. (2021). Nitroaromatic Antibiotics as Nitrogen Oxide Sources. Biomolecules. Retrieved from [Link]

• ResearchGate. (2012). Nitrofurantoin retains antimicrobial activity against multidrug-resistant urinary Escherichia coli from US outpatients. Retrieved from [Link]

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• Tchounwou, P. B., et al. (2001). Environmental toxicology and health effects associated with dinitrotoluene exposure. Reviews on environmental health. Retrieved from [Link]

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• M-CSA. (n.d.). Oxygen insensitive NAD(P)H nitroreductase. Retrieved from [Link]

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A Senior Application Scientist's Guide to the Efficient Deprotection of Triisopropylsilyl (TIPS) Ethers

In the landscape of multistep organic synthesis, particularly within drug development, the judicious use of protecting groups is paramount. The triisopropylsilyl (TIPS) ether stands out as a robust protecting group for hydroxyl functionalities, prized for its significant steric bulk which confers enhanced stability against a wide array of reagents and reaction conditions compared to less hindered silyl ethers like TBS or TES.[1][2] This stability, however, presents a distinct challenge when the time comes for its removal. The selection of an appropriate deprotection method is a critical decision that can significantly impact the yield and purity of the desired product.

This guide provides an in-depth comparison of common deprotection strategies for TIPS ethers. We will move beyond simple protocols to explore the mechanistic underpinnings of each method, the causality behind experimental choices, and the subtle factors that govern efficiency and selectivity. The objective is to equip you, the practicing researcher, with the expert insights needed to confidently select and execute the optimal deprotection strategy for your specific synthetic challenge.

Pillar 1: Fluoride-Mediated Deprotection

The high affinity of the fluoride ion for silicon, driven by the formation of a very strong Si-F bond (bond dissociation energy ~135 kcal/mol), makes it the most common and generally most effective method for cleaving silyl ethers.[3][4]

Mechanism of Fluoride-Mediated Cleavage

The reaction proceeds via a nucleophilic attack of the fluoride ion on the silicon atom, forming a transient, hypervalent pentacoordinate siliconate intermediate.[5][6] This intermediate is unstable and rapidly collapses, breaking the silicon-oxygen bond to release the alkoxide, which is subsequently protonated during workup to yield the free alcohol.

Caption: Mechanism of Fluoride-Mediated TIPS Deprotection.

Common Fluoride Reagents

Reagent	Typical Conditions & Solvents	Key Considerations
TBAF (Tetrabutylammonium Fluoride)	1.1-1.5 equiv, 1M solution in THF, 0 °C to RT	The most common method.[1][7] The reagent is basic, which can be problematic for base-sensitive substrates.[7][8] Buffering with acetic acid can mitigate this.[8]
HF-Pyridine	10:1 THF:Pyridine, 0 °C to RT	Less basic than TBAF, making it suitable for base-sensitive molecules.[1][9] Caution: HF is highly corrosive and toxic; all reactions must be conducted in plastic labware.[1]
Et₃N·3HF (Triethylamine trihydrofluoride)	THF or CH₂Cl₂, RT	Another less basic alternative to TBAF.[1] Requires careful handling due to the HF component.

Experimental Protocol: TBAF Deprotection of a TIPS Ether

This protocol provides a reliable starting point for the cleavage of a typical TIPS-protected alcohol.

• Preparation: Dissolve the TIPS-protected alcohol (1.0 equiv.) in anhydrous tetrahydrofuran (THF) to a concentration of approximately 0.1 M in a round-bottom flask equipped with a magnetic stir bar.

• Reagent Addition: Cool the solution to 0 °C using an ice bath. Add a 1.0 M solution of TBAF in THF (1.2 equiv.) dropwise to the stirred solution.[7]

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir. Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is completely consumed. Reaction times can vary from 30 minutes to several hours.[10]

• Workup: Quench the reaction by adding a saturated aqueous solution of NH₄Cl. Dilute the mixture with ethyl acetate and transfer to a separatory funnel.

• Extraction: Separate the layers and extract the aqueous phase twice more with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the desired alcohol.[1]

Pillar 2: Acid-Catalyzed Deprotection

While TIPS ethers are significantly more stable to acidic conditions than other silyl ethers like TMS or TBS, they can be cleaved under controlled acidic conditions.[11][12] This method offers an orthogonal approach to fluoride-based deprotection, which is invaluable when a substrate contains fluoride-sensitive functional groups. The relative resistance to acid hydrolysis is: TMS < TES < TBS < TIPS < TBDPS.[11][12]

Mechanism of Acid-Catalyzed Cleavage

The reaction is initiated by the protonation of the ether oxygen, making it a better leaving group. A nucleophile present in the reaction medium (often the solvent, like methanol or water) then attacks the silicon center, leading to the cleavage of the Si-O bond.[6] Steric hindrance plays a crucial role; less hindered silyl ethers are deprotected more rapidly.[6][11]

Caption: Mechanism of Acid-Catalyzed TIPS Deprotection.

Common Acidic Reagents

Reagent	Typical Conditions & Solvents	Key Considerations
PPTS (Pyridinium p-Toluenesulfonate)	0.1-0.3 equiv, MeOH or EtOH, RT	Very mild conditions, excellent for selective deprotection of more labile silyl ethers in the presence of TIPS.[11][13][14] Cleavage of TIPS often requires elevated temperatures or prolonged reaction times.
CSA (Camphorsulfonic Acid)	10-100 mol%, MeOH, 0 °C to RT	Stronger acid than PPTS, leading to faster reaction rates.[11] The rate is highly dependent on solvent and temperature.
AcOH/THF/H₂O	4:1:1 v/v/v, RT	A common system for silyl ether cleavage.[11] Generally slow for TIPS ethers but can be effective, sometimes requiring heat.[15]
HCl	Catalytic, MeOH or EtOH, RT	Strong acid conditions that are effective for cleaving robust TIPS ethers but lack selectivity and may not be suitable for acid-labile substrates.[10][16]

Experimental Protocol: PPTS Deprotection of a Primary TBS Ether in the Presence of a TIPS Ether

This protocol illustrates the orthogonality of acidic deprotection, targeting a less stable silyl ether while preserving the TIPS group.

• Preparation: Dissolve the substrate containing both TBS and TIPS ethers (1.0 equiv.) in methanol (to a concentration of 0.1 M).[13]

• Catalyst Addition: Add pyridinium p-toluenesulfonate (PPTS) (0.2 equiv.) to the solution at room temperature.[13]

• Reaction Monitoring: Stir the reaction mixture and monitor carefully by TLC. The less hindered primary TBS ether should be cleaved selectively.

• Workup: Upon consumption of the starting material, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the product with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify by flash column chromatography to yield the product with the TIPS group intact.

Pillar 3: Alternative and Chemoselective Methods

While fluoride- and acid-based reagents are the workhorses for TIPS deprotection, certain substrates may require alternative strategies due to the presence of other sensitive functional groups.

Lewis Acid-Mediated Deprotection

Lewis acids can activate the Si-O bond towards cleavage. This method can sometimes offer unique selectivity.

• FeCl₃: Catalytic amounts of iron(III) chloride in methanol have been shown to be effective for cleaving silyl ethers, including TIPS. The reaction is mild and environmentally benign. By tuning the reaction time and catalyst loading, it is possible to differentiate between TES, TBS, and TIPS groups.[17]

• ZnBr₂: In the presence of water and CH₂Cl₂, ZnBr₂ can deprotect TIPS-protected alcohols, although at slower rates than TES or TBS ethers.[15]

Reductive Deprotection

• DIBAL-H: Diisobutylaluminium hydride has been reported to selectively deprotect primary TES ethers in the presence of secondary TES ethers.[18] While less common for TIPS ethers, it represents a potential reductive cleavage pathway that could be explored for specific substrates where other methods fail.

Summary and Selection Guide

Choosing the correct deprotection method is contingent on the stability of other functional groups within the molecule and the desired level of selectivity.

Method	Reagent	Strength	Orthogonality & Selectivity	Cautions
Fluoride-Based	TBAF	Strong	Highly effective for most silyl ethers. Can be selective based on sterics.[18]	Basic; not suitable for base-labile groups.
HF-Pyridine	Strong	Less basic than TBAF. Good for general deprotection.	Highly toxic and corrosive. Requires plasticware.
Acid-Catalyzed	PPTS, CSA	Mild to Moderate	Excellent for selective deprotection of labile silyl ethers (TMS, TBS) in the presence of TIPS.[11][13]	May cleave other acid-sensitive groups (acetals, trityl ethers).[13]
HCl, AcOH	Strong	Less selective; generally used when TIPS is the only silyl ether present.	Risk of side reactions with acid-sensitive substrates.
Lewis Acid	FeCl₃	Mild/Catalytic	Can offer chemoselectivity between different silyl ethers based on conditions.[17]	Substrate-dependent; requires optimization.

Decision-Making Workflow

Caption: Workflow for selecting a TIPS deprotection method.

Conclusion

The deprotection of a triisopropylsilyl ether is a critical step that demands careful consideration of the overall synthetic strategy. While fluoride-based reagents like TBAF remain the most common and powerful tools for this transformation, their inherent basicity necessitates the availability of alternative strategies. Acid-catalyzed methods provide an excellent orthogonal approach, enabling the selective deprotection of less hindered silyl ethers in the presence of the robust TIPS group. By understanding the mechanisms, relative stabilities, and practical considerations outlined in this guide, researchers can navigate the challenges of silyl ether deprotection with greater confidence and success. It is always recommended to perform a small-scale trial to optimize reaction conditions for any new substrate.

References

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• National Institutes of Health. (2017). Silyl-protective groups influencing the reactivity and selectivity in glycosylations. PubMed Central. Retrieved from [Link]

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• University of Leeds. (n.d.). Protecting Groups and Orthogonal Protection Strategies. Retrieved from [Link]

• National Institutes of Health. (n.d.). Comparison of the Relative Reactivities of the Triisopropylsilyl Group With Two Fluorous Analogs. PubMed Central. Retrieved from [Link]

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• Chemistry Stack Exchange. (2015). By what mechanism do acids deprotect primary silyl ethers?. Retrieved from [Link]

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• Science of Synthesis. (n.d.). A useful feature of silyl ethers is that they greatly increase the volatility of an otherwise nonvo. Retrieved from [Link]

• ResearchGate. (2025). Selective deprotection of TBDMS alkyl ethers in the presence of TIPS or TBDPS phenyl ethers by catalytic CuSO4·5H2O in methanol. Retrieved from [Link]

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The Strategist's Silyl Ether: A Cost-Benefit Analysis of the TIPS Protecting Group

A Senior Application Scientist's guide for Researchers, Scientists, and Drug Development Professionals on the tactical implementation of triisopropylsilyl (TIPS) ethers in complex organic synthesis.

In the intricate chess game of multi-step organic synthesis, the selection of a protecting group is a critical strategic decision. An ideal choice seamlessly integrates into the synthetic route, safeguarding a reactive functional group through numerous transformations, only to be removed predictably and efficiently at the desired juncture. Among the diverse arsenal of silyl ethers, the triisopropylsilyl (TIPS) group has carved out a significant niche, prized for its substantial steric bulk and consequent stability. This guide offers a comprehensive cost-benefit analysis of employing the TIPS protecting group, comparing its performance with other common silyl ethers and providing the experimental data necessary for informed strategic planning in your synthetic campaigns.

The Silyl Ether Spectrum: A Matter of Steric Hindrance

Silyl ethers are a cornerstone of modern organic synthesis, offering a tunable shield for hydroxyl groups. Their stability and reactivity are primarily dictated by the steric encumbrance around the silicon atom. This steric factor creates a graduated scale of stability, allowing for the strategic and selective deprotection of different silyl ethers within the same molecule, a concept known as orthogonal protection.

The common silyl ethers can be arranged in order of increasing steric bulk and, consequently, stability:

Trimethylsilyl (TMS) < Triethylsilyl (TES) < tert-Butyldimethylsilyl (TBS/TBDMS) < Triisopropylsilyl (TIPS) < tert-Butyldiphenylsilyl (TBDPS)

This hierarchy is fundamental to synthetic strategy. A less

A Comparative Guide to the Reactivity of Ortho-, Meta-, and Para-Nitrobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the chemical reactivity of the three isomers of nitrobenzoic acid: ortho (2-nitrobenzoic acid), meta (3-nitrobenzoic acid), and para (4-nitrobenzoic acid). The position of the electron-withdrawing nitro (–NO₂) group relative to the carboxylic acid (–COOH) group profoundly influences the molecule's electronic structure, steric environment, and, consequently, its behavior in chemical reactions. We will explore these differences through the lens of acidity, electrophilic and nucleophilic aromatic substitution, and reactions of the carboxyl group, supported by quantitative data and validated experimental protocols.

Comparative Acidity: The Interplay of Inductive, Resonance, and Steric Effects

The acidity of a benzoic acid derivative is determined by the stability of its conjugate base, the carboxylate anion. Electron-withdrawing groups, like the nitro group, increase acidity by delocalizing the negative charge of the anion, thereby stabilizing it. The magnitude of this effect is highly dependent on the substituent's position.

Theoretical Framework: Electronic Effects

The nitro group exerts a powerful electron-withdrawing influence through two primary mechanisms:

• Inductive Effect (-I): An electronegativity-based effect that pulls electron density through the sigma bonds. This effect diminishes with distance.

• Resonance Effect (-M or -R): A mesomeric effect that withdraws electron density through the pi system of the benzene ring. This effect is only operative when the nitro group is in the ortho or para position relative to the carboxylate group, as it allows for direct delocalization of the negative charge onto the nitro group.

The "Ortho Effect": A Unique Case of Steric Influence

Ortho-nitrobenzoic acid is significantly more acidic than its meta and para counterparts, a phenomenon attributed to the "ortho effect".[1][2] The bulky nitro group, positioned adjacent to the carboxylic acid, creates steric hindrance.[3][4] This forces the –COOH group to twist out of the plane of the benzene ring.[5][6][7] This loss of coplanarity inhibits resonance between the carboxyl group and the ring, which in turn leads to a more stable carboxylate anion upon deprotonation and thus a stronger acid.[1][7]

Quantitative Acidity Data

The acidity of the isomers is best compared using their pKa values; a lower pKa indicates a stronger acid. The observed order of acidity is: ortho > para > meta > benzoic acid .[1][8]

Compound	Isomer Position	pKa Value
2-Nitrobenzoic Acid	ortho	2.17[1]
4-Nitrobenzoic Acid	para	3.44[1]
3-Nitrobenzoic Acid	meta	3.45[1]
Benzoic Acid	-	4.20[1]

Analysis of Acidity Trends:

• ortho-Nitrobenzoic Acid: The strongest acid due to the combined influence of a strong inductive effect (due to proximity) and the steric hindrance of the "ortho effect".[2][9][10]

• para-Nitrobenzoic Acid: Stronger than the meta isomer because the nitro group can stabilize the conjugate base through both inductive and resonance effects.[8]

• meta-Nitrobenzoic Acid: The nitro group in the meta position can only exert its electron-withdrawing inductive effect; the resonance effect does not operate from this position.[1][8] This results in less stabilization of the anion compared to the para isomer.

Caption: Electronic and steric effects stabilizing the conjugate bases.

Experimental Protocol: pKa Determination by Potentiometric Titration

This method provides a reliable way to experimentally verify the pKa values of the nitrobenzoic acid isomers.[2][3]

Principle: The pKa is the pH at which the concentrations of the acid [HA] and its conjugate base [A⁻] are equal. This corresponds to the half-equivalence point in a titration of the weak acid with a strong base.

Materials:

• 0.01 M solution of the nitrobenzoic acid isomer in water (or a water/ethanol mixture if solubility is low)

• Standardized 0.01 M NaOH solution

• Calibrated pH meter with electrode

• Burette

• Stir plate and stir bar

• Beaker

Procedure:

• Preparation: Pipette a known volume (e.g., 50.0 mL) of the 0.01 M nitrobenzoic acid solution into a beaker. Add a stir bar and place the beaker on a magnetic stir plate.

• Setup: Immerse the calibrated pH electrode in the solution, ensuring the bulb is submerged but clear of the stir bar.

• Titration: Fill the burette with the standardized 0.01 M NaOH solution. Record the initial pH of the acid solution.

• Data Collection: Add the NaOH solution in small, precise increments (e.g., 0.5 mL). After each addition, allow the pH reading to stabilize and record both the volume of NaOH added and the corresponding pH.

• Equivalence Point: Continue adding titrant until the pH begins to change rapidly, and then continue for several mL beyond this point of inflection.

• Analysis:

  • Plot pH (y-axis) versus the volume of NaOH added (x-axis) to generate a titration curve.

  • Determine the equivalence point, which is the midpoint of the steep vertical section of the curve. This can be found more accurately by plotting the first derivative (ΔpH/ΔV vs. V).

  • The volume of NaOH at the half-equivalence point is exactly half the volume required to reach the equivalence point.

  • The pKa is the pH of the solution at this half-equivalence point.

Reactivity in Electrophilic Aromatic Substitution (EAS)

Theoretical Framework Both the carboxylic acid group and the nitro group are electron-withdrawing and act as deactivating, meta-directing groups in electrophilic aromatic substitution.[11] Their combined presence makes the aromatic ring highly electron-deficient and thus significantly less reactive towards electrophiles than benzene.[12]

Analysis

• Reactivity: All three isomers are strongly deactivated towards EAS. Harsh reaction conditions (e.g., strong acids, high temperatures) are typically required for any further substitution to occur.

• Regioselectivity: The directing effects of the existing groups determine the position of any incoming electrophile.

  • In ortho- and para-nitrobenzoic acid, the positions are doubly deactivated, making further substitution extremely difficult.

  • In meta-nitrobenzoic acid, the positions ortho to the –COOH group (and meta to the –NO₂) and the position ortho to the –NO₂ group (and meta to the –COOH) are the least deactivated sites. Substitution, if it occurs, will favor these positions.

• Synthetic Context: The most common EAS reaction involving these structures is the nitration of benzoic acid itself, which serves as a primary route to meta-nitrobenzoic acid.[13][14]

Caption: Workflow for the synthesis of m-nitrobenzoic acid via EAS.

Experimental Protocol: Synthesis of m-Nitrobenzoic Acid via Nitration

This protocol describes the direct electrophilic aromatic substitution on benzoic acid to yield the meta isomer.[15]

Principle: Concentrated sulfuric acid protonates nitric acid to generate the highly electrophilic nitronium ion (NO₂⁺), which is then attacked by the pi system of the benzoic acid ring.[16] The deactivating –COOH group directs the substitution to the meta position.[12]

Materials:

• Benzoic acid

• Concentrated sulfuric acid (H₂SO₄)

• Concentrated nitric acid (HNO₃)

• Ice-water bath

• Erlenmeyer flask

• Beaker

• Buchner funnel and filter paper

Procedure:

• Dissolution: In an Erlenmeyer flask, carefully add 10 g of benzoic acid to 20 mL of concentrated sulfuric acid. Stir until the benzoic acid dissolves completely. Cool the mixture in an ice-water bath to below 10°C.

• Nitrating Mixture Preparation: In a separate beaker, slowly and carefully add 10 mL of concentrated nitric acid to 10 mL of concentrated sulfuric acid, keeping the mixture cool in an ice bath.

• Reaction: Using a dropping funnel, add the cold nitrating mixture dropwise to the benzoic acid solution over 30 minutes. Maintain the reaction temperature below 15°C throughout the addition.

• Digestion: After the addition is complete, remove the ice bath and allow the mixture to stand at room temperature for one hour, with occasional swirling.

• Isolation: Pour the reaction mixture slowly over 100 g of crushed ice in a large beaker. The crude m-nitrobenzoic acid will precipitate.

• Purification: Collect the solid product by suction filtration using a Buchner funnel. Wash the crystals thoroughly with cold water to remove residual acid. The product can be further purified by recrystallization from a minimal amount of hot water.

• Drying: Dry the purified crystals in a desiccator or a low-temperature oven.

Reactivity Towards Nucleophilic Aromatic Substitution (SNAr)

Theoretical Framework Nucleophilic aromatic substitution (SNAr) is a key reaction for aromatics bearing strong electron-withdrawing groups.[17] The reaction proceeds via a two-step addition-elimination mechanism, involving the formation of a resonance-stabilized carbanion intermediate known as a Meisenheimer complex .[18] The nitro group is a powerful activator for SNAr, but only when it is positioned ortho or para to a good leaving group (e.g., a halogen). A meta-nitro group does not effectively stabilize the negative charge of the Meisenheimer complex and is therefore not activating.[19]

Analysis The nitrobenzoic acids themselves lack a leaving group and thus do not directly undergo SNAr. However, their structures are highly relevant as precursors. If a leaving group were present on the ring, the reactivity would be:

• ortho- and para-Nitrobenzoic Acid Derivatives: A leaving group at any position would be strongly activated towards nucleophilic attack if a nitro group is ortho or para to it. These isomers are therefore excellent precursors for SNAr chemistry.

• meta-Nitrobenzoic Acid Derivatives: The nitro and carboxyl groups are meta to each other. A leaving group at any other position on this ring would not be ortho or para to the nitro group, resulting in significantly lower reactivity towards SNAr.

Caption: SNAr activation based on nitro group position.

Experimental Protocol: General SNAr Reaction (Illustrative)

This protocol illustrates the SNAr principle using a representative substrate, 2-bromo-3-nitrobenzoic acid, where the nitro group is ortho to the bromine leaving group.[18]

Principle: A nucleophile attacks the carbon bearing the leaving group, forming a Meisenheimer complex stabilized by the adjacent nitro and carboxyl groups. Subsequent elimination of the bromide ion restores aromaticity.

Materials:

• 2-Bromo-3-nitrobenzoic acid

• Nucleophile (e.g., sodium methoxide, piperidine)

• Aprotic polar solvent (e.g., DMF, DMSO)

• Base (if nucleophile is not anionic, e.g., K₂CO₃)

• Stir plate with heating

• Reaction flask with condenser

Procedure:

• Setup: In a round-bottom flask, dissolve 2-bromo-3-nitrobenzoic acid (1 equivalent) in the chosen solvent.

• Reagents: Add the nucleophile (1.1-1.5 equivalents) and a base (if required).

• Reaction: Heat the mixture with stirring to a temperature appropriate for the specific nucleophile (e.g., 80-120°C). Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Pour it into water and acidify with dilute HCl to precipitate the product.

• Isolation: Collect the solid product by suction filtration, wash with water, and dry.

• Purification: Recrystallize the crude product from a suitable solvent (e.g., ethanol/water) to obtain the pure substituted 3-nitrobenzoic acid derivative.

Reactivity of the Carboxylic Acid Group: Fischer Esterification

Theoretical Framework Fischer esterification is the acid-catalyzed reaction between a carboxylic acid and an alcohol to form an ester. The reaction rate is sensitive to both the electronic nature of the carboxylic acid and steric hindrance around the carbonyl group.

Analysis While the electron-withdrawing nitro group makes the carbonyl carbon more electrophilic in all three isomers, potentially increasing reactivity, the steric effect is dominant in the ortho isomer.

• ortho-Nitrobenzoic Acid: The bulky nitro group adjacent to the carboxyl function creates significant steric hindrance.[4] This impedes the approach of the alcohol nucleophile to the carbonyl carbon, making the rate of esterification much slower compared to the other isomers.

• meta- and para-Nitrobenzoic Acid: These isomers are sterically unhindered at the reaction center. Their esterification rates are comparable and generally faster than that of unsubstituted benzoic acid due to the electron-withdrawing effect of the nitro group.[20][21]

Experimental Protocol: Fischer Esterification of m-Nitrobenzoic Acid

This protocol details the synthesis of methyl 3-nitrobenzoate.[21]

Principle: An excess of alcohol (methanol) is used to shift the equilibrium towards the product side. A strong acid catalyst (H₂SO₄) protonates the carbonyl oxygen, activating the carboxylic acid towards nucleophilic attack by the alcohol.

Materials:

• m-Nitrobenzoic acid (dry)

• Anhydrous methanol

• Concentrated sulfuric acid (H₂SO₄)

• Reflux apparatus (round-bottom flask, condenser)

• Sodium bicarbonate solution

• Separatory funnel

• Drying agent (e.g., anhydrous Na₂SO₄)

Procedure:

• Setup: Place 5.0 g of dry m-nitrobenzoic acid and 40 mL of anhydrous methanol in a 100 mL round-bottom flask.

• Catalyst Addition: Carefully add 1.5 mL of concentrated sulfuric acid to the mixture while swirling.

• Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux using a heating mantle. Continue refluxing for 1-2 hours.

• Work-up: Cool the reaction mixture to room temperature. Pour the mixture into a separatory funnel containing 50 mL of cold water and 50 mL of diethyl ether.

• Extraction: Shake the funnel, allowing the layers to separate. Drain the aqueous layer. Wash the organic layer sequentially with 50 mL of water, 50 mL of 5% sodium bicarbonate solution (caution: CO₂ evolution), and finally 50 mL of brine.

• Drying and Isolation: Transfer the organic layer to a clean flask and dry it over anhydrous sodium sulfate. Filter to remove the drying agent and remove the solvent by rotary evaporation to yield the crude methyl 3-nitrobenzoate.

• Purification: The product can be purified by recrystallization from a small amount of methanol.

Summary of Reactivity Comparison

Property / Reaction	ortho-Nitrobenzoic Acid	meta-Nitrobenzoic Acid	para-Nitrobenzoic Acid	Causality
Acidity (pKa)	Highest (2.17)	Lowest (3.45)	High (3.44)	Ortho effect, -I, -M effects stabilize conjugate base.[1][2]
EAS Reactivity	Strongly Deactivated	Strongly Deactivated	Strongly Deactivated	Both –COOH and –NO₂ are deactivating groups.[11]
SNAr Activation	Strong Activator	Not an Activator	Strong Activator	Nitro group must be o/p to the leaving group to stabilize the Meisenheimer complex.[17][18]
Esterification Rate	Slowest	Fast	Fast	Steric hindrance from the ortho-nitro group impedes nucleophilic attack.[4]

Conclusion

The reactivity of the nitrobenzoic acid isomers is a classic illustration of how subtle changes in molecular architecture lead to vastly different chemical behaviors. The ortho isomer's properties are dominated by steric interactions ("ortho effect"), making it the most acidic but the least reactive in esterification. The para isomer benefits from the full electronic influence of the nitro group's resonance and inductive effects, leading to high acidity and strong activation for SNAr. The meta isomer, unable to engage in resonance stabilization with the carboxyl group, is the least acidic of the three and is not an SNAr activator. A thorough understanding of these positional effects is critical for researchers and drug development professionals in designing synthetic routes and predicting molecular properties.

References

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• Various Authors. (2018). What is the acidic trend of benzoic acid and meta-, para-, ortho-nitrobenzoic acid? Quora.

• Wikipedia. (n.d.). Nitrobenzoic acid. [Link]

• Benchchem. (2025). A Comparative Guide to the Synthesis Efficiency of Nitrobenzoic Acid Isomers.

• Brainly.in. (2025). Acidity order of Isomers of Nitro benzoic acid?[Link]

• Allen. (n.d.). Arrange o-nitro, p-nitro, m-nitró benzoic acids in increasing acid strength. [Link]

• Learnohub. (n.d.). Why o-nitrobenzoic acid is more acidic than p-nitrobenzoic acid?[Link]

• Filo. (2025). P nitro benzoic acid or ortho nitro benzoic acid which is more acidic. [Link]

• Various Authors. (2017). What is the ortho effect? Why are nearly all ortho substitute benzoic acids stronger acid than benzoic acid? Quora. [Link]

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• Sciencemadness.org. (2009). Synthesis of p-nitrobenzoic acid. [Link]

• Brainly.in. (2019). Meta nitro benzoic acid or para nitro benzoic acid is more acidic. [Link]

• Popik, O., et al. (2020). How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices. Molecules, 25(20), 4833. [Link]

• Homework.Study.com. (n.d.). Draw a reaction mechanism for the electrophilic aromatic substitution of benzoic acid to produce m-nitrobenzoic acid?[Link]

• All Chemistry. (2025). Electrophilic Substitution reaction(ESR)|Nitrobenzene| Benzoic acid| Deactivating nature NO2 COOH. YouTube. [Link]

• The Organic Chemistry Tutor. (2021). Nitration of benzoic acid. YouTube. [Link]

• Brainly.in. (2024). why meta Nitro benzoic acid less acidic then ortho benzoic acid. [Link]

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• Reddit. (2023). Mechanism for electrophilic aromatic substitution of benzoic acid to produce m-nitrobenzoic acid. [Link]

• Testbook. (2021). Following is the list of four acids, Select correct sequence. [Link]

• Pearson. (n.d.). The pKa values of a few ortho-, meta-, and para-substituted benzoic acids. [Link]

• Various Authors. (2018). Why does nucleophilic substitution of halogenated nitrobenzene occur at the carbon adjacent to the halogen atom, instead of Nitro group, although Nitro group withdraw electrons by -I and -M? Quora. [Link]

• Master Organic Chemistry. (2018). Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. [Link]

• CK-12 Foundation. (n.d.). What is a nucleophilic substitution reaction in nitro compounds?[Link]

• ResearchGate. (n.d.). Effect of base on the esterification of 4-nitrobenzoic acid with n-butanol at room temperature. [Link]

• Google Patents. (n.d.). Esterification of nitrobenzoic acids - US3948972A.

• DSpace@MIT. (n.d.). a study in rates of esterification. [Link]

• Google Patents. (n.d.). Process for preparing nitro benzoic acid alkyl esters - EP0394985A1.

• Truman ChemLab. (2017). Fischer Esterification of 3-nitrobenzoic acid. [Link]

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Safety & Regulatory Compliance

A Guide to the Safe Disposal of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid

This document provides a detailed, procedural guide for the safe handling and disposal of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid. Designed for researchers, chemists, and laboratory personnel in the drug development sector, this guide moves beyond simple instructions to explain the chemical reasoning behind each procedural step. Our commitment is to foster a culture of safety by providing information that is not only procedural but also educational, ensuring that every action in the lab is informed and deliberate.

The disposal of any chemical reagent requires a thorough understanding of its intrinsic properties. The subject compound is a multi-functionalized aromatic molecule, and its safe management is dictated by the interplay of its three key structural features: the acidic carboxylic acid group, the potentially energetic nitro group, and the bulky, hydrolytically-labile triisopropylsilyl (TIPS) ether. This guide will address each of these aspects to build a comprehensive and validated disposal strategy.

Part 1: Hazard Assessment and Chemical Profile

Before handling any chemical, a full assessment of its potential hazards is paramount. The reactivity and toxicological profile of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid is derived from its constituent functional groups.

• Benzoic Acid Moiety : The carboxylic acid group renders the molecule acidic. While related compounds like 3-nitrobenzoic acid are about ten times more acidic than benzoic acid itself, this functional group primarily dictates its incompatibility with bases.[1][2]

• Nitro Group : Aromatic nitro compounds are high-energy molecules and must be handled with care. While mononitro aromatics are generally less hazardous than their di- or trinitrated counterparts, they are still classified as hazardous substances.[3] They can react vigorously with reducing agents and may form explosive mixtures with strong bases.[3]

• Triisopropylsilyl (TIPS) Ether : The TIPS group is a sterically hindered protecting group, making it relatively stable. However, silyl ethers can be cleaved under acidic or fluoride-based conditions.[4][5] While stable under normal handling, this potential for hydrolysis means it should not be mixed with acidic waste streams that could unintentionally deprotect it, creating a different chemical waste profile.

Table 1: Summary of Hazards and Incompatibilities

Hazard Category	Description	Incompatible Materials	Rationale
Skin & Eye Irritation	The compound is expected to cause skin and serious eye irritation, consistent with safety data for the parent compound, 5-Methoxy-2-nitrobenzoic acid.[6][7]	N/A	Direct contact should be avoided through proper PPE.
Reactivity	The nitro group imparts potential reactivity. The compound is incompatible with strong oxidizing agents, strong bases, and reducing agents.[8][9][10]	Strong Oxidizers, Strong Bases, Reducing Agents	Risk of vigorous, potentially exothermic or explosive reactions.[3]

| Dust Hazard | As a solid, the compound can form dust which may be harmful if inhaled and could create a dust explosion hazard if finely distributed in air.[11] | Ignition Sources | Fine dusts of organic materials can be explosive.[11] |

Part 2: Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to safety, combining engineering controls and PPE, is essential for minimizing exposure risk.

Engineering Controls: All handling of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid, including weighing and transferring to waste containers, must be conducted within a certified chemical fume hood. This prevents the inhalation of fine dust particles and contains any potential spills.

Personal Protective Equipment (PPE): The following PPE is mandatory when handling this compound. Contaminated PPE must be removed carefully to avoid skin contact and disposed of properly.[12]

Table 2: Mandatory Personal Protective Equipment

PPE Category	Specification	Standard	Purpose
Eye Protection	Chemical safety goggles or a face shield if there is a splash risk.	ANSI Z87.1 / EN 166	Protects against dust particles and accidental splashes.[10]
Hand Protection	Nitrile rubber gloves.	ASTM F739 / EN 374	Provides a chemical barrier to prevent skin contact.[6]
Body Protection	A flame-resistant laboratory coat.	NFPA 2112	Protects skin and personal clothing from contamination.

| Respiratory | Not required if handled within a fume hood. If dust is generated outside a hood, a NIOSH-approved respirator is necessary. | NIOSH/MSHA | Prevents inhalation of hazardous dust. |

Part 3: Step-by-Step Disposal Protocol

The primary and most secure method for disposing of this compound is to treat it as a hazardous chemical waste, managed through your institution's Environmental Health & Safety (EHS) department. Chemical neutralization or deactivation at the bench is not recommended due to the risks associated with handling nitroaromatic compounds and the generation of secondary waste streams.[3][13]

Workflow: Solid Waste Disposal

• Segregation:

  • Rationale: Preventing unintended reactions is the cornerstone of safe waste management. This compound must be segregated as a solid, aromatic nitro-compound waste.

  • Action: Do NOT mix 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid with other waste streams, particularly strong bases, acids, or oxidizing/reducing agents.[8][9]

• Container Selection:

  • Rationale: The waste container must be chemically compatible and prevent leakage.

  • Action: Select a clearly labeled, wide-mouthed container made of polyethylene, polypropylene, or glass.[12][14] Ensure the container has a secure, tight-fitting lid.

• Waste Labeling:

  • Rationale: Accurate labeling is a regulatory requirement and is critical for safe handling by EHS personnel.

  • Action: Affix a hazardous waste label to the container. Clearly write the full chemical name, "5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid," and indicate the associated hazards (Irritant, Reactive).

• Transfer of Waste:

  • Rationale: The primary risk during transfer is the generation of airborne dust.

  • Action: Inside a chemical fume hood, carefully transfer the solid waste into the designated container using a spatula or scoop. Avoid any actions that could create dust.[12] Secure the lid firmly once the transfer is complete.

• Storage and Pickup:

  • Rationale: Waste must be stored safely pending collection.

  • Action: Store the sealed waste container in a designated, well-ventilated satellite accumulation area away from incompatible materials. Follow your institution's procedures to schedule a pickup by the EHS department.

Diagram: Disposal Decision Workflow

The following diagram outlines the logical steps for proper disposal.

Caption: Decision workflow for the disposal of the target compound.

Part 4: Decontamination and Spill Management

Accidents can happen, and a clear plan for decontamination and spill response is essential.

Decontamination of Glassware and Equipment

• Initial Rinse: Rinse the contaminated glassware or equipment with a suitable organic solvent, such as acetone or ethyl acetate, to dissolve any residual compound.

• Collect Rinsate: This initial rinsate is considered hazardous waste. It must be collected and added to a designated halogen-free organic solvent waste container.[15] Do NOT pour it down the drain.

• Secondary Wash: After the solvent rinse, the glassware can be washed with soap and water as per standard laboratory procedure.

Spill Response

The response protocol depends on the size of the spill.[9]

• Minor Spills (<1 g, contained in a fume hood):

  • Ensure PPE is worn.

  • Gently cover the spill with an inert absorbent material like vermiculite or sand to avoid raising dust.[12]

  • Using non-sparking tools, carefully scoop the mixture into a designated waste container.

  • Label the container as hazardous waste and dispose of it following the protocol in Part 3.

  • Wipe the area with a cloth dampened with a suitable solvent (e.g., acetone), and place the cloth in the solid waste container.

• Major Spills (>1 g, or any spill outside a fume hood):

  • Evacuate the immediate area and alert nearby personnel.[9]

  • Notify your laboratory supervisor and your institution's EHS department immediately.

  • Do not attempt to clean up the spill yourself. Await the arrival of trained emergency response personnel.

By adhering to this comprehensive guide, laboratory professionals can ensure the safe and compliant disposal of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid, protecting themselves, their colleagues, and the environment.

References

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Impact of Nitrobenzoic Acids in Chemical Research and Industrial Applications. Retrieved from Google Search.[16]

• ChemicalBook. (2023, December 28). Reactivity and Polarity of 3-Nitrobenzoic acid. Retrieved from ChemicalBook.[1]

• Chemcess. (n.d.). Nitrobenzoic Acid: Properties, Reactions And Production. Retrieved from Chemcess.[17]

• BenchChem. (2025, November). Proper Disposal of 2-Nitroanthraquinone: A Guide for Laboratory Professionals. Retrieved from BenchChem.[3]

• BenchChem. (2025). An In-depth Technical Guide to Silyl Ethers as Protecting Groups in Organic Synthesis. Retrieved from BenchChem.[18]

• Gelest. (n.d.). Deprotection of Silyl Ethers - Technical Library. Retrieved from Gelest.[4]

• Kocienski, P. J. (n.d.). Hydroxyl Protecting Groups. Retrieved from Google Search.[19]

• Wikipedia. (n.d.). Silyl ether. Retrieved from Wikipedia.[5]

• Santa Cruz Biotechnology. (n.d.). Benzoic acid Safety Data Sheet. Retrieved from Santa Cruz Biotechnology.[12]

• Sigma-Aldrich. (2025, November 6). Safety Data Sheet. Retrieved from Sigma-Aldrich.

• Reed College. (n.d.). Hazardous Laboratory Chemicals Disposal Guide. Retrieved from Reed College.[20]

• TCI Chemicals. (2025, November 18). Safety Data Sheet: 5-Methoxy-2-nitrobenzoic Acid. Retrieved from TCI Chemicals.[6]

• ESSR, University of Maryland. (n.d.). Disposal of Outdated Chemicals in the Laboratory - Potentially Explosive Compounds. Retrieved from University of Maryland.[21]

• Wikipedia. (n.d.). Nitrobenzoic acid. Retrieved from Wikipedia.[2]

• PubChem. (n.d.). 3-Nitrobenzoic acid | C7H5NO4. Retrieved from PubChem.[8]

• New Jersey Department of Health. (n.d.). Benzoic Acid - Hazardous Substance Fact Sheet. Retrieved from NJ.gov.[9]

• Redox. (2022, November 14). Safety Data Sheet Benzoic acid. Retrieved from Redox.[11]

• White, J. D., & Carter, R. G. (n.d.). A useful feature of silyl ethers is that they greatly increase the volatility of an otherwise nonvo. Retrieved from Google Search.[22]

• Alpha Resources. (2021, February 19). Benzoic Acid Safety Data Sheet. Retrieved from Alpha Resources.[14]

• OC-Praktikum. (n.d.). Treatment and disposal of chemical wastes in daily laboratory work. Retrieved from oc-praktikum.de.[15]

• Thermo Fisher Scientific. (2025, September 16). Safety Data Sheet: 5-Methoxy-2-nitrobenzoic acid. Retrieved from Thermo Fisher Scientific.[7]

• Fisher Scientific. (2021, December 25). Safety Data Sheet: 5-Methoxy-2-nitrobenzoic acid. Retrieved from Fisher Scientific.[10]

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• University of Wisconsin–Madison BME Shared Labs. (n.d.). Chapter 7 Chemical Disposal Procedures. Retrieved from University of Wisconsin–Madison.[25]

• Emory University Department of Chemistry. (n.d.). Chemical Waste Disposal Guidelines. Retrieved from Emory University.[13]

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Personal protective equipment for handling 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid

Definitive Safety and Handling Guide: 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid

This document provides essential safety protocols and operational guidance for the handling of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid. As a complex intermediate, a thorough understanding of its chemical nature, derived from its constituent functional groups, is paramount for ensuring laboratory safety. This guide is structured to provide not just procedural steps, but the scientific rationale behind them, empowering researchers to work with confidence and security.

Hazard Identification and Chemical Profile

While a specific Safety Data Sheet (SDS) for this exact molecule (CAS 1430738-03-6) is not widely available, a robust hazard assessment can be conducted by analyzing its structural components: a nitrobenzoic acid core and a triisopropylsilyl (TIPS) ether protecting group. The primary hazards are associated with the nitroaromatic moiety, which is known to cause irritation.

Property	Value	Source
IUPAC Name	5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid	-
CAS Number	1430738-03-6	[1]
Molecular Formula	C₁₇H₂₇NO₆Si	[1]
Molecular Weight	369.48 g/mol	[1]
Appearance	Beige to gray or brown granules/solid (based on analogs)	[2]
Primary Hazards	Causes skin irritation, Causes serious eye irritation, May cause respiratory irritation	[3][4]

Scientific Rationale for Hazards: A Functional Group Analysis

Understanding the "why" behind a safety protocol is critical for its effective implementation. The hazards of this compound are a composite of its functional parts.

• Nitrobenzoic Acid Core : The nitro group (-NO₂) and carboxylic acid (-COOH) on the aromatic ring are both electron-withdrawing groups.[5][6] This functionality is the primary source of the compound's irritant properties. Aromatic nitro compounds can be reactive and may pose additional hazards under specific conditions (e.g., heating, reaction with strong reducing agents). The closely related compound, 5-Methoxy-2-nitrobenzoic acid, is classified as a skin and serious eye irritant.[3]

• Triisopropylsilyl (TIPS) Ether : The TIPS group is a bulky and sterically hindered protecting group, making it relatively stable under many conditions.[7][8] The primary hazard consideration related to this group involves its removal (deprotection). Common deprotection methods use reagents like tetrabutylammonium fluoride (TBAF) or hydrofluoric acid (HF) complexes, which are themselves highly hazardous and require specific handling protocols.[9][10]

Engineering Controls: Your First Line of Defense

Engineering controls are designed to isolate you from the chemical hazard. Non-negotiable controls for this compound include:

• Chemical Fume Hood : All handling of 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid, including weighing, transfers, and preparation of solutions, must be conducted within a certified and properly functioning chemical fume hood.[4] This prevents the inhalation of any fine dust particles or aerosols.

• Ventilation : Ensure the laboratory has adequate general ventilation.[11]

• Safety Stations : An operational eyewash station and safety shower must be readily accessible within the immediate work area.[4]

Personal Protective Equipment (PPE): A Mandate for Safety

Proper PPE is essential to prevent direct contact. The following table outlines the minimum required PPE for handling this compound.

Body Part	Required PPE	Rationale and Specifications
Eyes/Face	Chemical Splash Goggles & Face Shield	Standard safety glasses are insufficient. Chemical splash goggles (conforming to ANSI Z87.1 or EN 166) are mandatory to protect against dust and splashes.[4][12] A face shield must be worn over the goggles during procedures with a high risk of splashing (e.g., transfers, quenching).[12][13]
Hands	Nitrile Gloves	Nitrile gloves provide adequate splash protection for incidental contact.[13] For prolonged handling or immersion, consult the glove manufacturer's chemical resistance guide. Always inspect gloves before use and replace them immediately if contaminated or torn.
Body	Flame-Resistant Laboratory Coat	A flame-resistant (e.g., Nomex®) or 100% cotton lab coat must be worn, fully buttoned, with sleeves rolled down.[13] This protects skin from accidental contact.
Respiratory	None (with proper engineering controls)	When handled exclusively within a fume hood, respiratory protection is not typically required.[3] If there is a risk of generating significant dust outside of a fume hood, a NIOSH-approved respirator with P100 (particulate) cartridges must be used as part of a comprehensive respiratory protection program.[13][14]
Footwear	Closed-toe Shoes	Shoes must fully cover the foot. Perforated shoes, sandals, or cloth sneakers are not permitted in the laboratory.[13]

Operational Plan: A Step-by-Step Handling Workflow

Adherence to a strict, logical workflow minimizes the risk of exposure and contamination.

Caption: Standard workflow for handling the solid compound.

Detailed Steps:

• Preparation : Before handling, verify the fume hood is operational and don all PPE as specified in the table above.

• Weighing : To prevent inhalation of dust, weigh the solid compound on weigh paper or in a boat exclusively inside the fume hood.

• Transfer : Carefully transfer the weighed solid into the designated reaction vessel. Avoid any sudden movements that could generate dust.

• Dissolution : Slowly add the desired solvent to the solid inside the vessel. If the dissolution is exothermic, add the solvent portion-wise and ensure the vessel is adequately cooled.

• Post-Handling Cleanup : After the procedure, decontaminate any surfaces or equipment that may have come into contact with the chemical.

• Waste Disposal : Place any contaminated disposable items (e.g., gloves, weigh paper) into a designated, clearly labeled hazardous waste container.[15]

• Hygiene : After completing work and removing PPE, wash hands thoroughly with soap and water.[11]

Emergency and Spill Response

Immediate and correct action during an emergency can significantly mitigate harm.

Personnel Exposure:

• Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek medical attention.[4]

• Eye Contact : Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[4]

• Inhalation : Move the affected person to fresh air. If they feel unwell or have difficulty breathing, seek immediate medical attention.[3][4]

• Ingestion : Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[16][17]

Spill Response Workflow:

Caption: Decision workflow for spill response.

Disposal Plan: Ensuring a Safe Final Step

Proper waste management is a critical part of the chemical lifecycle.

• Chemical Waste : All unused solid material and any solutions containing this compound must be disposed of as hazardous chemical waste. Collect this waste in a clearly labeled, sealed, and compatible container.[18] Do not mix with incompatible waste streams.

• Contaminated Labware : Disposable items such as gloves, pipette tips, and weigh paper that are contaminated with the chemical must be collected in a designated solid hazardous waste container.[19]

• Empty Containers : The original container of the chemical is considered hazardous waste until properly decontaminated. It must be triple-rinsed with a suitable solvent (e.g., acetone or methanol).[19] The first rinsate must be collected and disposed of as hazardous liquid waste. Subsequent rinses should also be collected. After rinsing and air-drying, the original labels must be fully defaced or removed before the container can be disposed of as regular lab glass or trash.[18]

References

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